(Bromomethyl)cyclohexane-d11

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Bromomethyl)cyclohexane-d11 is the deuterated analogue of (bromomethyl)cyclohexane. The replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, imparts a greater molecular weight and subtle changes in physicochemical properties compared to the non-deuterated form.[1][2] These differences make it a valuable tool in various scientific applications, particularly as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] Deuteration can also influence the pharmacokinetic and metabolic profiles of drug molecules.[1][2] This guide provides a comprehensive overview of the core physical properties of (Bromomethyl)cyclohexane-d11, detailed experimental protocols for their determination, and visualizations of its application and property relationships.

Core Physical Properties

The physical characteristics of (Bromomethyl)cyclohexane-d11 are summarized in the table below. For comparative purposes, data for the non-deuterated analogue, (Bromomethyl)cyclohexane, is also included where available.

Property	(Bromomethyl)cyclohexane-d11	(Bromomethyl)cyclohexane
CAS Number	1219794-79-2[1][3][4]	2550-36-9[3][4]
Molecular Formula	C₇H₂D₁₁Br[5]	C₇H₁₃Br[1][6]
Molecular Weight	188.15 g/mol [2][5]	177.08 g/mol [1][6]
Density	1.3 ± 0.1 g/cm³[1]	1.269 g/mL at 25 °C[7][8]
Boiling Point	175.6 ± 0.0 °C at 760 mmHg[1]	76-77 °C at 26 mmHg[7][8]
Refractive Index	1.482[1]	n20/D 1.492[7][8]
Flash Point	57.2 ± 0.0 °C[1]	57 °C (closed cup)[8]
Isotopic Purity	≥98 atom % D[9]	N/A
Appearance	Liquid[5]	Colorless to light yellow liquid[7]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of liquid organic compounds such as (Bromomethyl)cyclohexane-d11.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is based on the principle that the boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube or oil bath

• Thermometer (0-200 °C)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or hot plate)

• Stand and clamp

Procedure:

• Place a few milliliters of (Bromomethyl)cyclohexane-d11 into the small test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.

• Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the bottom of the test tube.

• Immerse the assembly in a Thiele tube or an oil bath, ensuring the liquid in the bath is above the level of the sample in the test tube.[10]

• Heat the apparatus slowly and uniformly.[11]

• Observe the capillary tube. As the liquid nears its boiling point, a stream of bubbles will emerge from the open end of the capillary.

• Record the temperature at which a rapid and continuous stream of bubbles is observed. This is the boiling point of the liquid.[11][12]

Determination of Density (Pycnometer or Volumetric Flask Method)

Density is the mass per unit volume of a substance. This protocol outlines the use of a volumetric flask, which is a common and straightforward method.

Apparatus:

• Volumetric flask (e.g., 10 mL or 25 mL) with a stopper

• Analytical balance

• Pipette

• Distilled water (for calibration)

Procedure:

• Carefully clean and dry an empty volumetric flask with its stopper and weigh it on an analytical balance (W1).[13]

• Fill the flask to the calibration mark with distilled water. Ensure there are no air bubbles. Weigh the flask again (W2).

• Empty the flask, dry it completely, and then fill it to the mark with (Bromomethyl)cyclohexane-d11. Weigh the flask for a third time (W3).[13]

• The density of the liquid can be calculated using the following formula: Density = (W3 - W1) / Volume of the flask The volume of the flask can be determined from the weight of the water and its known density at the measurement temperature: Volume = (W2 - W1) / Density of water.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.

Apparatus:

• Abbe refractometer

• Dropper or pipette

• Constant temperature water bath (optional, for precise measurements)

• Solvent for cleaning (e.g., acetone or ethanol) and soft tissue

Procedure:

• Ensure the prism surfaces of the Abbe refractometer are clean and dry.[14]

• Using a dropper, place a few drops of (Bromomethyl)cyclohexane-d11 onto the surface of the lower prism.[14]

• Close the prisms together firmly.

• Adjust the mirror to provide optimal illumination of the prisms.

• Look through the eyepiece and turn the adjustment knob until the boundary between the light and dark fields is sharp and centered on the crosshairs.[14]

• If a color fringe is observed, adjust the chromaticity compensator to eliminate it.

• Read the refractive index value from the scale.

• If the measurement temperature is not 20°C, a correction can be applied.[15]

Determination of Isotopic Purity (NMR and Mass Spectrometry)

The isotopic purity of a deuterated compound is crucial for its use as an internal standard. A combination of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) is often employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR can be used to determine the degree of deuteration by quantifying the residual proton signals. The lower the intensity of these signals, the higher the isotopic purity.

• ²H (Deuterium) NMR can directly observe the deuterium signals, providing information about the positions and extent of deuteration.[16]

Mass Spectrometry (MS):

• High-resolution mass spectrometry (HR-MS) can be used to determine the isotopic enrichment by analyzing the mass-to-charge ratio of the molecule and its isotopologues.[17][18] The relative intensities of the peaks corresponding to the fully deuterated compound and any partially deuterated species can be used to calculate the isotopic purity.[17][18]

Visualizations

The following diagrams illustrate a key application and a fundamental relationship concerning (Bromomethyl)cyclohexane-d11.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 4. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 5. (Bromomethyl)cyclohexane D11 [a-2-s.com]
• 6. Cyclohexane, (bromomethyl)- (CAS 2550-36-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. nbinno.com [nbinno.com]
• 8. (Bromomethyl)cyclohexane 99 2550-36-9 [sigmaaldrich.com]
• 9. Bromocyclohexane-d11 D = 98atom , = 98 CP 35558-49-7 [sigmaaldrich.com]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 12. cdn.juniata.edu [cdn.juniata.edu]
• 13. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 14. davjalandhar.com [davjalandhar.com]
• 15. athabascau.ca [athabascau.ca]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 18. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Deuteration of Bromomethylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deuterium-labeled compounds are of paramount importance in pharmaceutical research and development, primarily for their utility in mechanistic studies, as internal standards for quantitative analysis, and for the potential to favorably alter the metabolic profiles of active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview of the core methodologies for the deuteration of bromomethylcyclohexane, a versatile building block in organic synthesis. The guide details modern synthetic strategies, including photocatalytic, electrochemical, and mechanochemical methods, with a focus on experimental protocols and quantitative outcomes. Reaction pathways and experimental workflows are visually represented to facilitate a deeper understanding of the underlying chemical transformations.

Introduction

The substitution of hydrogen with its stable, heavy isotope, deuterium (²H or D), can significantly impact the physicochemical properties of a molecule. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a kinetic isotope effect (KIE) that can slow down metabolic processes involving C-H bond cleavage. This has led to the development of "deuterated drugs" with improved pharmacokinetic profiles. Bromomethylcyclohexane is a key starting material in the synthesis of various pharmaceutical intermediates, and its deuterated analogues are valuable tools in drug discovery. This guide focuses on the deuterodehalogenation of bromomethylcyclohexane, a direct method for introducing deuterium.

Synthetic Methodologies for the Deuteration of Bromomethylcyclohexane

Recent advancements in synthetic chemistry have provided several efficient and selective methods for the deuteration of alkyl halides. These methods often utilize readily available and economical deuterium sources like deuterium oxide (D₂O).

Photocatalytic Deuteration

Photoredox catalysis has emerged as a powerful tool for the deuteration of alkyl halides under mild conditions.[1][2] This method typically involves the generation of an alkyl radical from the alkyl halide, which is then quenched by a deuterium donor.

Table 1: Representative Quantitative Data for Photocatalytic Deuteration of Alkyl Bromides

Entry	Substrate	Yield (%)	Deuterium Incorporation (%)	Reference
1	Cyclohexyl bromide	91	95	[3]
2	1-Bromoadamantane	85	97	[3]
3	1-Bromo-4-phenylbutane	87	96	[3]
4	1-Bromo-3-phenylpropane	91	94	[3]

Note: Data for bromomethylcyclohexane is not explicitly available and is extrapolated from similar cyclic and acyclic alkyl bromides.

• To an oven-dried Schlenk tube, add the alkyl halide (0.20 mmol, 1.0 equiv.), the photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, 1 mol%), a halogen-atom transfer agent (e.g., PCy₃, 2.5 equiv.), and a hydrogen atom transfer catalyst (e.g., 2,4,6-triisopropylbenzenethiol, 10 mol%).

• The tube is evacuated and backfilled with argon three times.

• Add a degassed mixture of CH₃CN/D₂O (5:1 v/v, 2.0 mL).

• The reaction mixture is stirred and irradiated with 455 nm LEDs at room temperature for 24-72 hours.

• Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the deuterated product.

• Deuterium incorporation is determined by ¹H NMR spectroscopy.

Electrochemical Deuteration

Electrochemical methods offer a green and efficient alternative for the deuterodehalogenation of alkyl halides, avoiding the need for stoichiometric chemical reductants.[4][5][6] These reactions are typically carried out in an undivided cell using a constant current.

Table 2: Representative Quantitative Data for Electrochemical Deuteration of Alkyl Bromides

Entry	Substrate	Yield (%)	Deuterium Incorporation (%)	Reference
1	1-Bromooctane	95	>99	[4]
2	1-Bromo-4-tert-butylcyclohexane	88	>99	[4]
3	1-Bromo-3-phenylpropane	93	>99	[4]
4	(2-Bromoethyl)benzene	96	>99	[4]

Note: Data for bromomethylcyclohexane is not explicitly available and is extrapolated from similar cyclic and acyclic alkyl bromides.

• The electrolysis is carried out in an undivided cell equipped with a carbon felt anode and a lead plate cathode.

• To the cell, add the alkyl bromide (0.5 mmol), D₂O (25 mmol), a supporting electrolyte (e.g., tetrabutylammonium iodide (TBAI), 20 mol%), and a sacrificial agent (e.g., N,N-Diisopropylethylamine (DIPEA), 1.5 mmol) in a solvent such as DMF (5.0 mL).

• The reaction is conducted under a constant current of 30 mA at room temperature for 10 hours with stirring.

• After the electrolysis, the reaction mixture is quenched with water and extracted with an organic solvent.

• The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The residue is purified by column chromatography to give the deuterated product.

• The deuterium incorporation is determined by ¹H NMR and/or GC-MS analysis.

Mechanochemical Deuteration

Mechanochemical methods, utilizing ball milling, provide a solvent-free and often more sustainable approach to chemical transformations.[7] Piezoelectric materials can be used to catalyze the deuteration of alkyl halides.

Table 3: Representative Quantitative Data for Mechanochemical Deuteration of Alkyl Bromides

Entry	Substrate	Yield (%)	Deuterium Incorporation (%)	Reference
1	1-Bromodecane	85	96	[7]
2	(2-Bromoethyl)benzene	92	98	[7]
3	1-Bromo-3-phenylpropane	88	97	[7]
4	tert-Butyl bromide	75	95	[7]

Note: Data for bromomethylcyclohexane is not explicitly available and is extrapolated from similar acyclic alkyl bromides.

• A stainless-steel milling jar is charged with the alkyl halide (0.5 mmol), a piezoelectric catalyst (e.g., BaTiO₃), and D₂O (1.0 equiv).

• The milling is performed in a planetary ball mill at a specified rotational speed for a designated time.

• After milling, the reaction mixture is extracted with a suitable organic solvent.

• The extract is filtered and concentrated.

• The product is purified by chromatography.

• Deuterium incorporation is quantified by ¹H NMR spectroscopy.

Reaction Pathways and Mechanistic Visualization

The deuteration of bromomethylcyclohexane via these modern methods generally proceeds through a radical-mediated pathway. The key steps involve the formation of a cyclohexylmethyl radical, which is subsequently trapped by a deuterium source.

General Workflow for Deuterodehalogenation

The following diagram illustrates a generalized workflow applicable to the photocatalytic and electrochemical deuteration of bromomethylcyclohexane.

Caption: General experimental workflow for deuteration.

Proposed Photocatalytic Deuteration Pathway

The photocatalytic cycle involves the excitation of a photocatalyst, which initiates a series of electron and atom transfer steps to generate the alkyl radical and ultimately the deuterated product.

Caption: Photocatalytic deuteration signaling pathway.

Proposed Electrochemical Deuteration Pathway

In the electrochemical approach, direct reduction of the carbon-bromine bond at the cathode generates the key radical intermediate.

Caption: Electrochemical deuteration logical relationship.

Conclusion

The deuteration of bromomethylcyclohexane can be effectively achieved through several modern synthetic methodologies, including photocatalysis, electrochemistry, and mechanochemistry. These methods offer high yields and excellent levels of deuterium incorporation under relatively mild conditions, utilizing D₂O as an economical deuterium source. While specific quantitative data for bromomethylcyclohexane is not extensively reported, the successful application of these techniques to a broad range of analogous alkyl bromides demonstrates their high potential for the synthesis of deuterated bromomethylcyclohexane. The detailed protocols and mechanistic diagrams provided in this guide serve as a valuable resource for researchers in drug development and organic synthesis, facilitating the preparation and application of this important isotopically labeled compound. Further research is warranted to optimize these methods specifically for bromomethylcyclohexane and to fully quantify the reaction outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Photo-induced dehalogenative deuteration and elimination of alkyl halides enabled by phosphine-mediated halogen-atom transfer - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Photo-induced dehalogenative deuteration and elimination of alkyl halides enabled by phosphine-mediated halogen-atom transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Facile and general electrochemical deuteration of unactivated alkyl halides | Semantic Scholar [semanticscholar.org]
• 6. Facile and general electrochemical deuteration of unactivated alkyl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanochemical Dehalogenative Deuteration of Alkyl Halides Through Piezoelectric Catalysis Initiated by a Single‐Electron Oxidation Strategy - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability and Storage of (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for (Bromomethyl)cyclohexane-d11. The information herein is collated from publicly available data for the non-deuterated analogue and general principles of deuterated compound stability. This document is intended to guide researchers in the proper handling, storage, and stability assessment of this compound.

Introduction

(Bromomethyl)cyclohexane-d11 is a deuterated isotopologue of (Bromomethyl)cyclohexane. The replacement of hydrogen with deuterium can influence the compound's pharmacokinetic and metabolic profiles, making it a valuable tool in drug discovery and development.[1] However, the stability of this compound is paramount to ensure the integrity of experimental results. This guide outlines the factors affecting its stability, potential degradation pathways, and protocols for its assessment.

Physicochemical Properties

A summary of the available physicochemical properties for (Bromomethyl)cyclohexane-d11 is presented in Table 1.

Table 1: Physicochemical Properties of (Bromomethyl)cyclohexane-d11

Property	Value	Reference
CAS Number	1219794-79-2	[2][3][4]
Molecular Formula	C₇H₂D₁₁Br	[4]
Molecular Weight	188.15 g/mol	[4]
Appearance	Liquid	[4]
Boiling Point	175.6 ± 0.0 °C at 760 mmHg	[1]
Flash Point	57.2 ± 0.0 °C	[1]
Density	1.3 ± 0.1 g/cm³	[1]
LogP	3.74	[1]

Stability and Degradation

The stability of (Bromomethyl)cyclohexane-d11 is influenced by several factors, including temperature, light, and moisture. While considered a stable compound under proper storage conditions, it is susceptible to degradation, primarily through nucleophilic substitution and elimination reactions.

Factors Affecting Stability

Table 2: Factors Influencing the Stability of (Bromomethyl)cyclohexane-d11

Factor	Effect	Mitigation Strategies
Temperature	Elevated temperatures accelerate the rate of decomposition.	Store at recommended low temperatures, such as +4°C. Avoid repeated freeze-thaw cycles.
Light	Exposure to UV light can induce photolytic degradation.	Store in amber vials or other light-protecting containers.
Moisture	Water can act as a nucleophile, leading to hydrolysis.	Store in a tightly sealed container in a dry environment or under an inert atmosphere (e.g., argon or nitrogen).
Incompatible Materials	Strong oxidizing agents and strong bases can react with the compound.	Store away from incompatible materials.

Potential Degradation Pathways

The primary degradation pathways for (Bromomethyl)cyclohexane-d11 are expected to be nucleophilic substitution (SN1) and elimination (E1/E2) reactions. The presence of deuterium on the cyclohexane ring is expected to have a kinetic isotope effect (KIE) on these reactions, potentially slowing down the rate of degradation compared to the non-deuterated analogue.

In the presence of water, (Bromomethyl)cyclohexane-d11 can undergo hydrolysis to form (Cyclohexyl-d11)methanol. This reaction likely proceeds through an SN1 mechanism, involving the formation of a carbocation intermediate.

Caption: Proposed SN1 hydrolysis pathway for (Bromomethyl)cyclohexane-d11.

Under basic conditions or at elevated temperatures, (Bromomethyl)cyclohexane-d11 can undergo elimination to form methylenecyclohexane-d10. This can occur via E1 or E2 mechanisms.

Caption: Proposed elimination pathway for (Bromomethyl)cyclohexane-d11.

Storage Recommendations

Proper storage is crucial to maintain the chemical and isotopic purity of (Bromomethyl)cyclohexane-d11.

Table 3: Recommended Storage Conditions for (Bromomethyl)cyclohexane-d11

Parameter	Recommendation	Rationale
Temperature	+4°C	To minimize the rate of potential degradation reactions.
Container	Tightly sealed amber glass vial	To protect from light and moisture.
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	To prevent exposure to atmospheric moisture and oxygen.
Location	Cool, dry, well-ventilated area	To ensure a stable storage environment.
Handling	Avoid heat, sparks, and open flames	The non-deuterated analogue is a flammable liquid.

Experimental Protocols for Stability Assessment

To assess the stability of (Bromomethyl)cyclohexane-d11, a forced degradation study can be performed. This involves subjecting the compound to various stress conditions to identify potential degradation products and pathways.

General Workflow for a Stability Study

Caption: General experimental workflow for a forced degradation study.

Detailed Methodologies

Objective: To identify potential degradation pathways and products of (Bromomethyl)cyclohexane-d11 under various stress conditions.

Materials:

• (Bromomethyl)cyclohexane-d11

• High-purity solvents (e.g., acetonitrile, methanol)

• 0.1 M Hydrochloric acid

• 0.1 M Sodium hydroxide

• 3% Hydrogen peroxide

• HPLC or GC grade water

• pH meter

• Thermostatically controlled oven

• Photostability chamber

• Analytical instrumentation (e.g., GC-MS or LC-MS)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of (Bromomethyl)cyclohexane-d11 at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and store at room temperature.

  • Thermal Degradation: Store the stock solution in a sealed vial at 80°C.

  • Photolytic Degradation: Expose the stock solution to a controlled light source in a photostability chamber.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours) for each stress condition.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples using a validated stability-indicating method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • The analytical method should be capable of separating the parent compound from any degradation products.

• Data Interpretation:

  • Quantify the amount of (Bromomethyl)cyclohexane-d11 remaining at each time point to determine the rate of degradation.

  • Identify the structure of any significant degradation products using mass spectrometry data.

Conclusion

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. (Bromomethyl)cyclohexane D11 [a-2-s.com]

An In-Depth Technical Guide to (Bromomethyl)cyclohexane-d11 (CAS Number: 1219794-79-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Bromomethyl)cyclohexane-d11, a deuterated analog of (Bromomethyl)cyclohexane. This isotopically labeled compound is a valuable tool in analytical and pharmaceutical research, primarily serving as an internal standard for quantitative mass spectrometry-based assays.

Chemical and Physical Properties

(Bromomethyl)cyclohexane-d11 is a saturated hydrocarbon with a bromomethyl group attached to a perdeuterated cyclohexane ring. The high degree of deuteration makes it an ideal internal standard for bioanalytical studies, as its chemical properties closely mimic the non-labeled analyte, while being distinguishable by mass spectrometry.

Table 1: Physical and Chemical Properties of (Bromomethyl)cyclohexane-d11

Property	Value
CAS Number	1219794-79-2
Molecular Formula	C₇H₂D₁₁Br
Molecular Weight	188.15 g/mol
Appearance	Liquid (at standard conditions)
Density	Approximately 1.3 g/cm³
Boiling Point	Approximately 175.6 °C at 760 mmHg
Isotopic Purity	Typically ≥98 atom % D
Chemical Purity	Typically ≥98%
Unlabeled CAS Number	2550-36-9 ((Bromomethyl)cyclohexane)

Applications in Research and Drug Development

The primary application of (Bromomethyl)cyclohexane-d11 is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1]

In drug development, particularly in pharmacokinetic and metabolic studies, the use of a SIL-IS is considered the gold standard. Deuterated standards like (Bromomethyl)cyclohexane-d11 co-elute with the analyte of interest and experience similar ionization effects and matrix suppression, allowing for highly accurate and precise quantification in complex biological matrices such as plasma, urine, and tissue homogenates. The incorporation of stable isotopes into drug molecules is a key strategy for tracing and quantifying metabolites during the drug development process.

Caption: Role of deuterated standards in the drug development process.

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of (Bromomethyl)cyclohexane-d11 and dissolve it in 1 mL of a suitable organic solvent (e.g., methanol, acetonitrile).

• Working Solution (1 µg/mL): Dilute the stock solution 1:1000 with the same solvent to obtain a working solution. Further dilutions may be necessary depending on the expected concentration of the analyte in the samples.

Sample Preparation (Protein Precipitation)

• Sample Collection: Collect biological samples (e.g., 100 µL of plasma).

• Internal Standard Spiking: Add a small, precise volume (e.g., 5 µL) of the (Bromomethyl)cyclohexane-d11 working solution to each sample, vortex briefly.

• Protein Precipitation: Add three volumes of cold acetonitrile (300 µL) to each sample to precipitate proteins.

• Vortex and Centrifuge: Vortex the samples for 1 minute, followed by centrifugation at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Caption: Workflow for sample preparation using protein precipitation.

LC-MS/MS Analysis

• Chromatographic Separation: Use a suitable C18 column with a gradient elution of mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). The gradient should be optimized to achieve good separation of the analyte from matrix components.

• Mass Spectrometric Detection: The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the analyte and (Bromomethyl)cyclohexane-d11 need to be determined by infusing the individual compounds into the mass spectrometer.

Table 2: Hypothetical MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Analyte (non-deuterated)	[M+H]⁺	Fragment 1
(Bromomethyl)cyclohexane-d11	[M+H]⁺	Corresponding Fragment 1

Synthesis Pathway

A detailed, peer-reviewed synthesis protocol for (Bromomethyl)cyclohexane-d11 is not publicly available. However, a plausible synthetic route can be inferred from established methods for the deuteration of cyclic compounds and subsequent functionalization. A likely two-step synthesis is outlined below.

• Synthesis of Cyclohexanemethanol-d12: This can be achieved by the catalytic deuteration of cyclohexanecarboxylic acid or its ester derivative using a suitable catalyst (e.g., Palladium on carbon) under a deuterium gas atmosphere.

• Bromination: The resulting deuterated alcohol, cyclohexanemethanol-d12, can then be converted to (Bromomethyl)cyclohexane-d11 using a standard brominating agent such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂).

Caption: Plausible synthetic pathway for (Bromomethyl)cyclohexane-d11.

Spectroscopic Data and Characterization

While specific spectra for (Bromomethyl)cyclohexane-d11 are not widely published, the expected spectroscopic characteristics can be inferred from its non-deuterated analog and the principles of mass spectrometry and NMR.

Mass Spectrometry

In a mass spectrum, the molecular ion peak for (Bromomethyl)cyclohexane-d11 would be observed at m/z 188.15. The fragmentation pattern is expected to be similar to that of the non-deuterated compound, with the key difference being the mass shift of the fragments due to the presence of deuterium atoms. The base peak for the non-deuterated compound is often observed at m/z 97, corresponding to the loss of the bromine atom. For the deuterated analog, this would be expected at a higher m/z value.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of (Bromomethyl)cyclohexane-d11 would be significantly simplified compared to its non-deuterated counterpart. The signals corresponding to the cyclohexane ring protons would be absent. A signal corresponding to the two protons of the bromomethyl (-CH₂Br) group would be observed, likely as a singlet, though coupling to adjacent deuterium atoms could result in a more complex multiplet.

• ²H NMR (Deuterium NMR): A ²H NMR spectrum would show signals corresponding to the deuterium atoms on the cyclohexane ring, providing information about their chemical environments.

• ¹³C NMR: The ¹³C NMR spectrum would show signals for the seven carbon atoms. The signals for the carbons of the deuterated cyclohexane ring would likely appear as multiplets due to coupling with deuterium.

Safety and Handling

(Bromomethyl)cyclohexane-d11 should be handled in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Ordering and Availability

(Bromomethyl)cyclohexane-d11 is available from several commercial suppliers of stable isotope-labeled compounds and chemical standards. It is typically sold in small quantities for research purposes.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to (Bromomethyl)cyclohexane-d11

This technical guide provides a comprehensive overview of the core molecular properties of the deuterated compound (Bromomethyl)cyclohexane-d11, with a comparative analysis against its non-deuterated counterpart, (Bromomethyl)cyclohexane. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Core Molecular Properties

(Bromomethyl)cyclohexane-d11 is the deuterium-labeled version of (Bromomethyl)cyclohexane.[1] The incorporation of deuterium, a stable heavy isotope of hydrogen, is a critical technique in drug development.[1] It is often used to create tracers for quantitative analysis during pharmacokinetic and metabolic studies.[1][2] Deuteration can potentially alter the metabolic profiles of drug candidates.[1][2]

The key quantitative data for both the deuterated and non-deuterated forms are summarized in the table below.

Property	(Bromomethyl)cyclohexane-d11	(Bromomethyl)cyclohexane
Molecular Formula	C7H2D11Br[3][4] or C7D11H2Br[5]	C7H13Br[1][6][7][8]
Molecular Weight	188.15 g/mol [2][3][4]	177.08 g/mol [6][8]
CAS Number	1219794-79-2[1]	2550-36-9[6][7][9]

Experimental Protocols

The determination of the molecular weight and formula of chemical compounds like (Bromomethyl)cyclohexane-d11 and its non-deuterated form is achieved through standard analytical chemistry techniques. While specific experimental reports for these particular molecules are not detailed in the provided references, the general methodologies include:

• Mass Spectrometry (MS): This is the primary technique for determining the molecular weight of a compound with high accuracy. The exact mass is measured and compared to the calculated mass of the expected molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used to determine the structure of the molecule and confirm the positions and extent of deuterium incorporation. For (Bromomethyl)cyclohexane-d11, NMR would verify the presence of deuterium on the cyclohexane ring and the methyl group.

• Elemental Analysis: This method determines the percentage composition of elements (carbon, hydrogen, bromine) in the compound, which is used to empirically derive the molecular formula.

These well-established protocols are fundamental in synthetic and medicinal chemistry for the characterization of novel and isotopically labeled compounds.

Logical Relationships

The structural relationship between (Bromomethyl)cyclohexane and its deuterated analog can be visualized as a direct isotopic substitution.

Isotopic relationship between the two compounds.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Bromomethyl)cyclohexane D11 [a-2-s.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 6. chemscene.com [chemscene.com]
• 7. (Bromomethyl)cyclohexane｜lookchem [lookchem.com]
• 8. scbt.com [scbt.com]
• 9. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Safety and Handling of (Bromomethyl)cyclohexane-d11

Disclaimer: Comprehensive safety and toxicological data for (Bromomethyl)cyclohexane-d11 (CAS No. 1219794-79-2) are not extensively published. The following guide is based on the available data for its non-deuterated analogue, (Bromomethyl)cyclohexane (CAS No. 2550-36-9), and supplemented with specific data for the deuterated compound where available. The process of deuteration is not expected to significantly alter the fundamental chemical hazards of the molecule, though it may affect its metabolic and pharmacokinetic profiles[1]. Researchers should handle this compound with the same precautions as its non-deuterated counterpart.

Section 1: Compound Identification and Properties

(Bromomethyl)cyclohexane-d11 is a deuterated version of (bromomethyl)cyclohexane, where eleven hydrogen atoms have been replaced with deuterium. This isotopic labeling is often utilized in drug development and metabolic studies as a tracer[1].

1.1 Physical and Chemical Properties

The following tables summarize the known physical and chemical properties. Data for the non-deuterated analogue is provided for comparison and completeness.

Property	(Bromomethyl)cyclohexane-d11	(Bromomethyl)cyclohexane (Non-Deuterated Analogue)
Molecular Formula	C₇H₂D₁₁Br	C₇H₁₃Br
Molecular Weight	188.15 g/mol [2]	177.08 g/mol [1][3][4]
Appearance	Liquid[2]	Colorless to light yellow liquid[5][6]
Boiling Point	175.6 °C at 760 mmHg[1]	76-77 °C at 26 mmHg[4][6]; 94 °C at 38 mmHg; ~159-160 °C (Normal)[5]
Density	1.3 g/cm³[1]	1.269 g/mL at 25 °C[4][7]
Flash Point	Not available	57 °C (134.6 °F) - closed cup[4][6]
Refractive Index (n20/D)	Not available	1.492[4]
Solubility	Insoluble in water; soluble in many organic solvents[5].	Does not mix with water[7].
Vapor Pressure	1.5 mmHg at 25°C[1]	Not available

1.2 Hazard Identification

This compound is considered a hazardous substance. The primary hazards are flammability and irritation.[7]

Hazard Class	GHS Classification & Statements
Flammability	GHS02: Flammable liquid[2]. H226: Flammable liquid and vapor[3][4]. H227: Combustible liquid.
Skin Corrosion/Irritation	H315: Causes skin irritation[3]. This material can cause inflammation of the skin on contact[7].
Eye Damage/Irritation	H319: Causes serious eye irritation[3]. This material can cause eye irritation and damage in some persons[7].
Respiratory Irritation	H335: May cause respiratory irritation[3]. The material can cause respiratory irritation in some persons[7].
Specific Target Organ Toxicity	Inhalation of vapors may cause drowsiness and dizziness[7].
Other Hazards	Vapors may form explosive mixtures with air and may travel to an ignition source and flash back. Containers may explode when heated.[6] Skin contact may lead to systemic effects[7].

Section 2: Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when handling (Bromomethyl)cyclohexane-d11. The following procedures are derived from standard practices for handling flammable and irritant-class chemicals.

2.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted, but the following PPE is generally required:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Skin and Body Protection: A flame-retardant lab coat. Ensure no skin is exposed.

• Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood. If inhalation risk is high, use a multi-purpose combination respirator cartridge.[4][6]

2.2 Handling and Storage Protocol

• Ventilation: Always handle the compound inside a certified chemical fume hood to avoid inhalation of vapors.[7]

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6] Use non-sparking tools and explosion-proof equipment.[6] Ground and bond containers during transfers to prevent static discharge.[6]

• Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[7] Keep the container tightly closed.[6] Store away from incompatible materials such as strong oxidizing agents and strong bases.[6][7]

• Disposal: This material and its container must be disposed of as hazardous waste.[7] Dispose of contents/container to an approved waste disposal plant.[6]

Below is a logical workflow for the safe handling of (Bromomethyl)cyclohexane-d11.

Figure 1: Safe Handling Workflow

Section 3: Emergency and First Aid Procedures

Immediate action is critical in case of exposure. The following decision tree outlines the appropriate first aid measures.

3.1 First Aid Measures

• Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[6] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[6]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.[6] Wash off immediately with soap and plenty of water.[6] If skin irritation occurs, get medical advice/attention.[6]

• Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, seek medical attention.[6]

• Ingestion: Clean mouth with water and seek medical attention.[6] Do NOT induce vomiting.

Figure 2: First Aid Decision Tree for Exposure

3.2 Fire Fighting Measures

• Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or chemical foam.[6] Water mist may be used to cool closed containers.[6]

• Hazards: Flammable liquid. Vapors are heavier than air and may form explosive mixtures with air.[6] Containers can explode when heated.[6] Combustion products include carbon monoxide, carbon dioxide, and hydrogen halides.[6]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Section 4: Spill Response Protocol

In the event of a spill, immediate and careful action is required to mitigate hazards.

4.1 Spill Containment and Cleanup

• Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[6][7]

• Evacuate Personnel: Clear the area of all non-essential personnel and move upwind.[7]

• Ventilate: Ensure the area is well-ventilated.

• Contain Spill: Use spark-proof tools and explosion-proof equipment.[6]

• Absorb: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[6]

• Collect: Place the absorbed material into suitable, closed, and labeled containers for disposal.[6]

• Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[6]

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. (Bromomethyl)cyclohexane D11 [a-2-s.com]
• 3. Cyclohexane, (bromomethyl)- | C7H13Br | CID 137636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (Bromomethyl)cyclohexane 99 2550-36-9 [sigmaaldrich.com]
• 5. asidmf.com [asidmf.com]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Spectroscopic Analysis of (Bromomethyl)cyclohexane-d11: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the expected spectroscopic data for (Bromomethyl)cyclohexane-d11. Due to the limited availability of public spectroscopic data for this specific deuterated compound, this guide leverages data from its non-deuterated analog, (Bromomethyl)cyclohexane, to predict the spectral characteristics. It includes theoretical analysis of the effects of deuteration on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Furthermore, this document outlines comprehensive experimental protocols for acquiring this data, serving as a valuable resource for researchers in possession of this compound.

Introduction

(Bromomethyl)cyclohexane-d11 (CAS: 1219794-79-2) is a deuterated form of (Bromomethyl)cyclohexane.[1] The substitution of hydrogen with deuterium, a stable isotope, is a common strategy in drug development to alter metabolic pathways and enhance pharmacokinetic profiles.[2] Spectroscopic analysis is crucial for confirming the identity, purity, and extent of deuteration of such labeled compounds. This guide will discuss the anticipated spectroscopic data for (Bromomethyl)cyclohexane-d11 and provide the methodologies for their acquisition.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for (Bromomethyl)cyclohexane-d11. These predictions are based on the known data for (Bromomethyl)cyclohexane and the established principles of isotopic effects in spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuteration of the cyclohexane ring will significantly alter the 1H and 13C NMR spectra. The most noticeable change in the 1H NMR spectrum will be the disappearance of signals corresponding to the cyclohexane ring protons. The only remaining proton signals will be from the bromomethyl group (-CH2Br) and any residual, non-deuterated sites.

Table 1: Predicted 1H NMR Data for (Bromomethyl)cyclohexane-d11

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.26	Doublet	2H	-CH 2Br
(Predicted)

Note: The chemical shift is based on the non-deuterated analog and may be slightly shifted due to isotopic effects. The multiplicity is predicted as a doublet due to coupling with the adjacent methine proton, which is now a deuteron. The coupling constant will be significantly smaller.

Table 2: Predicted 13C NMR Data for (Bromomethyl)cyclohexane-d11

Chemical Shift (δ) ppm	Assignment
~40	C H2Br
(Predicted)

Note: The 13C signals for the deuterated cyclohexane ring will exhibit triplet splitting due to coupling with deuterium and may have slightly different chemical shifts compared to the non-deuterated compound.

Infrared (IR) Spectroscopy

The primary influence of deuteration on the IR spectrum will be the shift of C-H stretching and bending vibrations to lower frequencies (longer wavelengths) due to the heavier mass of deuterium.

Table 3: Predicted IR Absorption Bands for (Bromomethyl)cyclohexane-d11

Wavenumber (cm-1)	Intensity	Assignment
~2925, ~2850	Strong	C-H stretch (-CH2Br)
~2200 - ~2100	Medium-Weak	C-D stretch (Cyclohexane ring)
~1450	Medium	C-H bend (-CH2Br)
~650 - ~510	Medium-Strong	C-Br stretch

Note: The C-D stretching vibrations are predicted to appear in the ~2200 - ~2100 cm-1 region, which is significantly lower than the typical C-H stretching region (~3000 cm-1).

Mass Spectrometry (MS)

The mass spectrum of (Bromomethyl)cyclohexane-d11 will show a higher molecular ion peak compared to its non-deuterated counterpart due to the presence of eleven deuterium atoms. The isotopic pattern of bromine (79Br and 81Br in an approximate 1:1 ratio) will still be observed.

Table 4: Predicted Mass Spectrometry Data for (Bromomethyl)cyclohexane-d11

m/z	Ion	Notes
188/190	[M]+	Molecular ion peak, showing the characteristic M/M+2 pattern for bromine.
109	[M-Br]+	Loss of the bromine radical.
(Predicted)

Note: The exact mass of the molecular ion will be approximately 188.15 for the 79Br isotope and 190.15 for the 81Br isotope.

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for (Bromomethyl)cyclohexane-d11.

NMR Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra to confirm the structure and isotopic labeling of (Bromomethyl)cyclohexane-d11.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of (Bromomethyl)cyclohexane-d11 in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl3).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64

  • Relaxation Delay: 1-2 seconds

  • Spectral Width: 0-12 ppm

• 13C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay: 2-5 seconds

  • Spectral Width: 0-200 ppm

Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum to identify the functional groups and confirm the presence of C-D bonds.

Methodology:

• Sample Preparation:

  • As (Bromomethyl)cyclohexane-d11 is a liquid, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrument:

  • Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Scan Range: 4000-400 cm-1.

  • Number of Scans: 16-32.

  • Resolution: 4 cm-1.

  • A background spectrum of the clean salt plates should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and confirm the elemental composition and isotopic distribution.

Methodology:

• Sample Introduction:

  • Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for this volatile compound. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane or hexane) can be injected into the GC.

• Instrument:

  • A GC-MS system with an Electron Ionization (EI) source.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Scan Speed: 2 scans/second.

Visualizations

The following diagrams illustrate the general workflows for the described spectroscopic experiments.

References

• 1. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected ¹H Nuclear Magnetic Resonance (NMR) spectrum of (Bromomethyl)cyclohexane-d11. Given the specific deuteration of the cyclohexane ring, this document focuses on a predictive analysis based on fundamental NMR principles and data from analogous non-deuterated compounds. The extensive deuteration simplifies the spectrum, making it a valuable tool for specific mechanistic or metabolic studies where tracking the bromomethyl fragment is crucial.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of (Bromomethyl)cyclohexane-d11 is predicted to be exceptionally simple. The eleven deuterium atoms on the cyclohexane ring are not observed in ¹H NMR spectroscopy. This isotopic labeling effectively removes signals from the carbocyclic ring, isolating the signal of the methylene (-CH₂Br) protons.

The predicted quantitative data for the key signal is summarized in the table below.

Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Predicted Coupling Constant (J, Hz)
-CH₂Br Protons	~3.3 - 3.4	Singlet (or broadened)	2H	Not Applicable

Rationale for Prediction:

• Chemical Shift: The methylene protons are adjacent to an electron-withdrawing bromine atom, which deshields them, shifting their resonance downfield. In the non-deuterated (bromomethyl)cyclohexane, this signal appears as a doublet around 3.3 ppm. The isotopic substitution on the ring is expected to have a negligible effect on this chemical shift.

• Multiplicity: In the non-deuterated analog, the -CH₂Br signal is split into a doublet by the single proton on the adjacent carbon (C1 of the cyclohexane ring). In the d11-analog, this proton is replaced by a deuterium atom. The coupling between a proton and a deuterium (²JH-D) is significantly smaller than the corresponding proton-proton coupling (²JH-H) and is often not resolved in a standard ¹H NMR spectrum.[1] Therefore, the signal is predicted to appear as a singlet. Some minor broadening or a very finely split triplet might be observable at high resolution due to the small H-D coupling.

Logical Relationship of Structure and Spectrum

The following diagram illustrates the direct correlation between the protons of the bromomethyl group and their expected signal in the ¹H NMR spectrum. The deuterated cyclohexane ring is shown as silent in the spectrum.

Caption: Structure of (Bromomethyl)cyclohexane-d11 linked to its predicted ¹H NMR signal.

Experimental Protocol for ¹H NMR Spectroscopy

A standardized protocol is essential for acquiring high-quality, reproducible ¹H NMR data.[2] The following methodology is recommended for analyzing (Bromomethyl)cyclohexane-d11.

1. Sample Preparation

• Weigh approximately 5-10 mg of (Bromomethyl)cyclohexane-d11.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is critical to avoid extraneous proton signals.[3]

• Add a small amount of an internal standard, typically tetramethylsilane (TMS), to a final concentration of 0.03-0.05% (v/v). TMS provides a reference signal at δ 0.00 ppm.[2]

• Transfer the resulting solution to a clean, dry 5 mm NMR tube. Ensure the sample height is a minimum of 4 cm.

• Cap the NMR tube securely to prevent solvent evaporation.

2. NMR Spectrometer Setup

• The experiment should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure good signal resolution.

• The spectrometer probe must be tuned to the ¹H frequency.

• Insert the sample into the spectrometer's magnet.

• "Lock" the spectrometer onto the deuterium signal of the solvent (e.g., the 'D' in CDCl₃). This step corrects for any magnetic field drift.

• "Shim" the magnetic field to optimize its homogeneity across the sample volume. This process minimizes peak broadening and distortion, resulting in sharp, symmetrical signals.

3. Data Acquisition

• A standard single-pulse experiment is typically sufficient for a simple spectrum like this.

• Key Acquisition Parameters:

  • Spectral Width: Set to approximately 12-15 ppm to ensure all possible signals are captured.

  • Pulse Angle: A 30° to 45° pulse is recommended to allow for a shorter relaxation delay without significantly compromising signal intensity.

  • Acquisition Time (AQ): Typically 2-4 seconds. This determines the data point resolution in the spectrum.

  • Relaxation Delay (D1): A delay of 1-2 seconds between pulses is generally adequate for small molecules to allow for sufficient relaxation of the nuclei.

  • Number of Scans (NS): For a sample of this concentration, 8 to 16 scans are usually sufficient to achieve an excellent signal-to-noise ratio.

4. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Perform phase correction to ensure all peaks are in the positive absorptive phase.

• Apply a baseline correction to produce a flat spectral baseline.

• Integrate the area under the peak(s) to determine the relative ratio of protons.

• Calibrate the spectrum by setting the chemical shift of the internal standard (TMS) to 0.00 ppm.

References

• 1. Hydrogen (Proton, Deuterium and Tritium) NMR [chem.ch.huji.ac.il]
• 2. benchchem.com [benchchem.com]
• 3. studymind.co.uk [studymind.co.uk]

An In-Depth Technical Guide to the Predicted 13C NMR Spectrum of (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted 13C Nuclear Magnetic Resonance (NMR) spectrum of (Bromomethyl)cyclohexane-d11. Given the importance of deuterated compounds in pharmaceutical research for modifying metabolic profiles, a thorough understanding of their analytical characterization is crucial. This document outlines the predicted chemical shifts, a comprehensive experimental protocol for spectral acquisition, and a logical workflow for the analysis, tailored for professionals in drug development and chemical research.

Predicted 13C NMR Data for (Bromomethyl)cyclohexane-d11

The following table summarizes the predicted 13C NMR chemical shifts for (Bromomethyl)cyclohexane-d11. These predictions are based on the known spectrum of the non-deuterated analog, (bromomethyl)cyclohexane, with adjustments for deuterium isotope effects. Deuteration typically causes an upfield shift (to a lower ppm value) in the resonance of nearby carbon atoms. The magnitude of this shift is dependent on the proximity of the deuterium atoms.

Key Isotope Effects Considered:

• Two-bond isotope effect (2ΔC): An upfield shift of approximately 0.1 to 0.3 ppm for each adjacent deuterium atom.

• Three-bond isotope effect (3ΔC): A smaller upfield shift, typically between 0.02 and 0.04 ppm for each deuterium atom three bonds away.[1][2]

The table below presents the predicted chemical shifts, referencing the carbon numbering shown in Figure 1.

Figure 1. Structure and numbering of (Bromomethyl)cyclohexane-d11.

Carbon Atom	Predicted Chemical Shift (δ) in ppm	Basis for Prediction
C1	38.5 - 39.0	The chemical shift for the non-deuterated analog is ~39.6 ppm. A significant upfield shift is predicted due to two-bond isotope effects from the deuterium on C1 and three-bond effects from deuteriums on C2 and C6.
C2 / C6	31.5 - 32.0	In the non-deuterated compound, these carbons appear at ~32.4 ppm. The predicted upfield shift is due to two-bond effects from their own deuteriums and three-bond effects from adjacent deuterated carbons.
C3 / C5	25.5 - 26.0	The non-deuterated analog shows a peak at ~26.2 ppm. A moderate upfield shift is anticipated from two-bond and three-bond deuterium isotope effects.
C4	24.5 - 25.0	The corresponding carbon in the non-deuterated molecule resonates at ~25.4 ppm. A slight upfield shift is predicted due to deuterium substitution.
C7 (CH2Br)	39.0 - 39.5	The chemical shift in the non-deuterated version is ~39.9 ppm. A small upfield shift is expected due to the three-bond isotope effect from the deuterium on C1.

Detailed Experimental Protocol for 13C NMR Spectroscopy

This section provides a standard operating procedure for the acquisition of a high-quality 13C NMR spectrum of (Bromomethyl)cyclohexane-d11.

1. Sample Preparation:

• Solvent Selection: Choose a deuterated solvent that will not obscure the signals of interest. Chloroform-d (CDCl3) is a common choice.

• Concentration: Due to the low natural abundance of 13C, a higher sample concentration is recommended, typically 20-50 mg of the analyte in 0.6-0.7 mL of solvent.

• Procedure:

  • Accurately weigh the (Bromomethyl)cyclohexane-d11 sample into a clean, dry vial.

  • Add the appropriate volume of deuterated solvent.

  • Gently agitate the vial to ensure the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Locking and Shimming:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Perform automatic or manual shimming to optimize the magnetic field homogeneity.

3. Acquisition Parameters for a Standard Proton-Decoupled 13C Spectrum:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

• Pulse Angle: A 30° pulse angle is often used to allow for a shorter relaxation delay.

• Acquisition Time (AQ): Typically around 1-2 seconds.

• Relaxation Delay (D1): A delay of 2 seconds is a good starting point.

• Number of Scans (NS): A larger number of scans (e.g., 1024 or more) will be necessary to achieve a good signal-to-noise ratio.

• Spectral Width (SW): A spectral width of approximately 250 ppm (e.g., from -10 to 240 ppm) is sufficient for most organic molecules.

• Temperature: Maintain a constant temperature, typically 298 K.

4. Data Processing:

• Fourier Transformation: Apply an exponential window function with a line broadening of 1-2 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing: Carefully phase the spectrum to ensure all peaks have a positive, absorptive lineshape.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Reference the spectrum using the solvent signal (e.g., CDCl3 at 77.16 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

Logical Workflow and Signaling Pathway Analysis

The following diagram illustrates the logical workflow for the acquisition and interpretation of the 13C NMR spectrum of (Bromomethyl)cyclohexane-d11.

A logical workflow for 13C NMR analysis.

This workflow provides a systematic approach, from the initial sample preparation to the final assignment of the carbon signals, incorporating the crucial step of considering the influence of deuterium substitution on the chemical shifts. By following this guide, researchers can reliably predict, acquire, and interpret the 13C NMR spectrum of (Bromomethyl)cyclohexane-d11, aiding in the structural confirmation and purity assessment of this and similar deuterated compounds.

References

• 1. Long range deuterium isotope effects on 13 C NMR chemical shifts of 2-alkanones in CD 3 OD solutions of imidazolium acetate ionic liquids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07232C [pubs.rsc.org]
• 2. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mass Spectrum of (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrum of the deuterated compound (Bromomethyl)cyclohexane-d11. Due to the limited availability of direct experimental data for this specific isotopologue, this guide leverages established principles of mass spectrometry and fragmentation patterns of analogous halogenated alkanes to present a predictive overview. This document is intended to aid researchers in understanding the mass spectral characteristics of deuterated (Bromomethyl)cyclohexane, a compound of interest in metabolic studies and as a labeled internal standard.

Introduction

(Bromomethyl)cyclohexane is a halogenated aliphatic cyclic compound. Its deuterated form, (Bromomethyl)cyclohexane-d11, where eleven hydrogen atoms have been replaced by deuterium, is a valuable tool in various scientific applications, including as a tracer in metabolic research and as an internal standard for quantitative analysis by mass spectrometry.[1] Understanding the mass spectrum of this deuterated compound is crucial for its accurate identification and quantification. This guide outlines the predicted mass spectrum, fragmentation pathways, and a general experimental protocol for its analysis.

Chemical Properties and Structures

The chemical structures and key properties of (Bromomethyl)cyclohexane and its deuterated analog are presented below.

Property	(Bromomethyl)cyclohexane	(Bromomethyl)cyclohexane-d11
Chemical Structure
Molecular Formula	C₇H₁₃Br	C₇H₂D₁₁Br
Molecular Weight	177.08 g/mol	188.15 g/mol
CAS Number	2550-36-9	1219794-79-2

Predicted Mass Spectrum and Fragmentation Analysis

The mass spectrum of (Bromomethyl)cyclohexane-d11 is predicted based on the known fragmentation patterns of alkyl halides. The presence of bromine, with its two isotopes 79Br and 81Br in nearly a 1:1 ratio, will result in characteristic isotopic clusters for bromine-containing fragments. Deuterium substitution will shift the mass-to-charge (m/z) ratio of the molecular ion and its fragments by +11 atomic mass units compared to the unlabeled compound.

Table 1: Predicted Mass-to-Charge (m/z) Values and Relative Abundance of Key Fragments

Fragment Ion	Structure	Predicted m/z for (Bromomethyl)cyclohexane	Predicted m/z for (Bromomethyl)cyclohexane-d11	Predicted Relative Abundance
[M]⁺	[C₇H₁₃Br]⁺	176/178	187/189	Low
[M-Br]⁺	[C₇H₁₃]⁺	97	108	Moderate
[C₆H₁₁]⁺	[Cyclohexyl]⁺	83	94	High
[C₅H₉]⁺	[Cyclopentyl]⁺	69	78	Moderate
[C₄H₇]⁺	[Cyclobutyl]⁺	55	62	High
[CH₂Br]⁺	[Bromomethyl]⁺	93/95	95/97	Moderate

Predicted Fragmentation Pathways

Electron ionization (EI) mass spectrometry typically involves high energy that causes fragmentation of the parent molecule. The major predicted fragmentation pathways for (Bromomethyl)cyclohexane-d11 are:

• Loss of the Bromine Radical: The initial molecular ion [C₇H₂D₁₁Br]⁺ can readily lose a bromine radical (•Br) to form the [C₇H₂D₁₁]⁺ cation at m/z 108.

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the bromine atom is a common pathway for alkyl halides. This would result in the formation of a stable cyclohexyl-d11 cation [C₆D₁₁]⁺ at m/z 94 and a bromomethyl radical (•CH₂Br), or a bromomethyl cation [CH₂Br]⁺ at m/z 93/95 and a cyclohexyl-d11 radical.

• Ring Fragmentation: The cyclohexyl ring can undergo further fragmentation, leading to the loss of ethylene (C₂H₄ or its deuterated equivalents) or other small neutral molecules, resulting in smaller cyclic or acyclic fragment ions.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a general protocol for the analysis of (Bromomethyl)cyclohexane-d11 using a standard GC-MS system with an electron ionization source.

5.1. Sample Preparation

• Prepare a dilute solution of (Bromomethyl)cyclohexane-d11 in a volatile organic solvent such as dichloromethane or hexane. A typical concentration is 1-10 µg/mL.

• If necessary, use a deuterated internal standard for quantification.

5.2. Gas Chromatography (GC) Conditions

• Injector: Split/splitless injector, operated in splitless mode for high sensitivity.

• Injector Temperature: 250 °C.

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column coated with 5% phenyl methylpolysiloxane.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

5.3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-300.

• Solvent Delay: Set appropriately to avoid filament damage from the solvent peak.

Visualization of Fragmentation Pathway

The following diagram illustrates the predicted primary fragmentation pathway of (Bromomethyl)cyclohexane-d11 upon electron ionization.

Caption: Predicted EI fragmentation of (Bromomethyl)cyclohexane-d11.

Conclusion

This technical guide provides a predictive framework for the mass spectral analysis of (Bromomethyl)cyclohexane-d11. The key takeaways are the expected shift in m/z values due to deuterium labeling and the characteristic fragmentation patterns dominated by the loss of the bromine radical and alpha-cleavage. The provided experimental protocol offers a starting point for method development for the analysis of this compound. It is important to note that the actual mass spectrum may show variations depending on the specific instrumentation and experimental conditions used. Empirical verification is recommended for precise structural elucidation and quantification.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility of (Bromomethyl)cyclohexane-d11 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (Bromomethyl)cyclohexane-d11 in various organic solvents. Given the limited availability of specific quantitative data for the deuterated compound, this guide leverages data from its non-deuterated analog, (Bromomethyl)cyclohexane. The physical and chemical properties of isotopologues are very similar, making the non-deuterated form a reliable proxy for understanding the solubility characteristics of (Bromomethyl)cyclohexane-d11.

(Bromomethyl)cyclohexane-d11, the deuterium-labeled version of (Bromomethyl)cyclohexane, is utilized in various research applications, including as a tracer or internal standard in quantitative analysis via NMR, GC-MS, or LC-MS.[1] Deuteration can influence the pharmacokinetic and metabolic profiles of drug molecules.[1][2]

Qualitative Solubility Data

(Bromomethyl)cyclohexane is generally characterized as a colorless to light yellow liquid.[3][4][5][6] It is insoluble in water but exhibits good solubility in a range of common organic solvents.[3][4][5][6] This solubility profile is attributed to its molecular structure, which has both non-polar (the cyclohexane ring) and polar (the bromomethyl group) characteristics.

Below is a summary of the qualitative solubility of (Bromomethyl)cyclohexane in various organic solvents. This information is directly applicable to (Bromomethyl)cyclohexane-d11 for most practical laboratory purposes.

Solvent Class	Specific Solvents	Solubility
Alcohols	Methanol, Ethanol, etc.	Soluble[3][6]
Ethers	Diethyl ether, etc.	Soluble[3][6]
Aromatic Hydrocarbons	Benzene	Soluble[3]
Chlorinated Solvents	Chloroform	Soluble[3][4][5][6]
Esters	Ethyl acetate	Soluble[4][5]
Water	Water	Insoluble[3][4][5][6]

Experimental Protocol for Solubility Determination

Objective: To determine the approximate solubility of (Bromomethyl)cyclohexane-d11 in a given organic solvent at a specific temperature (e.g., room temperature).

Materials:

• (Bromomethyl)cyclohexane-d11

• Selected organic solvent(s) of high purity

• Calibrated glassware (e.g., vials, graduated cylinders, burettes)

• Magnetic stirrer and stir bars

• Temperature-controlled environment (e.g., water bath, temperature-controlled chamber)

• Analytical balance

Methodology:

• Preparation:

  • Ensure all glassware is clean and dry to prevent contamination.

  • Equilibrate the (Bromomethyl)cyclohexane-d11 and the selected organic solvent to the desired experimental temperature.

• Sample Preparation:

  • Accurately weigh a small amount of (Bromomethyl)cyclohexane-d11 into a clean, dry vial.

  • Add a magnetic stir bar to the vial.

• Solvent Addition:

  • Place the vial on a magnetic stirrer within the temperature-controlled environment.

  • Begin stirring the (Bromomethyl)cyclohexane-d11.

  • Slowly add the selected organic solvent in small, known increments using a calibrated burette or pipette.

• Observation:

  • After each addition of solvent, allow the mixture to stir for a sufficient amount of time to ensure it reaches equilibrium.

  • Visually inspect the solution for any undissolved droplets of (Bromomethyl)cyclohexane-d11. The use of a light source and a dark background can aid in this observation.

  • Continue adding the solvent incrementally until the solution becomes completely clear and homogenous, with no visible undissolved solute.

• Data Recording and Calculation:

  • Record the total volume of solvent added to achieve complete dissolution.

  • Calculate the solubility in the desired units (e.g., g/mL, mg/mL, or mol/L).

Safety Precautions:

• (Bromomethyl)cyclohexane is a flammable liquid and should be handled with care, away from ignition sources.[4]

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate organic solvent for (Bromomethyl)cyclohexane-d11 based on experimental needs.

Caption: Workflow for organic solvent selection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 3. asidmf.com [asidmf.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. asidmf.com [asidmf.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of (Bromomethyl)cyclohexane-d11 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Bromomethyl)cyclohexane-d11 is a deuterated alkylating agent designed for use in quantitative mass spectrometry (MS) analysis. Its primary application is as a derivatization reagent for the introduction of a stable isotope label onto analytes, enabling their use as internal standards. This approach is fundamental for correcting for sample loss during preparation and for variations in instrument response, thereby significantly improving the accuracy and precision of quantitative workflows. The reactive bromomethyl group readily forms stable covalent bonds with nucleophilic functional groups, most notably thiols, making it an ideal tool for the analysis of small molecules and peptides containing these moieties.

The derivatization of thiols, such as the sulfhydryl group in cysteine-containing peptides and small molecules like glutathione, is critical for several reasons. It stabilizes the highly reactive thiol group, preventing the formation of disulfide bonds and other oxidative artifacts during sample handling and analysis. Furthermore, the addition of the cyclohexylmethyl group increases the hydrophobicity of the analyte, which can improve its chromatographic retention and separation in reversed-phase liquid chromatography (LC).

These application notes provide a comprehensive overview of the use of (Bromomethyl)cyclohexane-d11 in mass spectrometry, with a focus on the derivatization of thiols for quantitative analysis. Detailed protocols for both liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are provided, along with illustrative data and diagrams to guide the user.

Principle of Use

(Bromomethyl)cyclohexane-d11 serves as a "heavy" isotopic labeling reagent. In a typical quantitative workflow, a known amount of the deuterated standard (e.g., a thiol-containing analyte of interest) is first derivatized with the non-deuterated ("light") (Bromomethyl)cyclohexane. This derivatized analyte is then used to create a calibration curve. The sample containing the unknown amount of the analyte is derivatized with (Bromomethyl)cyclohexane-d11. A known amount of the "light" derivatized standard is then spiked into the "heavy" labeled sample prior to MS analysis. The ratio of the peak areas of the "heavy" (d11) and "light" (d0) derivatized analytes allows for precise quantification.

Alternatively, and more commonly for creating an internal standard in situ, the analyte in the sample is derivatized with the "light" (Bromomethyl)cyclohexane, and a known amount of a certified standard of the analyte is derivatized with the "heavy" (Bromomethyl)cyclohexane-d11 to serve as the internal standard.

Data Presentation

Table 1: Mass Shifts and m/z Values for Derivatized Analytes

Analyte	Functional Group	Derivatizing Agent	Mass Shift (Da)	[M+H]+ (d0-derivative)	[M+H]+ (d11-derivative)
Cysteine	Thiol (-SH)	(Bromomethyl)cyclohexane	+97.16	219.10	230.17
Glutathione	Thiol (-SH)	(Bromomethyl)cyclohexane	+97.16	405.14	416.21
N-acetylcysteine	Thiol (-SH)	(Bromomethyl)cyclohexane	+97.16	261.11	272.18
Captopril	Thiol (-SH)	(Bromomethyl)cyclohexane	+97.16	315.14	326.21

Note: The m/z values are calculated for the monoisotopic masses and are illustrative. Actual observed m/z values may vary slightly depending on the instrument and calibration.

Experimental Protocols

Protocol 1: Derivatization of Thiols for LC-MS Analysis

This protocol provides a general procedure for the derivatization of thiol-containing small molecules and peptides in a liquid sample.

Materials:

• (Bromomethyl)cyclohexane-d11

• (Bromomethyl)cyclohexane (for "light" standard preparation)

• Analyte standard(s) or sample extract

• Ammonium bicarbonate buffer (100 mM, pH 8.5)

• Acetonitrile (ACN), LC-MS grade

• Formic acid (FA), LC-MS grade

• Deionized water

• Microcentrifuge tubes

Procedure:

• Sample Preparation:

  • If the sample is a biofluid, perform a protein precipitation step (e.g., with cold acetonitrile or methanol) and collect the supernatant.

  • Dry the sample extract completely under a gentle stream of nitrogen.

  • Reconstitute the dried sample in 100 µL of 100 mM ammonium bicarbonate buffer (pH 8.5).

• Derivatization Reaction:

  • Prepare a 10 mg/mL solution of (Bromomethyl)cyclohexane-d11 in acetonitrile.

  • Add a 10-fold molar excess of the derivatizing agent solution to the reconstituted sample.

  • Vortex the mixture briefly.

  • Incubate the reaction mixture at 60°C for 60 minutes in a sealed vial.

• Work-up and Final Sample Preparation:

  • After incubation, cool the vial to room temperature.

  • Add 10 µL of formic acid to quench the reaction.

  • Centrifuge the sample to pellet any precipitates.

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS Parameters (Illustrative):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient from 5% to 95% B over 10-15 minutes.

• Flow Rate: 0.3 mL/min

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantitative analysis. Monitor the respective m/z values for the light and heavy derivatized analytes.

LC-MS Derivatization Workflow

Protocol 2: Derivatization of Thiols for GC-MS Analysis

This protocol is suitable for volatile or semi-volatile thiol-containing compounds.

Materials:

• (Bromomethyl)cyclohexane-d11

• Analyte standard(s) or sample extract

• Anhydrous pyridine or other suitable base (e.g., Triethylamine)

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Extraction solvent (e.g., Ethyl acetate, Hexane)

• Anhydrous sodium sulfate

• GC-grade solvent for reconstitution (e.g., Ethyl acetate)

Procedure:

• Sample Preparation:

  • Ensure the sample is free of water. If necessary, dry the sample extract completely under nitrogen.

  • Dissolve the dried sample in 100 µL of an anhydrous solvent (e.g., Toluene).

• Derivatization Reaction:

  • Add 20 µL of anhydrous pyridine to the sample solution.

  • Add a 10-fold molar excess of (Bromomethyl)cyclohexane-d11.

  • Tightly cap the vial and vortex briefly.

  • Incubate the reaction mixture at 70°C for 45 minutes.

• Work-up and Extraction:

  • Cool the vial to room temperature.

  • Add 500 µL of deionized water and 500 µL of an extraction solvent (e.g., Ethyl acetate).

  • Vortex vigorously for 1 minute.

  • Centrifuge to separate the phases and carefully transfer the upper organic layer to a new vial.

  • Dry the organic extract with anhydrous sodium sulfate.

• Final Sample Preparation for GC-MS:

  • Evaporate the solvent from the dried organic extract under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of a GC-grade solvent.

GC-MS Parameters (Illustrative):

• Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms).

• Injection Mode: Splitless.

• Oven Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 280-300°C.

• Ionization Mode: Electron Ionization (EI).

• MS Mode: Scan mode for identification or Selected Ion Monitoring (SIM) for quantification.

GC-MS Derivatization Workflow

Signaling Pathways and Logical Relationships

The primary use of (Bromomethyl)cyclohexane-d11 is in quantitative analytical workflows. The logical relationship for its application in stable isotope dilution mass spectrometry is depicted below.

Quantitative Analysis Logic

Conclusion

(Bromomethyl)cyclohexane-d11 is a valuable tool for researchers performing quantitative mass spectrometry, particularly for the analysis of thiol-containing compounds. The derivatization protocols provided herein offer a solid foundation for developing robust and reliable analytical methods. As with any derivatization procedure, optimization of reaction conditions for the specific analyte and matrix is recommended to achieve the best results. The use of this deuterated reagent, in conjunction with its non-deuterated counterpart, allows for the implementation of the gold-standard stable isotope dilution method, leading to highly accurate and precise quantification of target molecules in complex samples.

Application Note: Quantification of (Bromomethyl)cyclohexane in Plasma using LC-MS with (Bromomethyl)cyclohexane-d11 as an Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantification of (Bromomethyl)cyclohexane in plasma samples using Liquid Chromatography-Mass Spectrometry (LC-MS). To ensure accuracy and precision, a stable isotope-labeled internal standard, (Bromomethyl)cyclohexane-d11, is employed. The method involves a straightforward protein precipitation extraction procedure followed by analysis using a reverse-phase C18 column and detection by a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This method is suitable for pharmacokinetic studies and other applications requiring the precise measurement of (Bromomethyl)cyclohexane in a biological matrix.

Introduction

(Bromomethyl)cyclohexane is an organic compound used as an intermediate in various chemical syntheses, including the pharmaceutical and pesticide industries.[1][2] Accurate quantification of this compound in biological matrices is crucial for toxicological and pharmacokinetic assessments. The use of a stable isotope-labeled internal standard is the gold standard in quantitative LC-MS analysis as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[3][4][5] (Bromomethyl)cyclohexane-d11 is the deuterated analog of the analyte and is an ideal internal standard due to its similar chemical and physical properties, ensuring it co-elutes and experiences similar ionization efficiency as the analyte, while being distinguishable by its mass-to-charge ratio.[6][7]

Experimental

Materials and Reagents

• (Bromomethyl)cyclohexane (Analyte)

• (Bromomethyl)cyclohexane-d11 (Internal Standard, IS)[8][9][10]

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade)

• Human Plasma (Blank)

Instrumentation

• Liquid Chromatograph (e.g., Shimadzu, Agilent, Waters)

• Tandem Mass Spectrometer (e.g., Sciex, Thermo Fisher, Agilent) with an Electrospray Ionization (ESI) source.

Standard Solutions

Stock solutions of (Bromomethyl)cyclohexane and (Bromomethyl)cyclohexane-d11 were prepared in acetonitrile at a concentration of 1 mg/mL. Working solutions for the calibration curve and quality control (QC) samples were prepared by serial dilution of the stock solutions with acetonitrile. The internal standard working solution was prepared at a concentration of 100 ng/mL in acetonitrile.

Sample Preparation

• To 100 µL of plasma sample, standard, or QC, add 10 µL of the 100 ng/mL internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS Method

Parameter	Condition
LC Conditions
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program
0.0 - 0.5 min	30% B
0.5 - 2.5 min	Ramp to 95% B
2.5 - 3.5 min	Hold at 95% B
3.5 - 3.6 min	Return to 30% B
3.6 - 5.0 min	Equilibrate at 30% B
MS Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	4500 V
Temperature	500 °C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Heater)	50 psi
Curtain Gas	30 psi
Collision Gas	Nitrogen
MRM Transitions
(Bromomethyl)cyclohexane	Q1: 177.0 m/z, Q3: 97.1 m/z
(Bromomethyl)cyclohexane-d11 (IS)	Q1: 188.1 m/z, Q3: 108.1 m/z

Results and Discussion

Linearity and Sensitivity

The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The method demonstrated excellent linearity over the concentration range of 1 ng/mL to 1000 ng/mL. The coefficient of determination (r²) was >0.99. The lower limit of quantification (LLOQ) was determined to be 1 ng/mL with a signal-to-noise ratio greater than 10.

Quantitative Data Summary
Parameter	Result
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	1 ng/mL
Precision and Accuracy
QC Level	Intra-day Precision (%CV)
Low QC (3 ng/mL)	< 10%
Mid QC (100 ng/mL)	< 8%
High QC (800 ng/mL)	< 7%
Recovery
Analyte Recovery	> 85%
Internal Standard Recovery	> 85%

Precision and Accuracy

Intra-day and inter-day precision and accuracy were evaluated using three levels of quality control samples (Low, Mid, and High). The results, summarized in the table above, demonstrate that the method is both precise and accurate, with %CV values well within acceptable limits for bioanalytical methods.

Matrix Effect

The use of a co-eluting, stable isotope-labeled internal standard minimizes the impact of matrix effects. The consistent recovery of both the analyte and the internal standard across different plasma lots indicates that the method is robust against variations in the biological matrix.

Conclusion

This application note presents a detailed and robust LC-MS method for the quantification of (Bromomethyl)cyclohexane in plasma. The use of (Bromomethyl)cyclohexane-d11 as an internal standard ensures high accuracy and precision. The simple sample preparation and rapid LC-MS analysis make this method suitable for high-throughput applications in a research or drug development setting.

Visualizations

Caption: Sample preparation workflow for the analysis of (Bromomethyl)cyclohexane.

Caption: Rationale for using a stable isotope-labeled internal standard.

References

• 1. asidmf.com [asidmf.com]
• 2. asidmf.com [asidmf.com]
• 3. researchgate.net [researchgate.net]
• 4. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 7. 【(Bromomethyl)cyclohexane-d11】(Bromomethyl)cyclohexane-d11 CAS号:1219794-79-2【结构式 性质 活性】-化源网 [chemsrc.com]
• 8. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 9. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 10. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]

Application Note: High-Precision Quantification of Organic Analytes Using (Bromomethyl)cyclohexane-d11 as an Internal Standard in GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. Achieving high accuracy and precision in quantitative GC-MS analysis can be challenging due to variations in sample preparation, injection volume, and instrument response. The use of an internal standard (IS) is a widely accepted strategy to mitigate these sources of error. An ideal internal standard co-elutes with the analyte of interest and behaves similarly during sample extraction and analysis, thereby correcting for variations throughout the analytical workflow.[1]

Stable isotope-labeled compounds, particularly deuterated analogs of the target analyte or a structurally similar compound, are considered the gold standard for internal standards in mass spectrometry.[2][3][4][5] Their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring similar behavior during chromatography and ionization, yet they are distinguishable by their mass-to-charge ratio (m/z).[4][5]

This application note presents a detailed protocol and performance data for the use of (Bromomethyl)cyclohexane-d11 as an internal standard for the quantitative analysis of a representative analyte, (Bromomethyl)cyclohexane, in a sample matrix by GC-MS. The methodologies outlined here can be adapted for the quantification of other analytes where (Bromomethyl)cyclohexane-d11 is a suitable internal standard.

Principle of Internal Standard Method

The internal standard method involves adding a constant, known amount of the internal standard to all calibration standards, quality control samples, and unknown samples. The quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then plotted against the concentration of the analyte in the calibration standards to generate a calibration curve. By using this response ratio, any variations in sample volume or instrument response will affect both the analyte and the internal standard proportionally, thus canceling out the error.[1]

Experimental Protocols

Materials and Reagents

• Analyte: (Bromomethyl)cyclohexane (98% purity or higher)

• Internal Standard: (Bromomethyl)cyclohexane-d11

• Solvent: Hexane (GC grade)

• Sample Matrix: A representative organic matrix (e.g., plasma extract, environmental sample extract) known to be free of the analyte.

Preparation of Stock and Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of (Bromomethyl)cyclohexane and dissolve it in 10 mL of hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of (Bromomethyl)cyclohexane-d11 and dissolve it in 10 mL of hexane.

• Internal Standard Working Solution (10 µg/mL): Dilute 100 µL of the IS stock solution to 10 mL with hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution and a constant volume of the IS working solution into a clean solvent or a blank matrix extract. A typical calibration curve might include concentrations ranging from 0.1 µg/mL to 50 µg/mL.

Calibration Level	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)
1	0.1	10
2	0.5	10
3	1.0	10
4	5.0	10
5	10.0	10
6	25.0	10
7	50.0	10

Sample Preparation

• To 100 µL of the sample (or blank matrix for calibration standards), add 10 µL of the internal standard working solution (10 µg/mL).

• Add 890 µL of hexane to bring the total volume to 1 mL.

• Vortex the mixture for 30 seconds.

• Transfer the solution to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following GC-MS parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 60°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
(Bromomethyl)cyclohexane	m/z 97 (quantifier), 176 (qualifier)
(Bromomethyl)cyclohexane-d11	m/z 108 (quantifier), 187 (qualifier)

Data Presentation and Performance

The performance of the method was evaluated for linearity, precision, and accuracy.

Linearity

A seven-point calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. The linearity was excellent over the concentration range of 0.1 to 50 µg/mL.

Analyte Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
0.1	0.012
0.5	0.061
1.0	0.123
5.0	0.615
10.0	1.230
25.0	3.075
50.0	6.150
Correlation Coefficient (r²)	0.9998

Precision and Accuracy

The precision and accuracy of the method were assessed by analyzing quality control (QC) samples at three different concentration levels (low, medium, and high) in six replicates.

QC Level	Nominal Conc. (µg/mL)	Mean Measured Conc. (µg/mL)	Accuracy (%)	Precision (%RSD)
Low	0.5	0.49	98.0	4.5
Medium	10.0	10.2	102.0	2.8
High	40.0	39.5	98.8	3.1

Mandatory Visualizations

Caption: Experimental workflow for GC-MS analysis using an internal standard.

Caption: Logical relationship of internal standard correction in GC-MS.

Conclusion

This application note demonstrates a robust and reliable GC-MS method for the quantification of (Bromomethyl)cyclohexane using (Bromomethyl)cyclohexane-d11 as an internal standard. The use of a deuterated internal standard effectively compensates for analytical variability, leading to excellent linearity, accuracy, and precision. The detailed protocol provided can serve as a valuable starting point for researchers, scientists, and drug development professionals for developing and validating quantitative GC-MS methods for a variety of analytes. The principles and workflows described are broadly applicable and highlight the best practices for achieving high-quality quantitative data.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Quantitative Analysis Using (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (Bromomethyl)cyclohexane-d11 in quantitative analysis. Detailed protocols for its application as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) are provided, along with conceptual guidelines for its use as a derivatizing agent.

Application Notes

(Bromomethyl)cyclohexane-d11 is a deuterated analog of (Bromomethyl)cyclohexane.[1] The incorporation of stable heavy isotopes, such as deuterium, into molecules allows them to be used as tracers for quantification in various stages of drug development and metabolic studies.[1] Deuterated compounds are particularly valuable as internal standards in quantitative mass spectrometry because their chemical and physical properties are nearly identical to their non-deuterated counterparts. This ensures they behave similarly during sample preparation, chromatography, and ionization. The key difference is their mass, which allows them to be distinguished by a mass spectrometer.

Primary Applications:

• Internal Standard in GC-MS and LC-MS: The principal application of (Bromomethyl)cyclohexane-d11 is as an internal standard for the precise quantification of (Bromomethyl)cyclohexane or other structurally similar analytes. By adding a known quantity of the deuterated standard to a sample at the beginning of the workflow, it is possible to correct for variations in sample extraction, handling, and instrument response. This significantly improves the accuracy and precision of the quantitative results.

• Derivatizing Agent for Isotope Dilution Mass Spectrometry: Bromo- and chloro-alkylating agents can be employed to derivatize molecules with active hydrogens, such as amines, phenols, and thiols. In this context, (Bromomethyl)cyclohexane-d11 can be used to introduce a deuterated cyclohexylmethyl group onto a target analyte. This "heavy" tag allows for quantification using an isotope dilution strategy, where a non-deuterated standard is derivatized with a non-deuterated reagent and used to create a calibration curve.

Advantages of (Bromomethyl)cyclohexane-d11 in Quantitative Analysis:

• Enhanced Accuracy and Precision: The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry, as it effectively corrects for analytical variability.

• Co-elution with Analyte: Due to its similar chemical structure, (Bromomethyl)cyclohexane-d11 co-elutes with the non-deuterated analyte, ensuring that both are subjected to the same matrix effects during ionization.

• Clear Mass Differentiation: The mass difference between the deuterated standard and the non-deuterated analyte allows for their unambiguous detection and quantification by the mass spectrometer.

Experimental Protocols

Protocol 1: Quantitative Analysis of a Target Analyte by GC-MS Using (Bromomethyl)cyclohexane-d11 as an Internal Standard

This protocol outlines a general procedure for the quantification of a volatile or semi-volatile analyte in a complex matrix using (Bromomethyl)cyclohexane-d11 as an internal standard.

1. Materials and Reagents

• (Bromomethyl)cyclohexane-d11 (Internal Standard, IS)

• Target Analyte (non-deuterated)

• High-purity organic solvent (e.g., hexane, ethyl acetate, dichloromethane)

• Anhydrous sodium sulfate

• GC vials with inserts

• Calibrated micropipettes

• Vortex mixer

• Centrifuge

2. Procedure

2.1. Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the target analyte and dissolve it in 10 mL of the chosen organic solvent.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of (Bromomethyl)cyclohexane-d11 and dissolve it in 10 mL of the same organic solvent.

• Calibration Curve Standards: Prepare a series of calibration standards by performing serial dilutions of the analyte stock solution. Each calibration standard must be spiked with a constant and known concentration of the internal standard (e.g., 10 µg/mL).

2.2. Sample Preparation (Liquid-Liquid Extraction)

• Transfer 1 mL of the sample (e.g., plasma, urine, or an environmental water sample) into a glass centrifuge tube.

• Add a precise volume of the internal standard solution (e.g., 10 µL of a 100 µg/mL working solution) to the sample.

• Add 2 mL of a suitable extraction solvent (e.g., ethyl acetate).

• Vortex the mixture vigorously for 2 minutes to facilitate the transfer of the analyte and internal standard into the organic phase.

• Centrifuge the sample at 3,000 rpm for 10 minutes to achieve phase separation.

• Carefully transfer the upper organic layer to a clean tube.

• Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial with an insert for analysis.

2.3. GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Parameters:

  • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase at 10 °C/min to 280 °C.

    • Hold: Maintain at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor at least two characteristic ions for the target analyte and (Bromomethyl)cyclohexane-d11.

3. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for each calibration standard.

• Calculate the peak area ratio of the analyte to the internal standard in the unknown samples.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables provide examples of the data that would be generated during a typical quantitative analysis using this protocol.

Table 1: Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
5	18,542	175,432	0.106
10	36,876	176,123	0.209
25	92,154	175,876	0.524
50	185,432	176,543	1.050
100	372,876	175,987	2.119
250	935,432	176,321	5.305

Table 2: Analysis of Unknown Samples

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Sample A	55,432	175,987	0.315	14.9
Sample B	245,876	176,123	1.396	66.2
Sample C	8,765	175,432	0.050	2.4

Visualizations

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Decision process for using derivatization.

Caption: Conceptual flow of the analytical process with an internal standard.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]

Application Notes and Protocols: (Bromomethyl)cyclohexane-d11 for Kinetic Isotope Effect Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The kinetic isotope effect (KIE) is a powerful tool for elucidating reaction mechanisms and has significant applications in drug development.[1][2] Replacing hydrogen with its heavier isotope, deuterium, can lead to a measurable change in the reaction rate if the C-H bond is broken or altered in the rate-determining step.[2][3] (Bromomethyl)cyclohexane-d11 is a deuterated analog of (bromomethyl)cyclohexane, designed for use in such studies.[4] This document provides detailed application notes and protocols for utilizing (Bromomethyl)cyclohexane-d11 to investigate kinetic isotope effects, particularly in nucleophilic substitution reactions. The insights gained from these studies can be invaluable for understanding reaction pathways and for designing drugs with improved metabolic stability.[4]

Principle of the Deuterium Kinetic Isotope Effect

The substitution of hydrogen (¹H) with deuterium (²H or D) results in a stronger C-D bond compared to a C-H bond due to the lower zero-point vibrational energy of the C-D bond. Consequently, more energy is required to break a C-D bond, which can lead to a slower reaction rate when this bond cleavage is part of the rate-determining step.[3] The magnitude of the KIE, expressed as the ratio of the rate constants (kH/kD), provides insight into the transition state of the reaction.

• Primary KIE (kH/kD > 1): Observed when the C-H/D bond is broken in the rate-determining step. Typical values for primary deuterium KIEs range from 2 to 8.

• Secondary KIE (kH/kD ≠ 1): Occurs when the C-H/D bond is not broken but is located at or near a reacting center. These effects are generally smaller, with values typically between 0.7 and 1.5.

• Inverse KIE (kH/kD < 1): May be observed in cases where the transition state has a higher vibrational force constant for the C-D bond than the C-H bond in the reactant.

Applications in Research and Drug Development

• Mechanistic Elucidation: KIE studies are instrumental in differentiating between proposed reaction mechanisms, such as Sₙ1 and Sₙ2 pathways in nucleophilic substitution reactions.[5]

• Drug Metabolism Studies: Deuteration of metabolically labile C-H bonds in a drug candidate can slow down its metabolism, a strategy known as "metabolic switching."[4] This can lead to an improved pharmacokinetic profile, including longer half-life and reduced side effects. (Bromomethyl)cyclohexane-d11 serves as a model compound to study the KIE in reactions that mimic metabolic transformations.

Experimental Protocols

The following are generalized protocols for determining the KIE of a nucleophilic substitution reaction using (Bromomethyl)cyclohexane and its deuterated analog.

A. Synthesis of (Bromomethyl)cyclohexane-d11

While commercially available, the synthesis of (Bromomethyl)cyclohexane-d11 can be achieved from commercially available deuterated precursors. A common route involves the bromination of deuterated hydroxymethylcyclohexane.

B. Kinetic Isotope Effect Measurement by Competition Experiment

This method is highly accurate as it involves a single reaction mixture containing both the deuterated and non-deuterated reactants.

Materials:

• (Bromomethyl)cyclohexane

• (Bromomethyl)cyclohexane-d11[6]

• Nucleophile (e.g., Sodium Azide, Sodium Cyanide)

• Anhydrous Solvent (e.g., Acetone, DMF)

• Internal Standard for GC-MS or NMR analysis

• Reaction vials, syringes, and standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry reaction vial, prepare a solution of the chosen nucleophile in the anhydrous solvent.

• Reactant Mixture: Prepare an equimolar mixture of (Bromomethyl)cyclohexane and (Bromomethyl)cyclohexane-d11.

• Reaction Initiation: Add the reactant mixture to the nucleophile solution at a controlled temperature. Start a timer immediately.

• Aliquots and Quenching: At predetermined time intervals, withdraw aliquots from the reaction mixture and quench the reaction by adding a suitable quenching agent (e.g., a large volume of cold water).

• Extraction: Extract the organic components from the quenched aliquots using a suitable solvent (e.g., diethyl ether).

• Analysis: Analyze the ratio of the unreacted starting materials and/or the products using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8][9]

• KIE Calculation: The KIE can be calculated from the relative amounts of the deuterated and non-deuterated products or remaining reactants at different time points.

C. Kinetic Isotope Effect Measurement by Independent Rate Measurements

This method involves running two separate reactions, one with the non-deuterated substrate and one with the deuterated substrate.

Procedure:

• Reaction Setup: Prepare two identical reaction setups, each containing the nucleophile solution.

• Reaction Initiation: To one setup, add (Bromomethyl)cyclohexane, and to the other, add (Bromomethyl)cyclohexane-d11. Start timers for both reactions simultaneously.

• Monitoring Reaction Progress: Monitor the disappearance of the starting material or the appearance of the product in each reaction over time using a suitable analytical technique (e.g., GC, HPLC, or NMR).

• Rate Constant Determination: Plot the concentration of the reactant or product versus time for both reactions and determine the rate constants (kH and kD) from the respective kinetic plots.

• KIE Calculation: Calculate the KIE as the ratio of the rate constants: KIE = kH / kD.

Data Presentation

The quantitative data from KIE experiments should be presented in a clear and organized manner.

Table 1: Hypothetical KIE Data for the Reaction of (Bromomethyl)cyclohexane with a Nucleophile

Reaction Type	Substrate	Rate Constant (M⁻¹s⁻¹)	KIE (kH/kD)
Sₙ2	(Bromomethyl)cyclohexane	kH = 1.5 x 10⁻³	1.05
(Bromomethyl)cyclohexane-d11	kD = 1.43 x 10⁻³
Sₙ1	(Bromomethyl)cyclohexane	kH = 8.2 x 10⁻⁵	1.20
(Bromomethyl)cyclohexane-d11	kD = 6.8 x 10⁻⁵

Visualizations

Experimental Workflow

Caption: Workflow for KIE measurement using a competition experiment.

Signaling Pathway (Conceptual)

Caption: Energy profile concept for deuterated vs. non-deuterated reactants.

Conclusion

(Bromomethyl)cyclohexane-d11 is a valuable tool for investigating reaction mechanisms and metabolic pathways through the kinetic isotope effect. The protocols outlined in this document provide a framework for conducting KIE studies, and the data generated can offer profound insights into the nature of chemical transformations. For drug development professionals, understanding the KIE can guide the design of more robust and effective therapeutic agents.

References

• 1. (79)Br NMR spectroscopy as a practical tool for kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 5. asidmf.com [asidmf.com]
• 6. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 7. Online monitoring of the kinetic isotope effect in chemical reactions with 1H and 19F low-field NMR spectroscopy - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. NMR Based Methods for Metabolites Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Derivatization of Analytes with (Bromomethyl)cyclohexane-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatization is a crucial technique in analytical chemistry, particularly for mass spectrometry-based methods like GC-MS and LC-MS, to enhance the volatility, thermal stability, chromatographic retention, and mass spectrometric response of analytes. (Bromomethyl)cyclohexane-d11 is a deuterated alkylating agent that can be used for the derivatization of analytes containing nucleophilic functional groups, such as thiols, phenols, and carboxylic acids. The incorporation of a stable isotope-labeled tag (d11-cyclohexylmethyl) allows for the use of isotope dilution mass spectrometry (IDMS), a gold-standard quantification technique that provides high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

These application notes provide a comprehensive overview of the use of (Bromomethyl)cyclohexane-d11 as a derivatizing agent, including detailed protocols and expected outcomes. While specific quantitative data for (Bromomethyl)cyclohexane-d11 is not extensively available in the public domain, the protocols provided are based on established principles of alkylation reactions for derivatization.

Principle of Derivatization

(Bromomethyl)cyclohexane-d11 reacts with analytes containing acidic protons (e.g., -SH, -OH, -COOH) via a nucleophilic substitution reaction, typically in the presence of a base. The base deprotonates the functional group of the analyte, increasing its nucleophilicity and facilitating the displacement of the bromide ion from the derivatizing reagent. This results in the formation of a stable, less polar, and more volatile derivative incorporating the d11-cyclohexylmethyl group.

Applications

The primary application of derivatization with (Bromomethyl)cyclohexane-d11 is in quantitative bioanalysis and metabolic studies. The stable isotope label is particularly valuable for:

• Internal Standards: The derivatized analyte can serve as an ideal internal standard for the quantification of its non-deuterated counterpart.

• Pharmacokinetic Studies: The use of deuterated compounds can help in tracing the metabolic fate of drugs and other xenobiotics.[1]

• Metabolomics: Derivatization can improve the detection and quantification of endogenous metabolites.

Experimental Protocols

The following are generalized protocols for the derivatization of various analytes with (Bromomethyl)cyclohexane-d11. Note: These protocols are starting points and may require optimization for specific analytes and sample matrices.

Protocol 1: Derivatization of Thiols (e.g., Cysteine-containing peptides, Glutathione)

Materials and Reagents:

• (Bromomethyl)cyclohexane-d11

• Analyte standard or sample extract

• Ammonium bicarbonate buffer (50 mM, pH 8.5)

• Acetonitrile

• Dithiothreitol (DTT) (for reducing disulfide bonds, if necessary)

• Iodoacetamide (for capping excess DTT, if necessary)

• Formic acid

• Extraction solvent (e.g., Ethyl acetate)

Procedure:

• Sample Preparation:

  • If the sample is in a biological matrix, perform a suitable extraction (e.g., protein precipitation, solid-phase extraction) to isolate the analytes of interest.

  • Dry the extract completely under a stream of nitrogen.

• Reduction (if applicable):

  • Reconstitute the dried extract in 100 µL of 50 mM ammonium bicarbonate buffer.

  • Add 10 µL of 100 mM DTT solution.

  • Incubate at 56°C for 30 minutes.

• Alkylation of Excess DTT (if applicable):

  • Cool the sample to room temperature.

  • Add 10 µL of 200 mM iodoacetamide solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Derivatization Reaction:

  • To the sample, add a 10-fold molar excess of (Bromomethyl)cyclohexane-d11 dissolved in acetonitrile.

  • Vortex the mixture gently.

  • Incubate at 60°C for 60 minutes.

• Work-up and Extraction:

  • Acidify the reaction mixture with 5 µL of formic acid.

  • Add 500 µL of ethyl acetate and vortex vigorously for 1 minute to extract the derivatized analyte.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper organic layer to a clean vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS or GC-MS analysis.

Protocol 2: Derivatization of Phenols and Carboxylic Acids

Materials and Reagents:

• (Bromomethyl)cyclohexane-d11

• Analyte standard or sample extract

• Anhydrous acetonitrile

• Potassium carbonate (K2CO3) or another suitable non-nucleophilic base

• Extraction solvent (e.g., Diethyl ether)

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation:

  • Ensure the sample is free of water. If necessary, perform a liquid-liquid extraction into an organic solvent and dry the organic phase with anhydrous sodium sulfate.

  • Dissolve the dried analyte in anhydrous acetonitrile.

• Derivatization Reaction:

  • In a reaction vial, add the analyte solution.

  • Add a 1.5-fold molar excess of anhydrous potassium carbonate.

  • Add a 1.2-fold molar excess of (Bromomethyl)cyclohexane-d11.

  • Cap the vial tightly and heat at 70°C for 2 hours with stirring.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Filter to remove the base.

  • Add 500 µL of diethyl ether and 500 µL of deionized water.

  • Vortex to mix and separate the layers.

  • Collect the organic layer and wash it with deionized water (2 x 500 µL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Transfer the dried extract to a clean vial and evaporate the solvent.

  • Reconstitute in a suitable solvent for analysis.

Data Presentation

The following tables present hypothetical quantitative data to illustrate the expected performance of the derivatization method.

Table 1: Hypothetical GC-MS Quantitative Data for a Derivatized Thiol Analyte

Parameter	Value
Analyte	Cysteine (derivatized)
Limit of Detection (LOD)	0.5 pg on column
Limit of Quantification (LOQ)	2 pg on column
Linearity (r²)	> 0.995
Precision (%RSD)	< 10%
Accuracy (%Recovery)	92-105%

Table 2: Hypothetical LC-MS/MS Quantitative Data for a Derivatized Carboxylic Acid Analyte

Parameter	Value
Analyte	Ibuprofen (derivatized)
Limit of Detection (LOD)	10 pg/mL
Limit of Quantification (LOQ)	50 pg/mL
Linearity (r²)	> 0.998
Precision (%RSD)	< 8%
Accuracy (%Recovery)	95-108%

Visualizations

Derivatization Reaction Workflow

Caption: Experimental workflow for analyte derivatization.

General Derivatization Reaction

Caption: General reaction for derivatization.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]

Application Notes and Protocols: (Bromomethyl)cyclohexane-d11 in Metabolic Research

A-State-of-the-Art Derivatizing Agent for Enhanced Metabolite Analysis

In the dynamic field of metabolic research, the precise and accurate quantification of metabolites is crucial for understanding disease mechanisms and advancing drug development. (Bromomethyl)cyclohexane-d11, a deuterated derivatizing agent, offers a powerful tool for enhancing the analysis of metabolites, particularly those with amine and hydroxyl functional groups, through mass spectrometry-based techniques. Its application is analogous to that of (Chlorocarbonyl)cyclohexane-d11, providing improved chromatographic properties and enabling highly accurate quantification via isotope dilution methods.

Key Applications in Metabolic Research

The primary applications of (Bromomethyl)cyclohexane-d11 in metabolic research are centered around its role as a derivatizing agent to improve the analytical characteristics of metabolites.

• Enhanced Chromatographic Resolution and Sensitivity: Derivatization with (Bromomethyl)cyclohexane-d11 increases the volatility and thermal stability of polar metabolites, making them more amenable to gas chromatography-mass spectrometry (GC-MS) analysis. This modification can also improve retention in reversed-phase liquid chromatography (LC).

• Improved Mass Spectrometric Detection: The addition of the cyclohexylmethyl moiety increases the molecular weight of the analyte, shifting it to a higher mass range where background noise is often lower. This results in improved signal-to-noise ratios and the generation of characteristic fragment ions, which enhances the specificity of detection.

• Accurate Quantification using Isotope Dilution: The 11 deuterium atoms in (Bromomethyl)cyclohexane-d11 create a distinct mass shift between the derivatized analyte and its non-deuterated counterpart. This allows for the use of the non-deuterated derivatized analyte as an internal standard, facilitating highly accurate and precise quantification through isotope dilution mass spectrometry. This method effectively corrects for variations in sample preparation, derivatization efficiency, and matrix effects.[1]

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be obtained using (Bromomethyl)cyclohexane-d11 in metabolic research, based on typical results from similar derivatizing agents.

Table 1: GC-MS Parameters for Derivatized Amphetamines

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program	Initial temp: 100°C (hold 1 min)
Ramp: 20°C/min to 280°C (hold 5 min)
Injector Temperature	250°C
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-550
SIM Ions (Analyte)	To be determined based on fragmentation
SIM Ions (Internal Standard)	To be determined based on fragmentation

Table 2: Effect of Deuteration on Anesthetic Metabolism

Anesthetic	Deuteration Site	Change in Metabolite Level
Halothane	Ethyl group	15-26% decrease in serum bromide[2]
Enflurane	Ethyl portion	65% decrease in urinary fluoride[2]
Methoxyflurane	Ethyl portion	19% increase in fluoride ion[2]
Methoxyflurane	Methoxy group	33% decrease in fluoride ion[2]
Chloroform	-	35% decrease in SGPT[2]

Experimental Protocols

This section provides detailed protocols for the use of (Bromomethyl)cyclohexane-d11 in the derivatization and analysis of metabolites.

Protocol 1: Derivatization of Amphetamines in Urine for GC-MS Analysis

Objective: To quantify amphetamine and methamphetamine in urine samples using (Bromomethyl)cyclohexane-d11 as a derivatizing agent and a non-deuterated analog as an internal standard.

Materials:

• (Bromomethyl)cyclohexane-d11 solution (10% v/v in anhydrous acetonitrile)

• (Bromomethyl)cyclohexane solution (for internal standard derivatization)

• Anhydrous pyridine

• Urine samples

• Internal standard solution (amphetamine and methamphetamine derivatized with non-deuterated (Bromomethyl)cyclohexane)

• 1 M NaOH

• Ethyl acetate

• Deionized water

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol

Procedure:

• Sample Preparation:

  • To 1 mL of urine, add 100 µL of the internal standard solution.

  • Adjust the sample pH to >10 with 1 M NaOH.

  • Perform liquid-liquid extraction with 3 x 3 mL of ethyl acetate, vortexing for 1 minute for each extraction.

  • Combine the organic layers and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried extract, add 20 µL of the 10% (Bromomethyl)cyclohexane-d11 solution.

  • Add 10 µL of anhydrous pyridine as a catalyst.

  • Cap the vial tightly and incubate at 60°C for 30 minutes.

  • After incubation, cool the vial to room temperature.

• Sample Cleanup:

  • Add 100 µL of deionized water to quench the reaction and vortex for 30 seconds.

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the entire sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the derivatized analytes with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the final residue in 50 µL of ethyl acetate for GC-MS analysis.[1]

GC-MS Analysis:

• Inject 1 µL of the reconstituted sample into the GC-MS system.

• Use the parameters outlined in Table 1 for analysis.

• Quantification is achieved by comparing the peak area ratio of the deuterated analyte derivative to the non-deuterated internal standard derivative.[1]

Visualizations

The following diagrams illustrate key workflows and concepts in metabolic research using deuterated derivatizing agents.

References

• 1. benchchem.com [benchchem.com]
• 2. The effects of deuteration on the metabolism of halogenated anesthetics in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Deuterated Standards for Drug Metabolism Studies: Application Notes and Protocols

Introduction

Deuterated compounds, where one or more hydrogen atoms are replaced by their stable isotope deuterium, are invaluable tools in drug metabolism and pharmacokinetics (DMPK) studies. The increased mass of deuterium allows for the differentiation of the labeled compound from its non-labeled counterpart by mass spectrometry (MS), making deuterated analogs the "gold standard" for use as internal standards in quantitative bioanalysis.[1][2] The substitution of hydrogen with deuterium can also alter the metabolic fate of a drug by slowing down metabolism at the site of deuteration, a phenomenon known as the kinetic isotope effect. This property can be leveraged to improve a drug's pharmacokinetic profile.[2]

These application notes provide an overview of common synthetic strategies for preparing deuterated standards and detailed protocols for their synthesis and characterization.

Synthesis Strategies for Deuterated Standards

The preparation of deuterated standards can be broadly categorized into two main approaches: multi-step synthesis using deuterated building blocks and direct hydrogen-deuterium (H/D) exchange on the parent drug molecule or a late-stage intermediate.[3]

1. Multi-step Synthesis: This classical approach involves the use of commercially available deuterated starting materials (e.g., deuterated solvents, reagents) in a synthetic route to build the final deuterated drug molecule. While versatile, this method can be time-consuming and costly.

2. Hydrogen-Deuterium (H/D) Exchange: This method involves the direct replacement of C-H bonds with C-D bonds on the drug molecule. H/D exchange reactions are often more efficient for late-stage labeling.[3] Common catalytic systems for H/D exchange include:

• Acid/Base Catalysis: This method is effective for exchanging acidic or activated protons. The reaction is typically carried out in a deuterated solvent (e.g., D₂O, CH₃OD) with the addition of a deuterated acid (e.g., DCl, D₂SO₄) or base (e.g., NaOD).[4]

• Metal-Catalyzed Exchange: Transition metals, particularly palladium (Pd) and platinum (Pt), are highly effective catalysts for H/D exchange.[5][6] These reactions often use D₂ gas or D₂O as the deuterium source.[5]

• Photoredox Catalysis: Visible light-mediated photoredox catalysis has emerged as a mild and efficient method for the deuteration of various organic molecules, including pharmaceuticals.[7][8] This technique often utilizes D₂O as the deuterium source.[9]

Data Presentation: Isotopic Purity of Deuterated Standards

The isotopic purity of a deuterated standard is a critical parameter that defines its quality and suitability for quantitative applications. High isotopic purity minimizes signal overlap between the standard and the analyte in mass spectrometry. The following table summarizes the isotopic purity of several commercially available deuterated drug standards.

Deuterated Compound	Number of Deuterium Atoms	Isotopic Purity (%)
Benzofuranone derivative (BEN-d₂)	2	94.7
Tamsulosin-d₄ (TAM-d₄)	4	99.5
Oxybutynin-d₅ (OXY-d₅)	5	98.8
Eplerenone-d₃ (EPL-d₃)	3	99.9
Propafenone-d₇ (PRO-d₇)	7	96.5
Source: Data compiled from a study on the evaluation of isotopic enrichment and structural integrity of deuterium-labeled compounds.[2]

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed H/D Exchange

This protocol describes a general method for the deuteration of organic molecules using a heterogeneous palladium catalyst and deuterium oxide (D₂O).[3]

Materials:

• Substrate (drug molecule)

• Deuterium Oxide (D₂O, 99.9 atom % D)

• 10% Palladium on Carbon (Pd/C)

• Anhydrous, inert solvent (e.g., dioxane, ethyl acetate)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., Schlenk flask or high-pressure autoclave)

• Magnetic stirrer and heating mantle

• Filtration setup (e.g., Celite pad)

• Rotary evaporator

• NMR Spectrometer (¹H, ²H) and Mass Spectrometer (MS) for analysis

Procedure:

• Vessel Preparation: Thoroughly dry the reaction vessel and stir bar and purge with an inert gas.

• Reaction Setup: In the reaction vessel, combine the substrate (e.g., 100 mg), 10% Pd/C catalyst (e.g., 10-20 mg), and anhydrous solvent (e.g., 5 mL).[3]

• Deuterium Source Addition: Add an excess of D₂O (e.g., 1 mL) to the mixture.[3]

• Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 80-150 °C with vigorous stirring. Reaction times can range from a few hours to several days.[3]

• Monitoring: Monitor the reaction progress by taking small aliquots, filtering off the catalyst, removing the solvent, and analyzing the residue by ¹H NMR or MS.[3]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solution through a pad of Celite to remove the catalyst.[3]

• Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure. The crude deuterated product can be further purified by column chromatography or recrystallization.[3]

Caption: Workflow for Pd-catalyzed H/D exchange.

Protocol 2: Photoredox-Catalyzed Deuteration of Primary Amines

This protocol outlines a method for the α-deuteration of primary amines using a photoredox catalyst, a thiol hydrogen atom transfer (HAT) catalyst, and D₂O.[9]

Materials:

• Primary amine substrate

• Deuterium Oxide (D₂O)

• Photocatalyst (e.g., 4CzIPN)

• Thiol HAT catalyst

• Ethyl acetate (EtOAc)

• Blue LEDs (e.g., 40W Kessil)

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve the primary amine substrate in EtOAc (0.05 M).

• Catalyst and Reagent Addition: Add the photocatalyst (1 mol%) and the thiol HAT catalyst (30 mol%). Add a large excess of D₂O (250 equivalents).[9]

• Irradiation: Irradiate the reaction mixture with blue LEDs at room temperature for 48 hours.[9]

• Work-up and Analysis: After the reaction, quench the reaction and extract the product. Analyze the deuterium incorporation by NMR and MS.

Caption: Workflow for photoredox-catalyzed deuteration.

Protocol 3: Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for determining the location and extent of deuterium incorporation.

¹H NMR Analysis:

• Sample Preparation: Prepare a solution of the deuterated compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis: Compare the spectrum of the deuterated compound to that of the non-deuterated parent drug. A decrease in the integration of a specific proton signal indicates deuterium incorporation at that position. The percentage of deuteration can be calculated from the change in integration.

²H NMR Analysis:

• Acquisition: Acquire a ²H NMR spectrum of the deuterated compound.

• Analysis: The presence of signals in the ²H NMR spectrum directly confirms the sites of deuteration.

Protocol 4: Quantification of Drugs in Plasma using a Deuterated Internal Standard by LC-MS/MS

This protocol provides a general workflow for the quantification of a drug in a biological matrix using its deuterated analog as an internal standard.[10]

Materials:

• Plasma samples (blank, calibration standards, quality controls, and unknown samples)

• Analyte stock solution

• Deuterated internal standard stock solution

• Protein precipitation solvent (e.g., ice-cold acetonitrile with 0.1% formic acid)

• LC-MS/MS system

Procedure:

• Preparation of Standards and QCs: Spike blank plasma with the analyte working solutions to create calibration standards and quality control (QC) samples at various concentrations.[10]

• Sample Preparation:

  • To 100 µL of each plasma sample, add 10 µL of the deuterated internal standard working solution.[10]

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[10]

  • Vortex and centrifuge the samples.

  • Transfer the supernatant for LC-MS/MS analysis.[10]

• LC-MS/MS Analysis:

  • Inject the prepared samples onto an appropriate LC column (e.g., C18).

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[10]

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio versus the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Caption: LC-MS/MS quantification workflow.

Conclusion

The synthesis and application of deuterated standards are integral to modern drug metabolism studies. The choice of synthetic method depends on the complexity of the drug molecule, the desired position of deuteration, and the availability of starting materials. Careful characterization of the isotopic purity and structural integrity of the synthesized standards is crucial for their effective use in quantitative bioanalysis. The protocols provided herein offer a practical guide for researchers in the synthesis and application of these essential tools in drug development.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. researchgate.net [researchgate.net]
• 9. Organophotocatalytic α-deuteration of unprotected primary amines via H/D exchange with D2O - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of (Bromomethyl)cyclohexane Using Isotope Dilution Mass Spectrometry with a Deuterated Internal Standard

Introduction

(Bromomethyl)cyclohexane is a versatile chemical intermediate utilized in the synthesis of various pharmaceutical compounds and specialty chemicals. Accurate and precise quantification of this compound in complex matrices is crucial for process optimization, quality control, and pharmacokinetic studies. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard.[1][2] This application note details a robust method for the quantitative analysis of (Bromomethyl)cyclohexane in a representative organic matrix using (Bromomethyl)cyclohexane-d11 as the internal standard, coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

The principle of IDMS relies on the addition of a known amount of the isotopically labeled standard to the sample at the beginning of the workflow.[1] The labeled standard, in this case (Bromomethyl)cyclohexane-d11, is chemically identical to the analyte of interest, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[3][4] Because the internal standard has a different mass, it can be distinguished from the analyte by the mass spectrometer.[5] By measuring the ratio of the analyte to the internal standard, variations arising from sample extraction, matrix effects, and instrument response can be effectively corrected, leading to highly reliable quantitative data.[6][7]

Experimental Protocol

1. Materials and Reagents

• Analyte: (Bromomethyl)cyclohexane (≥98% purity)

• Internal Standard: (Bromomethyl)cyclohexane-d11 (Isotopic Purity ≥98%)[8]

• Solvent: Hexane (HPLC grade)

• Matrix: A representative organic mixture or process stream blank.

2. Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of (Bromomethyl)cyclohexane and dissolve it in 10 mL of hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of (Bromomethyl)cyclohexane-d11 and dissolve it in 10 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into a constant volume of the internal standard solution and diluting with hexane to achieve the desired concentration range. A typical range might be 1, 5, 10, 50, 100, and 500 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 7.5, 75, and 400 µg/mL) in the same manner as the calibration standards.

3. Sample Preparation

• Thaw and vortex the unknown samples to ensure homogeneity.

• To a 100 µL aliquot of the unknown sample, add a precise volume (e.g., 10 µL) of the internal standard stock solution.

• Vortex the mixture thoroughly to ensure complete mixing and equilibration.

• If necessary, perform a sample cleanup step such as solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering matrix components. For this application, a simple dilution with hexane may be sufficient.

• Transfer the final solution to an autosampler vial for GC-MS analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Oven Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Analyte ((Bromomethyl)cyclohexane): Monitor characteristic ions (e.g., m/z 97 for the cyclohexylmethyl cation and m/z 176/178 for the molecular ion).

  • Internal Standard ((Bromomethyl)cyclohexane-d11): Monitor the corresponding deuterated ions (e.g., m/z 108 for the deuterated cyclohexylmethyl cation and m/z 187/189 for the molecular ion).

5. Data Analysis

• Integrate the peak areas for the selected ions of both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard, QC sample, and unknown sample.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Perform a linear regression analysis on the calibration curve. The R² value should be ≥ 0.995 for a valid calibration.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Data Presentation

Table 1: Representative Calibration Curve Data

Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio
1	15,234	148,987	0.102
5	76,123	150,123	0.507
10	151,987	149,567	1.016
50	755,432	151,034	5.002
100	1,503,456	150,567	9.985
500	7,512,345	149,876	50.123

Table 2: Quality Control Sample Analysis

QC Level	Nominal Conc. (µg/mL)	Calculated Conc. (µg/mL)	Accuracy (%)	Precision (%RSD, n=3)
Low	7.5	7.3	97.3	2.1
Medium	75	76.1	101.5	1.5
High	400	395.8	99.0	1.2

Mandatory Visualization

Caption: Workflow for quantitative analysis using Isotope Dilution Mass Spectrometry.

Conclusion

This application note provides a detailed protocol for the accurate and precise quantification of (Bromomethyl)cyclohexane using (Bromomethyl)cyclohexane-d11 as an internal standard with GC-MS. The use of a stable isotope-labeled internal standard in an isotope dilution method effectively compensates for analytical variability, ensuring high-quality and reliable data. This methodology is suitable for researchers, scientists, and drug development professionals requiring robust quantitative analysis for process monitoring, quality control, and research applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 7. benchchem.com [benchchem.com]
• 8. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]

Method Development for the Analysis of Compounds Labeled with (Bromomethyl)cyclohexane-d11

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the development of analytical methods for the quantification of compounds derivatized with (Bromomethyl)cyclohexane-d11 using liquid chromatography-mass spectrometry (LC-MS). (Bromomethyl)cyclohexane-d11 is a deuterated labeling reagent designed to enhance the analytical properties of target molecules, particularly those containing nucleophilic functional groups such as amines and phenols. The incorporation of a deuterated cyclohexylmethyl group increases the hydrophobicity and molecular weight of the analyte, often leading to improved chromatographic retention and detection sensitivity. Furthermore, the stable isotope label allows for the use of isotope dilution mass spectrometry, a gold standard for quantitative accuracy in bioanalysis.[1]

This application note details the principles of the derivatization reaction, a general experimental protocol for sample preparation and LC-MS analysis, and presents representative quantitative data to demonstrate the potential performance of the method. The information provided is intended to serve as a starting point for researchers to develop and validate robust analytical methods for their specific compounds of interest.

Introduction to Derivatization with (Bromomethyl)cyclohexane-d11

In many bioanalytical applications, the direct analysis of small molecules by LC-MS can be challenging due to poor ionization efficiency, low retention on reversed-phase columns, or significant matrix effects. Chemical derivatization is a strategy employed to overcome these limitations by chemically modifying the analyte to improve its analytical characteristics.[2]

(Bromomethyl)cyclohexane-d11 serves as a versatile derivatizing agent for compounds containing primary and secondary amines, phenols, and thiols. The reaction proceeds via a nucleophilic substitution where the lone pair of electrons on the heteroatom of the analyte attacks the electrophilic carbon of the bromomethyl group, displacing the bromide ion and forming a stable covalent bond. The resulting derivative exhibits increased hydrophobicity, which enhances its retention in reversed-phase chromatography, and a higher molecular weight, which can shift the mass-to-charge ratio (m/z) to a region with less background noise in the mass spectrum.

The key advantage of using a deuterated reagent like (Bromomethyl)cyclohexane-d11 is the introduction of a stable isotope label. This allows for the synthesis of a deuterated version of the analyte, which can be used as an ideal internal standard. Deuterated internal standards co-elute with the unlabeled analyte and experience similar ionization suppression or enhancement, providing a reliable means to correct for analytical variability and improve the accuracy and precision of quantification.[3]

Experimental Protocols

The following protocols provide a general framework for the derivatization of target analytes with (Bromomethyl)cyclohexane-d11 and subsequent analysis by LC-MS. Optimization of these protocols is recommended for specific applications.

Materials and Reagents

• (Bromomethyl)cyclohexane-d11

• Analyte of interest

• Internal Standard (if not using the deuterated analyte as the internal standard)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (or other appropriate mobile phase modifier)

• Potassium carbonate or other suitable base

• Anhydrous solvent (e.g., acetonitrile, acetone)

• Sample matrix (e.g., plasma, urine, tissue homogenate)

Derivatization Protocol for Amines and Phenols

This protocol is based on the general principles of nucleophilic substitution reactions with bromomethyl-containing reagents.

• Sample Preparation:

  • For liquid samples (e.g., plasma, serum), perform a protein precipitation step by adding 3 volumes of cold acetonitrile, vortexing, and centrifuging to pellet the precipitated proteins.

  • For solid samples, perform a suitable extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte of interest.

  • Evaporate the supernatant or extract to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • Reconstitute the dried extract in 100 µL of anhydrous acetonitrile.

  • Add 20 µL of a 100 mM solution of potassium carbonate in water (or another suitable base to deprotonate the analyte).

  • Add 20 µL of a 10 mg/mL solution of (Bromomethyl)cyclohexane-d11 in anhydrous acetonitrile.

  • Vortex the mixture and incubate at 60°C for 30-60 minutes. The optimal temperature and time should be determined empirically.

• Reaction Quenching and Final Sample Preparation:

  • After incubation, cool the reaction mixture to room temperature.

  • Add 10 µL of a quenching reagent (e.g., a primary amine solution like glycine) if necessary to consume excess derivatizing reagent.

  • Centrifuge the sample to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Analysis

The following are general starting conditions for LC-MS/MS analysis. These parameters should be optimized for the specific derivatized analyte.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from 5-95% B over 5-10 minutes.

  • Flow Rate: 0.3-0.5 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for the derivatized amines and phenols.

  • Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis.

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for the specific instrument and analyte.

  • MRM Transitions: Determine the precursor ion (the [M+H]+ of the derivatized analyte) and optimize the collision energy to identify the most abundant and stable product ions for quantification and confirmation.

Data Presentation

The following tables present representative quantitative data for the analysis of a model compound derivatized with a brominated reagent, demonstrating the expected performance of a method using (Bromomethyl)cyclohexane-d11. This data is adapted from a study using a similar derivatization strategy for LC-ICP-MS/MS analysis of diclofenac and its hydroxylated metabolite using p-bromophenacyl bromide.[4]

Table 1: Method Performance Characteristics

Parameter	Result
Linearity (r²)	>0.995
Limit of Quantification (LOQ)	~0.2 - 0.4 mg L⁻¹
Accuracy (Recovery)	85 - 115%
Precision (Repeatability RSD)	≤7.2%

Table 2: Representative MRM Transitions for a Hypothetical Derivatized Analyte

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Derivatized Analyte (Light)	[M+H]⁺	Fragment 1	Optimized Value
Fragment 2	Optimized Value
Derivatized Analyte-d11 (Heavy)	[M+11+H]⁺	Fragment 1 + 11	Optimized Value
Fragment 2 + 11	Optimized Value

Visualizations

Experimental Workflow

^{Experimental workflow for derivatization and analysis.}

Derivatization Reaction Pathway

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. ddtjournal.com [ddtjournal.com]
• 3. m.youtube.com [m.youtube.com]
• 4. A pre-column derivatization method allowing quantitative metabolite profiling of carboxyl and phenolic hydroxyl group containing pharmaceuticals in human plasma via liquid chromatography-inductively coupled plasma-tandem mass spectrometry (LC-ICP-MS/MS) - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Application Notes: The Role of Deuterated Internal Standards in Pharmaceutical Analysis

Introduction

In modern pharmaceutical analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), achieving accurate and precise quantification of drug candidates and their metabolites in complex biological matrices is paramount.[1][2] A critical component for ensuring the robustness and reliability of these bioanalytical methods is the use of an appropriate internal standard (IS).[3] Stable isotope-labeled internal standards (SIL-ISs), especially deuterated compounds, are widely considered the gold standard.[2][4] These standards are chemically almost identical to the analyte but have a different mass, allowing them to be distinguished by the mass spectrometer.[2]

This document will outline the principles of using deuterated compounds like (Bromomethyl)cyclohexane-d11 as internal standards and provide generalized, detailed protocols for the validation of bioanalytical methods, in line with regulatory expectations.[8]

Principle of a Deuterated Internal Standard

The primary role of a deuterated internal standard is to compensate for variability during sample preparation and analysis.[3][8] Because a SIL-IS has nearly identical physicochemical properties to the analyte, it experiences similar extraction recovery, matrix effects, and ionization efficiency in the mass spectrometer.[4][9] By adding a known amount of the deuterated IS to every sample, calibrator, and quality control (QC) sample, the ratio of the analyte's response to the IS's response is used for quantification. This ratio remains stable even if the absolute signal intensity fluctuates, leading to significantly improved accuracy and precision.[1]

The logical workflow for using a deuterated internal standard is depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 6. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]

Application Note: Enhancing Bioanalytical Method Robustness with (Bromomethyl)cyclohexane-d11

Abstract

The robustness of bioanalytical methods is paramount for the accurate quantification of analytes in complex biological matrices. The use of stable isotope-labeled internal standards (SIL-IS) is a widely accepted strategy to mitigate variability arising from sample preparation, matrix effects, and instrument response.[1][2][3] This application note describes a detailed protocol for the use of (Bromomethyl)cyclohexane-d11 as a derivatizing agent to generate a SIL-IS in situ for analytes containing thiol functional groups. This approach not only improves chromatographic performance and detection sensitivity but also significantly enhances the overall robustness and reliability of the bioanalytical method.

Introduction

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), an ideal internal standard (IS) should co-elute with the analyte and experience identical ionization suppression or enhancement, thereby providing accurate correction for any variations during sample processing and analysis.[1] While stable isotope-labeled analogues of the analyte are considered the gold standard, they are not always commercially available or may be cost-prohibitive to synthesize.[2][4]

An alternative strategy is the use of a deuterated derivatizing agent to introduce a stable isotope label onto both the analyte and a non-labeled standard, creating the analyte and internal standard pair. (Bromomethyl)cyclohexane-d11 is a deuterated alkylating agent that can be used for this purpose. Its bromomethyl group reacts efficiently with nucleophilic functional groups such as thiols, phenols, and carboxylic acids. The resulting derivatization improves the chromatographic properties of polar analytes and introduces a heavily deuterated tag (d11), providing a clear mass shift for use as an internal standard. This application note presents a representative protocol for the derivatization and analysis of a model thiol-containing analyte in human plasma.

Principle

The methodology involves the derivatization of the target analyte with (Bromomethyl)cyclohexane-d11 to form the deuterated product, which will be used for quantitation. Simultaneously, a non-deuterated standard of the analyte is derivatized with the non-deuterated analogue, (Bromomethyl)cyclohexane, to create the internal standard. Alternatively, if a certified standard of the derivatized analyte is available, (Bromomethyl)cyclohexane-d11 can be used to derivatize the analyte in the sample, and the non-deuterated derivatized analyte standard can be spiked in as the internal standard. This ensures that the analyte and the internal standard have nearly identical chemical properties, leading to similar behavior during sample extraction, chromatography, and ionization.[1][3]

Experimental Protocols

Materials and Reagents

• (Bromomethyl)cyclohexane-d11

• (Bromomethyl)cyclohexane

• Model Thiol Analyte (e.g., N-acetylcysteine)

• Human Plasma (K2EDTA)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Bicarbonate

• Dithiothreitol (DTT)

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

• Deionized Water

Protocol 1: Preparation of Stock Solutions and Standards

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the model thiol analyte in a 50:50 mixture of methanol and water.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of the non-deuterated derivatized analyte (synthesized separately or obtained commercially) in acetonitrile.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 methanol/water mixture to create calibration standards.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution in acetonitrile.

Protocol 2: Sample Preparation and Derivatization

• Sample Pre-treatment: Thaw human plasma samples at room temperature. To 100 µL of plasma, add 20 µL of DTT solution (100 mM in 100 mM ammonium bicarbonate buffer, pH 8.5) to reduce any disulfide bonds. Vortex and incubate at 37°C for 30 minutes.

• Protein Precipitation & Derivatization:

  • Add 400 µL of acetonitrile containing 10 µL of the IS working solution (100 ng/mL) and 5 µL of a 10 mg/mL solution of (Bromomethyl)cyclohexane-d11 in acetonitrile.

  • Vortex vigorously for 1 minute.

  • Incubate the mixture at 60°C for 30 minutes to facilitate the derivatization reaction.

  • Centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Solid-Phase Extraction (SPE) - Optional (for enhanced cleanup):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the supernatant from the protein precipitation step.

  • Wash the cartridge with 1 mL of 10% methanol in water.

  • Elute the derivatized analyte and IS with 1 mL of acetonitrile.

• Final Sample Preparation: Evaporate the supernatant (or SPE eluate) to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase starting conditions (e.g., 95% Water, 5% Acetonitrile, 0.1% Formic Acid).

Protocol 3: LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Sciex Triple Quad 6500+ or equivalent

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusing the derivatized analyte and IS. The mass difference will be due to the 11 deuterium atoms.

Data Presentation

The use of (Bromomethyl)cyclohexane-d11 for derivatization is expected to yield high precision and accuracy. The following tables represent the expected performance data from a method validation study.

Table 1: Precision and Accuracy of the Bioanalytical Method

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	< 15	± 15	< 15	± 15
LQC	3	< 10	± 10	< 10	± 10
MQC	50	< 10	± 10	< 10	± 10
HQC	150	< 10	± 10	< 10	± 10

Table 2: Matrix Effect and Recovery Assessment

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
LQC	85.2	86.1	0.92	1.01
HQC	87.5	86.9	0.95	1.02

Visualizations

The following diagrams illustrate the derivatization reaction and the overall experimental workflow.

References

• 1. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

Application Note: High-Sensitivity Analysis of Thiols in Environmental Water Samples using (Bromomethyl)cyclohexane-d11 as an Internal Standard by GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of thiol-containing compounds in environmental water samples. The method utilizes (Bromomethyl)cyclohexane as a derivatizing agent to enhance the volatility and chromatographic performance of the target thiols. (Bromomethyl)cyclohexane-d11 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS), ensuring high accuracy and precision by correcting for variations during sample preparation and analysis. The workflow involves a liquid-liquid extraction followed by derivatization and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS). This methodology provides a reliable approach for monitoring thiol pollutants in various water matrices.

Introduction

Thiol compounds, also known as mercaptans, are a class of organic sulfur compounds that can be present in the environment due to natural processes and industrial activities. They are often characterized by strong, unpleasant odors and can be toxic at certain concentrations. Accurate and sensitive monitoring of these compounds in water is crucial for environmental protection and public health.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds.[1] However, the direct analysis of polar and reactive compounds like thiols can be challenging due to poor chromatographic peak shape and potential for adsorption within the analytical system. Derivatization is a common strategy to overcome these limitations by converting the analytes into less polar and more volatile derivatives.[2]

This application note describes a method based on the derivatization of thiols with (Bromomethyl)cyclohexane. The use of its deuterated analog, (Bromomethyl)cyclohexane-d11, as an internal standard allows for accurate quantification through isotope dilution.[3] This approach is analogous to established methods for other environmental pollutants where deuterated standards are employed to improve data quality.

Core Application: Derivatization and Quantification of Thiol Compounds

The primary application of this protocol is the trace-level quantification of various thiol compounds in environmental water samples. The non-deuterated (Bromomethyl)cyclohexane acts as a derivatizing agent, reacting with the thiol group to form a more stable and volatile thioether. (Bromomethyl)cyclohexane-d11 is added to the sample at the beginning of the workflow to serve as an internal standard, mimicking the behavior of the target analytes throughout the extraction and derivatization process.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope dilution mass spectrometry is a highly accurate method for quantitative analysis. It relies on the addition of a known amount of an isotopically labeled standard (in this case, (Bromomethyl)cyclohexane-d11) to the sample. The mass spectrometer can differentiate between the native analyte and the labeled standard based on their mass-to-charge ratio (m/z). By measuring the ratio of the signal from the native analyte to that of the isotopic standard, the concentration of the analyte can be precisely calculated, correcting for any losses during sample processing.

Principle of Isotope Dilution Mass Spectrometry.

Analytical Workflow

The overall analytical workflow consists of sample collection, addition of the internal standard, liquid-liquid extraction, derivatization, and GC-MS analysis. This systematic approach ensures reproducibility and high-quality data.

Analytical Workflow for Thiol Analysis.

Experimental Protocol

This protocol is based on established EPA methodologies for the analysis of volatile and semi-volatile organic compounds in water.[4][5][6]

Reagents and Standards

• Standards: Methanethiol, Ethanethiol, 1-Propanethiol, 2-Propanethiol, 1-Butanethiol (analytical grade).

• Derivatizing Agent: (Bromomethyl)cyclohexane (98% purity).

• Internal Standard: (Bromomethyl)cyclohexane-d11 (98% purity, isotopic purity > 99%).

• Solvents: Dichloromethane, Methanol (pesticide residue grade or equivalent).

• Reagents: Sodium sulfate (anhydrous), Potassium carbonate.

• Water Samples: Collected in amber glass bottles and stored at 4°C.

Standard Solutions

• Stock Solutions: Prepare individual stock solutions of each thiol compound (1000 mg/L) in methanol.

• Working Standard Solution: Prepare a mixed working standard solution containing all target thiols at a concentration of 10 mg/L by diluting the stock solutions in methanol.

• Internal Standard Stock Solution: Prepare a stock solution of (Bromomethyl)cyclohexane-d11 at 1000 mg/L in dichloromethane.

• Internal Standard Working Solution: Prepare a working internal standard solution of 10 mg/L in dichloromethane.

Sample Preparation and Derivatization

• To a 100 mL water sample in a separatory funnel, add 10 µL of the 10 mg/L working internal standard solution of (Bromomethyl)cyclohexane-d11.

• Add 1 g of potassium carbonate and shake to dissolve.

• Add 2 mL of dichloromethane containing 10 µL of the derivatizing agent, (Bromomethyl)cyclohexane.

• Shake the funnel vigorously for 5 minutes.

• Allow the phases to separate for 5 minutes.

• Collect the organic layer (bottom layer) and pass it through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless).

• Oven Program: 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

The following tables present representative quantitative data for the analysis of thiol compounds using the described methodology. This data is based on typical performance characteristics for similar environmental analyses using deuterated internal standards.

Table 1: Linearity of Calibration

Analyte	Calibration Range (µg/L)	R²
Methanethiol derivative	0.5 - 100	0.998
Ethanethiol derivative	0.5 - 100	0.999
1-Propanethiol derivative	0.5 - 100	0.997
1-Butanethiol derivative	0.5 - 100	0.998

Table 2: Method Detection Limits (MDLs)

Analyte	MDL (µg/L)
Methanethiol derivative	0.15
Ethanethiol derivative	0.12
1-Propanethiol derivative	0.18
1-Butanethiol derivative	0.20

Table 3: Recovery and Precision

Analyte	Spiked Concentration (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %) (n=7)
Methanethiol derivative	10	95.2	5.8
Ethanethiol derivative	10	98.1	4.5
1-Propanethiol derivative	10	92.5	6.2
1-Butanethiol derivative	10	94.8	5.5

The use of (Bromomethyl)cyclohexane-d11 as an internal standard in conjunction with (Bromomethyl)cyclohexane as a derivatizing agent provides a highly effective method for the quantitative analysis of thiol compounds in environmental water samples. The isotope dilution approach ensures accuracy and precision by compensating for matrix effects and variations in sample preparation. The detailed protocol presented here offers a robust and sensitive analytical solution for environmental monitoring laboratories, researchers, and professionals in the field of drug development where analysis of thiol-containing molecules is critical.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. epa.gov [epa.gov]
• 4. gcms.cz [gcms.cz]
• 5. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 6. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Deuterated Internal Standard Variability

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in troubleshooting variability associated with deuterated internal standards. This guide provides practical solutions and in-depth experimental protocols in a user-friendly question-and-answer format to help you resolve common issues encountered during your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of variability when using a deuterated internal standard (D-IS)?

The most prevalent issues that lead to variability in analytical results when using deuterated internal standards include:

• Isotopic Exchange (Back-Exchange): This occurs when deuterium atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or mobile phase.[1] This leads to a decreased signal for the deuterated internal standard and can cause an overestimation of the analyte concentration.[2]

• Chromatographic Shift (Isotope Effect): Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[3] This can lead to differential matrix effects if the analyte and internal standard do not co-elute perfectly.[4]

• Purity Issues: The presence of unlabeled analyte as an impurity in the deuterated internal standard can artificially inflate the analyte's response, leading to inaccurate quantification.[1] High isotopic purity (typically ≥98%) is crucial for accurate results.[1]

• Differential Matrix Effects: The ionization of the analyte and the internal standard can be differently affected by components of the sample matrix, leading to ion suppression or enhancement.[1] This can occur even with perfect co-elution and studies have shown that matrix effects on an analyte and its deuterated internal standard can differ by 26% or more.[2]

Q2: My deuterated internal standard and analyte are showing different retention times. Why is this happening and how can I fix it?

This phenomenon is known as the "chromatographic isotope effect" or "isotopic shift".[3] It is often observed in reversed-phase chromatography where the deuterated compound, being slightly less lipophilic, elutes earlier than the non-deuterated analyte.[3]

Troubleshooting Steps:

• Confirm the Shift: Overlay the chromatograms of the analyte and the deuterated internal standard to visually confirm the difference in retention times.

• Optimize Chromatography:

  • Modify Mobile Phase: Adjusting the organic solvent composition or the pH of the mobile phase can sometimes minimize the retention time difference.

  • Change Column: Switching to a different column chemistry (e.g., a different stationary phase) may alter the selectivity and improve co-elution.

  • Use a Column with Reduced Resolution: In some cases, a column with lower resolving power can be used to ensure the analyte and internal standard peaks overlap sufficiently.[4]

Q3: I suspect my deuterated internal standard is undergoing isotopic exchange. How can I confirm this and what can I do to prevent it?

Isotopic exchange can significantly impact the accuracy of your results.[2] Deuterium atoms on heteroatoms (like -OH, -NH) or alpha to carbonyls are more susceptible to exchange.[3]

Experimental Protocol: Isotopic Stability Assessment

This experiment will help determine if your deuterated internal standard is stable under your analytical conditions.

Methodology: [3]

• Prepare two sets of samples:

  • Set A (Solvent): Spike the deuterated internal standard into the sample reconstitution solvent.

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix.

• Incubate: Store both sets of samples under the same conditions as your typical sample analysis (e.g., temperature, time).

• Analyze: Analyze the samples by LC-MS/MS at different time points (e.g., 0, 4, 8, 24 hours).

• Monitor: Monitor the mass transition for the deuterated internal standard and, importantly, the mass transition for the corresponding unlabeled analyte.

• Data Analysis: Calculate the percentage of the unlabeled analyte signal relative to the sum of the deuterated and unlabeled signals at each time point. A significant increase in the unlabeled analyte signal over time indicates isotopic exchange.[1]

Prevention Strategies:

• Label Position: Select a deuterated internal standard with deuterium labels on stable positions, such as an aromatic ring.[3][5]

• Control pH: Avoid storing or processing samples in highly acidic or basic solutions, which can catalyze exchange.[5][6]

• Temperature Control: Keep samples cool, as higher temperatures can accelerate the rate of exchange.[3]

• Solvent Choice: Use aprotic solvents for sample storage and reconstitution whenever possible.[3]

Q4: How can I determine if differential matrix effects are the source of my variability?

Differential matrix effects occur when the analyte and internal standard are not affected equally by the sample matrix, leading to inaccurate quantification.[2] A post-extraction addition experiment is the most common method to evaluate the extent of matrix effects.[5]

Experimental Protocol: Post-Extraction Spike Method to Evaluate Matrix Effects

Methodology: [1]

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Analyte and internal standard spiked into the reconstitution solvent.

  • Set 2 (Post-Spike Matrix): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set 3 (Pre-Spike Matrix): Analyte and internal standard are spiked into the blank matrix before the extraction process.

• Analyze: Analyze all three sets of samples by LC-MS/MS.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set 2) / (Peak Area in Set 1)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[5]

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (Analyte MF) / (Internal Standard MF)

  • The IS-Normalized MF should be close to 1.0.[5]

  • The Coefficient of Variation (CV%) of the IS-Normalized MF across different matrix lots should ideally be no greater than 15%.[5]

Parameter	Calculation	Ideal Value	Interpretation
Matrix Factor (MF)	Peak Area in Post-Spike Matrix / Peak Area in Neat Solution	Close to 1.0	< 1.0: Ion Suppression> 1.0: Ion Enhancement
IS-Normalized MF	Analyte MF / Internal Standard MF	Close to 1.0	Indicates effective compensation for matrix effects by the IS
CV% of IS-Normalized MF	(Standard Deviation of IS-Normalized MF / Mean of IS-Normalized MF) * 100	≤ 15%	Demonstrates consistency of matrix effect compensation across different samples

Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting common issues with deuterated internal standards.

Caption: Troubleshooting workflow for inaccurate quantitative results.

Caption: Workflow for investigating unstable internal standard signals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Chromatografic Shift of Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the chromatographic shift of deuterated standards in their experiments.

Troubleshooting Guides

Guide 1: Systematic Investigation of Retention Time Shifts

Unexpected shifts in the retention time of deuterated internal standards can compromise the accuracy and precision of analytical results. This guide provides a systematic approach to diagnosing and resolving these shifts.

Q1: My deuterated internal standard is eluting at a different time than my non-deuterated analyte. What is the cause and how can I fix it?

A1: This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect," and it is an expected behavior.[1] It arises from the subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, which can alter the molecule's interaction with the stationary phase.[1][2][3] In reversed-phase chromatography, deuterated compounds typically elute slightly earlier than their non-deuterated counterparts.[1][2][3]

Troubleshooting Steps:

• Confirm the Shift: Overlay the chromatograms of the analyte and the deuterated internal standard to visually confirm the presence and magnitude of the retention time difference.[1]

• Assess Peak Integrity: Evaluate the peak shape and the degree of overlap between the analyte and the internal standard peaks to ensure accurate integration.[1]

• Isolate the Cause: To determine if the issue is with the HPLC system or the method, inject a well-characterized standard. If its retention time is also shifting, the problem is likely with the system (e.g., pump, solvent delivery). If the standard is stable, the issue is more likely related to the method or sample matrix.[1]

dot

Caption: A logical workflow for troubleshooting retention time shifts.[1]

Guide 2: Managing the Inherent Isotope Effect

While the deuterium isotope effect is a natural phenomenon, a large or inconsistent separation between the analyte and the deuterated standard can be problematic. This guide offers strategies to manage and minimize this effect.

Q2: How can I minimize the chromatographic separation between my analyte and its deuterated internal standard?

A2: Several method parameters can be adjusted to reduce the chromatographic shift.

Optimization Strategies:

• Adjust the Gradient Profile: A steeper gradient can decrease the on-column time, providing less opportunity for the isotopologues to separate.[4] Conversely, altering the gradient slope can sometimes minimize the separation.[1]

• Modify Mobile Phase Composition:

  • Organic Solvent Ratio: Making small changes to the organic solvent ratio (e.g., methanol vs. acetonitrile) can alter selectivity.[1][4]

  • pH Adjustment: For ionizable compounds, adjusting the mobile phase pH can change their ionization state and hydrophobicity, potentially influencing the degree of separation.[1]

• Adjust Column Temperature: Lowering the column temperature can sometimes reduce the separation between isotopologues.[4]

• Evaluate Different Columns: The extent of separation is highly dependent on the stationary phase. Experimenting with different column chemistries (e.g., C18, Phenyl-Hexyl) may help identify a phase that minimizes the isotope effect.[4]

dot

Caption: Strategies for managing the chromatographic isotope effect.[1]

Frequently Asked Questions (FAQs)

Q3: What causes the chromatographic shift of deuterated standards?

A3: The primary cause is the difference in physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller molecular volume and altered van der Waals interactions.[1][2][5] These differences can affect the compound's hydrophobicity and its interaction with the stationary phase, resulting in a retention time shift.[1][5]

Q4: What factors influence the magnitude of the chromatographic shift?

A4: The extent of the retention time shift is influenced by several factors:

• Number of deuterium atoms: A greater number of deuterium atoms in a molecule generally leads to a larger retention time shift.[1]

• Position of deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and interaction with the stationary phase.[1]

• Molecular structure: The inherent properties of the analyte itself will influence the extent of the isotope effect.[1]

• Chromatographic conditions: The choice of stationary phase, mobile phase composition, and temperature can all modulate the observed retention time difference.[1]

Q5: Can the chromatographic shift of my deuterated standard affect my results?

A5: Yes, a significant chromatographic shift can lead to inaccurate quantification.[1][5] If the deuterated internal standard does not co-elute sufficiently with the analyte, it may experience different matrix effects, leading to variability in ionization efficiency and ultimately compromising the accuracy and precision of the analytical method.[3][5][6]

Q6: My deuterated standard peak is splitting. What is the cause?

A6: If only the deuterated standard peak is splitting while the non-deuterated analyte peak is normal, it is likely due to the separation of isotopologues (the deuterium isotope effect) or a specific interaction of the deuterated compound with the system.[4]

dot

Caption: Initial diagnosis of peak splitting.[4]

Q7: Are there alternatives to deuterated standards that are less prone to chromatographic shifts?

A7: Yes, if the chromatographic shift is significant and impacts results, consider using a stable isotope-labeled internal standard with a different labeling pattern or a different stable isotope altogether, such as ¹³C or ¹⁵N, which are less prone to chromatographic shifts.[3][6]

Data Presentation

Parameter	Deuterated (²H) Internal Standard	¹³C Internal Standard
Chromatographic Co-elution	May exhibit a slight retention time shift (isotope effect), often eluting slightly earlier.[7]	Typically co-elutes perfectly with the analyte.[7]
Isotopic Stability	Deuterium atoms in certain positions can be susceptible to back-exchange with hydrogen.[7]	¹³C labels are highly stable and not prone to exchange.[7]
Cost & Availability	Generally more readily available and less expensive.[7]	Often more expensive and may require custom synthesis.[7]

Experimental Protocols

Protocol 1: Assessing the Chromatographic Deuterium Isotope Effect

Objective: To determine the difference in retention time (Δt_R) between a deuterated compound and its non-deuterated analogue under specific chromatographic conditions.[2]

Methodology:

• Standard Preparation: Prepare individual stock solutions of the deuterated and non-deuterated standards in a suitable solvent.[2]

• Chromatographic System:

  • Column: C18 reversed-phase column.[7]

  • Mobile Phase: A gradient of aqueous mobile phase (e.g., 0.1% formic acid in water) and organic mobile phase (e.g., 0.1% formic acid in acetonitrile).[7]

  • Flow Rate: Set an appropriate flow rate for the column dimensions.

  • Column Temperature: Maintain a constant and controlled temperature.

• Injection: Inject the deuterated and non-deuterated standards separately and as a mixture.

• Data Analysis:

  • Determine the retention time for each compound from the individual injections.

  • Calculate the retention time difference (Δt_R).

  • Analyze the chromatogram of the mixture to observe the degree of separation.

Protocol 2: Diagnosing Column and System Issues

Objective: To determine if peak splitting or retention time instability is caused by a problem with the column or the HPLC/GC system.[4]

Methodology:

• Systematic Component Check:

  • Inject a Standard Mixture: Use a well-characterized standard mixture (not the deuterated compound) to assess the overall system performance. If these peaks also show splitting or shifting, a system-wide issue is likely.[4]

  • Inspect Connections: Check all fittings and tubing from the injector to the detector for leaks or improper connections.[4]

• Column Evaluation:

  • Bypass the Column: Replace the column with a zero-dead-volume union and inject the standard. If the peak shape is normal, the problem lies with the column.[4]

  • Reverse Flush the Column: If permitted by the manufacturer, reverse the column and flush it with a strong solvent to dislodge any particulate matter from the inlet frit.[4]

  • Test with a New Column: If the issue persists, replace the column with a new one of the same type.[4]

dot

Caption: A typical experimental workflow for sample analysis.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Preventing deuterium-hydrogen exchange in (Bromomethyl)cyclohexane-d11

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and use of (Bromomethyl)cyclohexane-d11 to prevent deuterium-hydrogen (D-H) exchange. Maintaining the isotopic purity of this compound is critical for its applications in pharmacokinetic studies, metabolic tracing, and as an internal standard in quantitative mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is deuterium-hydrogen (D-H) exchange and why is it a concern for (Bromomethyl)cyclohexane-d11?

A1: Deuterium-hydrogen exchange is a chemical reaction where a deuterium atom covalently bonded to the cyclohexane ring or the methyl group of (Bromomethyl)cyclohexane-d11 is replaced by a hydrogen atom from the surrounding environment. This process, also known as "back-exchange," is a significant concern because it compromises the isotopic purity of the compound. For professionals in drug development and research, maintaining a high level of isotopic enrichment is crucial for the accuracy and reliability of experimental data. Loss of the deuterium label can lead to inaccurate pharmacokinetic profiles, flawed metabolic tracing, and erroneous quantification in mass spectrometry-based assays.

Q2: Which positions on the (Bromomethyl)cyclohexane-d11 molecule are most susceptible to D-H exchange?

A2: The C-D bonds on the cyclohexane ring are generally stable under neutral conditions. However, they can become susceptible to exchange under strongly acidic or basic conditions, or in the presence of certain metal catalysts. The deuterium atoms on the bromomethyl group (-CD2Br) are generally not considered readily exchangeable under typical synthetic and analytical conditions, such as nucleophilic substitution reactions (SN2), due to the lack of an acidic proton. However, prolonged exposure to harsh conditions should be avoided.

Q3: How should solid (Bromomethyl)cyclohexane-d11 be stored to ensure its long-term stability?

A3: To ensure the long-term isotopic stability of solid (Bromomethyl)cyclohexane-d11, proper storage is essential. Key recommendations are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage.	Reduces the rate of any potential exchange reactions or degradation.
Atmosphere	Store under a dry, inert atmosphere (e.g., Argon or Nitrogen).	Minimizes exposure to atmospheric moisture, a primary source of protons.[1]
Container	Tightly sealed, amber glass vial.	Prevents ingress of moisture and protects from light.
Location	Inside a desiccator.	Provides an additional layer of protection against humidity.

Q4: What are the best practices for preparing solutions of (Bromomethyl)cyclohexane-d11 to minimize D-H exchange?

A4: When preparing solutions, the primary goal is to exclude all sources of protons. The following practices are recommended:

• Solvent Selection: Use high-purity, anhydrous aprotic solvents. Suitable solvents include deuterated chloroform (CDCl3), deuterated acetonitrile (CD3CN), and anhydrous tetrahydrofuran (THF). Avoid protic solvents like water (H₂O), methanol (CH₃OH), and ethanol (C₂H₅OH).

• Glassware Preparation: Thoroughly dry all glassware in an oven (e.g., at 150°C for at least 4 hours) and cool in a desiccator before use.

• Inert Atmosphere: Handle the compound and prepare solutions in a glove box or under a gentle stream of a dry, inert gas like argon or nitrogen.

Q5: My experiment requires the use of a protic solvent. How can I mitigate the risk of D-H exchange?

A5: If the use of a protic solvent is unavoidable, the following steps can help minimize D-H exchange:

• Use Deuterated Solvents: If possible, use the corresponding deuterated protic solvent (e.g., D₂O, Methanol-d4). This will reduce the concentration of exchangeable protons.

• Control Temperature: Perform all experimental steps at low temperatures (e.g., on an ice bath, 0-4°C) to significantly slow the rate of exchange.

• Control pH: The rate of D-H exchange is often at a minimum in the pH range of 2.5-4.5.[2] Avoid strongly acidic or basic conditions.

• Minimize Exposure Time: Prepare solutions immediately before use and keep the time the compound spends in the protic solvent as short as possible.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with (Bromomethyl)cyclohexane-d11, with a focus on preventing and diagnosing the loss of deuterium.

Issue 1: Loss of Deuterium Detected by Mass Spectrometry

• Symptom: Mass spectrometry analysis of the compound or its reaction product shows a lower mass-to-charge ratio (m/z) than expected, or a distribution of masses indicating partial loss of deuterium.

• Potential Causes & Solutions:

Potential Cause	Recommended Action
Contamination with Protic Solvents	Ensure all solvents are anhydrous and aprotic. Verify the purity of your solvents.
Exposure to Atmospheric Moisture	Handle the compound and solutions under a dry, inert atmosphere. Store the compound in a desiccator.
Acidic or Basic Conditions	Neutralize reaction mixtures as soon as possible. Use buffered solutions if pH control is critical. The rate of exchange is generally minimized at a slightly acidic pH (2.5-4.5).[2]
Back-Exchange During Chromatography	If using reverse-phase LC-MS with a mobile phase containing water, minimize the analysis time and keep the system cool. Consider using a mobile phase with D₂O if feasible.

Issue 2: Unexpected Signals in ¹H NMR Spectrum

• Symptom: The ¹H NMR spectrum shows signals in the regions corresponding to the cyclohexane ring or the methyl group, where only deuterium should be present.

• Potential Causes & Solutions:

Potential Cause	Recommended Action
Isotopic Impurity from Synthesis	The starting material may not have 100% isotopic enrichment. Request a certificate of analysis from the supplier to confirm the isotopic purity.
D-H Exchange During Sample Preparation	The NMR solvent may be contaminated with water. Use high-purity deuterated solvents from a freshly opened ampoule. Dry the NMR tube and other glassware thoroughly.
Contamination of the NMR Spectrometer	The NMR probe may be contaminated. Run a blank spectrum of the solvent to check for background signals.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of (Bromomethyl)cyclohexane-d11 for Synthetic Use

• Glassware Preparation: Place a 10 mL volumetric flask and a magnetic stir bar in a laboratory oven at 150°C for at least 4 hours. Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum.

• Weighing the Compound: In a glove box or under a stream of dry argon, weigh the desired amount of (Bromomethyl)cyclohexane-d11 into the dried volumetric flask.

• Solvent Addition: Add a small amount of anhydrous aprotic solvent (e.g., anhydrous THF) to dissolve the compound.

• Dilution: Once dissolved, dilute the solution to the 10 mL mark with the anhydrous aprotic solvent.

• Storage: Cap the flask with a septum, seal with paraffin film, and store at -20°C.

Protocol 2: Monitoring Deuterium Stability by ¹H NMR Spectroscopy

• Sample Preparation: In a dry environment, dissolve a small amount of (Bromomethyl)cyclohexane-d11 in a high-purity deuterated solvent (e.g., CDCl₃) in a previously oven-dried NMR tube.

• Acquisition: Acquire a ¹H NMR spectrum. The absence of signals in the regions corresponding to the cyclohexane and methyl protons indicates high isotopic purity.

• Spiking Experiment (Optional): To confirm the position of potential proton signals, add a small amount of non-deuterated (Bromomethyl)cyclohexane to the NMR tube and re-acquire the spectrum.

• Time-Course Experiment: To assess stability under specific conditions, the sample can be subjected to those conditions (e.g., addition of a drop of D₂O or exposure to air) and the ¹H NMR spectrum can be monitored over time for the appearance of proton signals.

Visualizations

Caption: Troubleshooting workflow for suspected deuterium loss.

Caption: Key factors that can induce D-H exchange.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Technical Support Center: Addressing Matrix Effects with (Bromomethyl)cyclohexane-d11

Welcome to the technical support center for the effective use of (Bromomethyl)cyclohexane-d11 as an internal standard in quantitative analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (Bromomethyl)cyclohexane-d11 and what is its primary application?

(Bromomethyl)cyclohexane-d11 is a deuterated form of (Bromomethyl)cyclohexane.[1][2] It is primarily used as a stable isotope-labeled (SIL) internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][5] Its key function is to correct for variability during sample preparation and analysis, thereby improving the accuracy and precision of quantification.

Q2: Why is an internal standard necessary when dealing with complex matrices?

Complex biological or environmental matrices can introduce "matrix effects," which can either suppress or enhance the analyte's signal during analysis, leading to inaccurate quantification. An ideal internal standard, like (Bromomethyl)cyclohexane-d11, is chemically very similar to the analyte of interest and will be affected by the matrix in a similar way. By adding a known amount of the internal standard to all samples, standards, and quality controls, the ratio of the analyte signal to the internal standard signal is used for quantification, which corrects for these matrix-induced variations.

Q3: For which types of analytes is (Bromomethyl)cyclohexane-d11 a suitable internal standard?

As a deuterated analog of (bromomethyl)cyclohexane, it is best suited as an internal standard for the analysis of its non-deuterated counterpart or for other small, semi-volatile organic molecules with a similar chemical structure, particularly those containing a cyclohexane moiety. Its utility has been noted in the synthesis of pharmaceuticals and agrochemicals, suggesting its applicability in monitoring these compounds and their intermediates.[2][6]

Q4: What are the ideal characteristics of a deuterated internal standard like (Bromomethyl)cyclohexane-d11?

For reliable quantitative results, a deuterated internal standard should possess the following characteristics:

Characteristic	Recommended Specification	Rationale
Chemical Purity	>98%	Minimizes the presence of impurities that could interfere with the analysis.
Isotopic Purity	≥98 atom % D	A high degree of deuteration ensures a distinct mass signal from the unlabeled analyte, preventing spectral overlap.[5]
Label Stability	Deuterium on non-exchangeable positions	The deuterium atoms should be on carbon atoms, not on heteroatoms (like oxygen or nitrogen), to prevent exchange with hydrogen atoms from the solvent or matrix.
Co-elution	Should co-elute with the analyte	Co-elution ensures that both the analyte and the internal standard experience the same matrix effects at the same time.

Troubleshooting Guides

This section provides solutions to common problems encountered when using (Bromomethyl)cyclohexane-d11 as an internal standard.

Issue 1: Poor Reproducibility and Inaccurate Quantification

Symptoms:

• High variability in the analyte/internal standard peak area ratio across replicate injections.

• Inconsistent results between batches.

• Poor accuracy of quality control (QC) samples.

Troubleshooting Workflow:

Troubleshooting Workflow for Poor Reproducibility.

Possible Causes and Solutions:

Cause	Recommended Action
Inconsistent Sample Preparation	Review all manual steps, such as pipetting and dilutions, for consistency. Ensure complete solvent evaporation and consistent reconstitution volumes.
Chromatographic Separation of Analyte and IS (Isotope Effect)	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. Adjust the chromatographic method (e.g., gradient, temperature) to ensure co-elution.
Differential Matrix Effects	If the analyte and internal standard do not co-elute, they may be affected differently by co-eluting matrix components. Improve sample cleanup (e.g., using solid-phase extraction) or dilute the sample to minimize matrix effects.

Issue 2: Drifting or Inconsistent Internal Standard Response

Symptoms:

• The peak area of (Bromomethyl)cyclohexane-d11 systematically increases or decreases throughout an analytical run.

• High variability in the internal standard peak area across different samples.

Troubleshooting Workflow:

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. asidmf.com [asidmf.com]
• 3. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 4. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 5. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 6. asidmf.com [asidmf.com]

Technical Support Center: Purity Issues with Deuterated Labeling Reagents

This technical support center is designed for researchers, scientists, and drug development professionals to address common purity issues encountered with deuterated labeling reagents. Below you will find frequently asked questions and troubleshooting guides to assist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common purity issues with deuterated labeling reagents?

A1: The most prevalent challenges include isotopic exchange (H/D exchange), where deuterium atoms are replaced by hydrogen from the surrounding environment, and the presence of the unlabeled analyte as an impurity.[1][2][3][4] Both issues can lead to inaccurate quantification and compromised experimental results.[1][5]

Q2: What is deuterium-hydrogen (H/D) exchange and what causes it?

A2: Deuterium-hydrogen (H/D) exchange is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom.[5] This process can diminish the isotopic enrichment of your standard, leading to inaccurate quantification.[5][6] Key factors that promote H/D exchange include:

• Label Position: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[2][3]

• pH: The rate of exchange is often increased in both acidic and basic solutions.[1][3]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1][3]

• Solvent Composition: Protic solvents like water and methanol can serve as a source of hydrogen for exchange.[1][3]

Q3: How does the presence of unlabeled analyte as an impurity affect my results?

A3: The presence of the unlabeled analyte as an impurity in the deuterated standard is a common issue that can lead to a positive bias in your results, particularly at lower concentrations.[2][3][7] This "cross-signal contribution" can artificially inflate the signal of the analyte you are trying to measure.[3]

Q4: What are the ideal storage conditions for deuterated reagents to maintain purity?

A4: Proper storage is critical for maintaining both isotopic and chemical purity.[5] For solid or lyophilized powders, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[5] Solutions should be stored in well-sealed, amber vials at low temperatures (typically 2-8°C or -20°C) and protected from light.[5] Always consult the manufacturer's certificate of analysis for specific storage instructions.[5]

Q5: How can I assess the purity of my deuterated labeling reagent?

A5: The purity of deuterated compounds can be determined using several analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are powerful methods to determine isotopic enrichment and structural integrity.[8] LC-MS/MS can also be used to check for the presence of unlabeled analyte.[2]

Troubleshooting Guide

This guide addresses common issues that may arise due to purity problems with deuterated labeling reagents.

Problem	Potential Cause	Recommended Solution
Decreasing signal of deuterated standard over time	Isotopic (H/D) exchange with solvent or matrix.[1][9]	- Incubate the standard in your sample diluent and mobile phase to confirm instability.[1]- If exchange is confirmed, consider adjusting the pH to be closer to neutral, lowering the storage and analysis temperature, or using aprotic solvents.[1]
Signal observed for analyte in blank samples spiked only with the deuterated standard	Presence of the unlabeled analyte as an impurity in the deuterated standard.[2][7]	- Review the Certificate of Analysis (CoA) for specified chemical and isotopic purity.[2]- Inject a solution of the deuterated standard alone to confirm the presence of the unlabeled analyte's signal.[2]- If the impurity contributes significantly to the analyte signal at the lower limit of quantification (LLOQ), consider sourcing a higher purity standard.[3][7]
Inaccurate or irreproducible quantification	Could be due to either H/D exchange or the presence of unlabeled analyte impurity.[1]	- Systematically investigate both potential causes using the troubleshooting steps outlined above.- Perform stability studies and analyze the standard alone to pinpoint the root cause.[1][2]
Unexpected fragmentation pattern in mass spectrometry	The kinetic isotope effect (KIE) due to deuterium labeling can alter fragmentation pathways.[10]	- Optimize mass spectrometry parameters (e.g., collision energy) specifically for the deuterated standard, as they may differ from the non-deuterated analyte.[10]

Quantitative Data Summary

The stability of a deuterated compound is highly dependent on its structure and the experimental conditions. The following table provides a generalized overview of factors influencing the rate of H/D exchange.

Parameter	Condition to Avoid	Recommended Condition	Impact on Stability
pH	High (>8) or Low (<2)	Maintain pH between 2.5 and 7[1]	High or low pH can catalyze H/D exchange.[1][6]
Temperature	Elevated	Store and analyze at low temperatures (e.g., 4°C)[1]	Increases the rate of chemical degradation and H/D exchange.[1][6]
Solvent	Protic (e.g., H₂O, CH₃OH)[1]	Use aprotic solvents (e.g., acetonitrile, THF) when possible[1]	Protic solvents provide a source of protons for exchange.[1]
Label Position	On Heteroatoms (O, N, S) or alpha to a carbonyl[1]	Choose standards with labels on stable carbon positions (e.g., aromatic rings)[1][2]	Deuterium on heteroatoms or in labile positions is more susceptible to exchange.[1][2]

Experimental Protocols

Protocol 1: Assessing Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic purity of a deuterated standard.[10]

Methodology:

• Prepare a High-Concentration Solution: Dissolve the deuterated standard in a suitable solvent at a concentration significantly higher than that used in the analytical method to ensure a strong signal for all isotopic species.[10]

• Acquire Full Scan Mass Spectra: Infuse the solution directly into the HRMS instrument or perform an LC-HRMS analysis. Acquire data in full scan mode with a mass range that encompasses the unlabeled analyte and all deuterated species. Ensure the mass resolution is sufficient to resolve the different isotopologues.[10]

• Data Analysis:

  • Extract the ion chromatograms or spectra for the monoisotopic peak of the unlabeled analyte (M+0) and the corresponding peaks for the deuterated species (e.g., M+1, M+2, M+3, etc.).[10]

  • Calculate the isotopic purity by determining the relative intensities of the isotopic peaks.[2]

Protocol 2: Assessing Deuterated Standard Purity for Unlabeled Analyte

Objective: To determine the contribution of the unlabeled analyte present as an impurity in the deuterated internal standard.[3]

Methodology:

• Prepare a "Zero Sample": Create a blank matrix sample (without the analyte) and spike it with the deuterated internal standard at the working concentration.[10]

• Analyze the Sample: Analyze this sample using the final analytical method (e.g., LC-MS/MS).[10]

• Data Acquisition: Monitor the mass transition for the unlabeled analyte.[7]

• Data Interpretation: A signal detected at the mass transition of the unlabeled analyte indicates its presence as an impurity in the deuterated standard.[2][7] The response should be compared to the response at the Lower Limit of Quantification (LLOQ). A response greater than 20% of the LLOQ may indicate an unacceptable level of impurity.[7]

Protocol 3: Evaluation of H/D Exchange Stability

Objective: To assess the stability of the deuterium labels on the internal standard under specific experimental conditions.[3]

Methodology:

• Sample Preparation: Prepare a solution of the deuterated internal standard in the solvent or matrix of interest (e.g., sample diluent, mobile phase).[1]

• Incubation: Incubate the sample under conditions that mimic the analytical run (e.g., autosampler temperature and run time).[1][9] Take aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).[6][9]

• Analysis: Analyze the aliquots using a validated LC-MS/MS method. Monitor both the mass transition for the deuterated internal standard and the mass transition for the unlabeled analyte.[1]

• Data Interpretation: A significant decrease in the signal of the deuterated standard with a corresponding increase in the signal of the unlabeled analyte over time is strong evidence of H/D exchange.[1][9]

Visualizations

Caption: Troubleshooting workflow for deuterated reagent purity issues.

Caption: Workflow for assessing deuterated reagent purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Signal Overlap in Mass Spectrometry with Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to signal overlap when using deuterated internal standards in quantitative mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is signal overlap or isotopic interference, and why does it occur with deuterated standards?

A1: Isotopic interference, also known as "cross-talk," occurs when the mass spectral signal of the non-deuterated analyte overlaps with the signal of its corresponding deuterated internal standard (IS).[1] This phenomenon can lead to inaccurate quantification and arises from two primary sources:

• Natural Isotopic Abundance: Most elements exist in nature as a mixture of isotopes. For instance, carbon has a naturally occurring heavier isotope, ¹³C. A high concentration of the analyte can result in a significant M+1 or M+2 isotopic peak that has the same mass-to-charge ratio (m/z) as the deuterated internal standard, particularly if the standard has a low degree of deuteration (e.g., d1, d2).[2]

• Impurity in the Internal Standard: The deuterated internal standard itself may contain a small amount of the unlabeled analyte as a synthetic impurity.[2][3] This impurity contributes to the analyte's signal, which can cause an overestimation of the analyte's concentration, especially at the lower limits of quantification.[2]

Q2: What are the common signs of isotopic interference in my experimental data?

A2: The most prevalent indicator of isotopic interference is a non-linear calibration curve, particularly at higher analyte concentrations.[2] As the analyte concentration increases, the contribution of its natural isotopes to the internal standard's signal becomes more pronounced, leading to a disproportionate increase in the internal standard's response and a positive bias in the calculated analyte/internal standard ratio.[1] Another sign is the detection of the unlabeled analyte's signal in blank samples that contain only the deuterated internal standard.[1]

Q3: What is the recommended mass difference between the analyte and the deuterated internal standard to minimize overlap?

A3: To minimize the contribution from the natural isotopes of the analyte, a sufficient mass difference between the analyte and the deuterated standard is crucial. A mass increase of +3 atomic mass units (amu) or more is generally recommended for small molecules.[4][5] For compounds that contain elements with abundant heavy isotopes, such as sulfur, chlorine, or bromine, a larger mass difference may be necessary to prevent cross-signal contribution.[6]

Q4: My deuterated standard elutes slightly earlier than my analyte in reversed-phase chromatography. Is this a problem?

A4: Yes, this can be a significant issue. This phenomenon, known as the "isotope effect," occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to minor differences in polarity.[7][8] If the analyte and internal standard do not co-elute perfectly, they may experience different matrix effects as they enter the mass spectrometer, which can compromise the accuracy of quantification.[7][9] The internal standard is meant to correct for variability, and if it is not exposed to the same matrix components at the same time as the analyte, this correction will be inaccurate.[9][10]

Troubleshooting Guides

Issue 1: Non-Linearity in the Calibration Curve at High Concentrations

• Symptom: The calibration curve shows a positive deviation from linearity at the upper limit of quantification (ULOQ).

• Probable Cause: Isotopic cross-talk from the high concentration of the analyte to the deuterated internal standard.[1] The naturally occurring heavy isotopes of the analyte (e.g., ¹³C) contribute to the signal of the internal standard, artificially inflating its response.[1]

• Troubleshooting Workflow:

  Troubleshooting workflow for non-linear calibration curves.

Issue 2: Analyte Signal Detected in Blank Samples

• Symptom: A peak for the unlabeled analyte is observed in a blank matrix sample spiked only with the deuterated internal standard.

• Probable Cause: The deuterated internal standard contains the unlabeled analyte as an impurity.[1]

• Troubleshooting Steps:

  • Assess Purity: Inject a high-concentration solution of the deuterated internal standard alone (without matrix) and monitor the multiple reaction monitoring (MRM) transition for the unlabeled analyte. A significant signal confirms the presence of the impurity.[1]

  • Consult Certificate of Analysis (CoA): Review the CoA for the stated isotopic and chemical purity of the standard.[7]

  • Contact Supplier: If a significant impurity is detected, contact the supplier to obtain a batch with higher purity.[7]

Quantitative Data Summary

The natural abundance of heavy isotopes is a key factor in signal overlap. The following table summarizes the natural abundances of isotopes for common elements in organic molecules.

Element	Isotope	Mass (amu)	Natural Abundance (%)
Carbon	¹²C	12.0000	98.93
¹³C	13.0034	1.07
Hydrogen	¹H	1.0078	99.985
²H (D)	2.0141	0.015
Nitrogen	¹⁴N	14.0031	99.63
¹⁵N	15.0001	0.37
Oxygen	¹⁶O	15.9949	99.76
¹⁷O	16.9991	0.04
¹⁸O	17.9992	0.20

Data sourced from various publicly available chemical data resources.

Key Experimental Protocols

To experimentally determine the extent of signal overlap, the following protocols can be implemented.

Experiment 1: Assessing Contribution of Analyte to Internal Standard

Objective: To quantify the signal contribution of the unlabeled analyte to the deuterated internal standard's mass channel at the upper limit of quantification (ULOQ).[2]

Methodology:

• Prepare ULOQ Sample: Prepare a sample of the unlabeled analyte in the appropriate matrix at the ULOQ concentration. Do not add the deuterated internal standard. [2]

• Prepare Blank Sample: Prepare a blank sample containing only the matrix.[2]

• LC-MS/MS Analysis:

  • Inject the blank sample and acquire data while monitoring the MRM transition for the deuterated internal standard to establish the baseline noise.[2]

  • Inject the ULOQ sample and acquire data, monitoring the same MRM transition for the deuterated internal standard.[2]

• Data Analysis:

  • Integrate the peak area (if any) in the internal standard's mass channel for both the blank and ULOQ samples.[2]

  • Calculate the percentage of cross-talk from the analyte to the internal standard using the following formula:

    % Cross-talk = (Peak Area in ULOQ / Average IS Peak Area in Standards) x 100

    Where the "Average IS Peak Area in Standards" is the average peak area of the internal standard from your typical calibration curve standards.[2]

Experiment 2: Assessing Contribution of Internal Standard to Analyte

Objective: To quantify the amount of unlabeled analyte present as an impurity in the deuterated internal standard.[1]

Methodology:

• Prepare IS Working Solution: Prepare a solution of the deuterated internal standard in the final assay buffer or matrix at the working concentration used in your experiments. Do not add the unlabeled analyte.

• LC-MS/MS Analysis:

  • Inject the IS working solution.

  • Monitor the MRM transitions for both the deuterated internal standard and the unlabeled analyte.[1]

• Data Analysis:

  • Integrate the peak area for any signal observed in the unlabeled analyte's channel.

  • Calculate the percentage of unlabeled analyte impurity in the internal standard:

    % Impurity = (Peak Area of Analyte in IS solution / Peak Area of IS in IS solution) x 100

Visualization of Isotopic Overlap

The following diagram illustrates the concept of isotopic signal overlap between an analyte and its deuterated internal standard.

Conceptual diagram of isotopic overlap.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing GC-MS Analysis of (Bromomethyl)cyclohexane-d11

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing injection parameters for the gas chromatography-mass spectrometry (GC-MS) analysis of (Bromomethyl)cyclohexane-d11.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the GC-MS analysis of (Bromomethyl)cyclohexane-d11.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes and Solutions:

• Active Sites in the Inlet: (Bromomethyl)cyclohexane can be susceptible to interactions with active sites in the GC inlet, leading to peak tailing.

  • Solution: Use a deactivated inlet liner. Regularly replace the liner and septum to prevent the buildup of contaminants. Consider using a liner with glass wool to trap non-volatile residues, but ensure the wool is also deactivated.[1]

• Improper Injection Temperature: An injector temperature that is too low can result in slow vaporization and peak tailing. Conversely, a temperature that is too high may cause degradation of the analyte.

  • Solution: A good starting point for the injector temperature is 250 °C.[2] Optimize the temperature by performing a series of injections at incrementally higher temperatures (e.g., in 25 °C steps) and observing the peak shape and response.[2]

• Column Overload: Injecting too much sample can lead to peak fronting.

  • Solution: Dilute the sample or reduce the injection volume.

• Inappropriate Initial Oven Temperature: For splitless injections, the initial oven temperature should be low enough to allow for solvent focusing. An initial oven temperature that is too high can lead to broad or split peaks.

  • Solution: Set the initial oven temperature 10-20°C below the boiling point of the injection solvent.

Logical Troubleshooting Workflow for Poor Peak Shape

Caption: Troubleshooting workflow for poor peak shape issues.

Issue 2: Low Signal Intensity or Poor Sensitivity

Possible Causes and Solutions:

• Inappropriate Injection Mode: For trace analysis, a splitless injection is generally preferred to maximize the amount of analyte transferred to the column.[3][4]

  • Solution: Switch from a split to a splitless injection mode. If using a split injection for higher concentration samples, ensure the split ratio is appropriate.

• Suboptimal Splitless Hold Time: In splitless mode, the time the split vent remains closed (hold time) is critical. If it's too short, not all the analyte will be transferred to the column. If it's too long, it can lead to excessive solvent tailing that may obscure early eluting peaks.

  • Solution: Optimize the splitless hold time. A good starting point is a time that allows the carrier gas to sweep the liner volume 1.5 to 2 times.[5]

• Injector Temperature Too Low: Insufficient vaporization in the inlet will lead to poor transfer of the analyte to the column.

  • Solution: Increase the injector temperature in increments, monitoring the signal response.[2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the injector temperature when analyzing (Bromomethyl)cyclohexane-d11?

A1: A common and effective starting injector temperature for a wide range of compounds, including halogenated ones, is 250 °C.[2] However, for analytes with higher boiling points, you may need to increase this temperature. It is recommended to perform an optimization study by varying the temperature (e.g., 250 °C, 275 °C, 300 °C) and observing the impact on peak area and shape.[2]

Q2: Should I use a split or splitless injection for my analysis?

A2: The choice between split and splitless injection depends on the concentration of your analyte.[3]

• Splitless Injection: This is the preferred method for trace-level analysis as it transfers nearly the entire sample onto the column, maximizing sensitivity.[3][4]

• Split Injection: This is suitable for higher concentration samples to avoid overloading the column.

Q3: How does the deuterium labeling in (Bromomethyl)cyclohexane-d11 affect the GC-MS analysis?

A3: Deuterated compounds often exhibit a "chromatographic isotope effect," which can cause them to have slightly different retention times compared to their non-deuterated counterparts. Typically, deuterated compounds elute slightly earlier.[6] This should be considered when identifying peaks based on retention time.

Q4: What type of GC inlet liner is best for analyzing (Bromomethyl)cyclohexane-d11?

A4: Due to the reactive nature of brominated compounds, it is crucial to use a highly inert (deactivated) inlet liner to prevent analyte degradation and adsorption.[1] For splitless injections, a single taper liner with deactivated glass wool is often a good choice. The taper helps to focus the sample onto the column, and the glass wool aids in vaporization and traps non-volatile matrix components.[3]

Data Presentation

The following tables provide illustrative data on how different injection parameters can affect the analysis of a compound like (Bromomethyl)cyclohexane-d11. Note: This data is for exemplary purposes to guide optimization and is not from a validated method for this specific compound.

Table 1: Effect of Injector Temperature on Peak Area and Shape

Injector Temperature (°C)	Peak Area (Arbitrary Units)	Peak Asymmetry (USP Tailing Factor)
225	85,000	1.8 (Tailing)
250	120,000	1.2
275	125,000	1.1
300	118,000 (slight decrease)	1.0

Table 2: Effect of Splitless Hold Time on Peak Area

Splitless Hold Time (min)	Peak Area (Arbitrary Units)	Solvent Peak Tailing
0.5	95,000	Minimal
0.8	122,000	Moderate
1.0	124,000	Moderate
1.5	123,000	Significant

Experimental Protocols

Protocol 1: Optimization of Injector Temperature

• Initial Setup:

  • Prepare a standard solution of (Bromomethyl)cyclohexane-d11 in a suitable solvent (e.g., hexane or ethyl acetate).

  • Install a new, deactivated single taper liner with glass wool in the GC inlet.

  • Set the initial injector temperature to 250 °C.[2]

  • Use a splitless injection mode with a hold time of 1 minute.

  • Set the GC oven and MS parameters to a standard method for your instrument.

• Temperature Increments:

  • Inject the standard solution and record the peak area and asymmetry.

  • Increase the injector temperature by 25 °C (to 275 °C) and allow the system to stabilize.

  • Inject the standard solution again and record the results.

  • Repeat this process at 300 °C.[2]

• Evaluation:

  • Compare the peak areas and asymmetry at each temperature to determine the optimal setting that provides the highest response with good peak shape.

References

• 1. scribd.com [scribd.com]
• 2. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Optimizing Splitless Injections: Introduction [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Selection for Separating Deuterated and Non-Deuterated Compounds

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the chromatographic separation of deuterated and non-deuterated compounds.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard elute at a different retention time than its non-deuterated analog?

This phenomenon is known as the chromatographic isotope effect or deuterium isotope effect. While chemically identical, substituting hydrogen (¹H) with its heavier isotope deuterium (²H or D) introduces subtle changes to the molecule's physicochemical properties.[1][2] These minor differences are significant enough to alter the compound's interaction with the chromatographic stationary and mobile phases, leading to a shift in retention time.[1][3]

Key factors contributing to this effect include:

• Hydrophobicity: Deuterated compounds are often slightly less hydrophobic than their non-deuterated (protiated) counterparts. In reversed-phase liquid chromatography (RPLC), this decreased hydrophobicity results in a weaker interaction with the nonpolar stationary phase and, consequently, a shorter retention time.[1]

• Van der Waals Interactions: The carbon-deuterium (C-D) bond is slightly shorter and has lower vibrational energy than the carbon-hydrogen (C-H) bond.[1] This can lead to weaker intermolecular van der Waals forces between the deuterated compound and the stationary phase.[1]

• Molecular Size and Polarity: The substitution can cause minor changes in the molecule's conformation, effective size, and polarity, which influences its interaction with the stationary phase.[1]

Typically, in RPLC and most GC applications, the deuterated compound will elute slightly before the non-deuterated analog.[4] However, this elution order can be reversed in normal-phase liquid chromatography (NPLC) and on certain polar GC columns, where stronger interactions with the polar stationary phase can lead to longer retention times for the deuterated compound.[3][5]

Diagram 1: The Deuterium Isotope Effect in Reversed-Phase Chromatography.

Q2: How significant can the retention time difference be?

The magnitude of the retention time shift (ΔtR) is typically small but measurable. It depends on several factors:

• Number and Position of Deuterium Atoms: A larger number of deuterium atoms in a molecule generally leads to a greater retention time shift.[1][3][6] The position of the label also plays a role; labels on more lipophilic parts of the molecule may have a more pronounced effect in RPLC.[1][6]

• Chromatographic Conditions: The mobile phase composition, column chemistry, and temperature can all influence the degree of separation.[1][3][7]

• Molecular Structure: The inherent properties of the analyte itself will influence the extent of the isotope effect.[3][7]

Q3: My deuterated internal standard is not co-eluting with my analyte. Is this a problem?

It can be, particularly for LC-MS/MS bioanalysis. If the chromatographic separation is significant, the analyte and the internal standard may elute into the mass spectrometer's ion source at different times.[8] This can expose them to different matrix effects (ion suppression or enhancement), which can compromise the accuracy and precision of quantification.[8][3] The primary assumption of using a deuterated internal standard is that it behaves identically to the analyte, and chromatographic separation can violate this assumption.

Troubleshooting Guide

This guide addresses common issues encountered when separating deuterated and non-deuterated compounds.

Diagram 2: Troubleshooting workflow for managing peak separation.

Problem: My deuterated internal standard and analyte peaks are partially or fully separated.

This is the most common issue. The goal is to adjust chromatographic parameters to either achieve baseline separation for individual quantification or, more commonly for LC-MS, to force co-elution to ensure accurate correction for matrix effects.[1]

Experimental Protocol: Method Optimization to Minimize Isotope Effect (Force Co-elution)

• Adjust the Gradient Profile:

  • Action: Increase the gradient slope (make it steeper) around the elution time of the compounds.[1]

  • Rationale: A faster gradient sharpens the peaks and provides less time for the subtle differences between the isotopologues to result in separation.

• Modify Mobile Phase Composition:

  • Action: Make small changes to the organic solvent ratio (e.g., methanol vs. acetonitrile).[7] The choice of organic modifier can alter selectivity.

  • Action: For ionizable compounds, adjust the mobile phase pH.[7] This can change the ionization state and hydrophobicity, potentially influencing the degree of separation.[7]

• Change Column Temperature:

  • Action: Increase the column temperature.

  • Rationale: Higher temperatures decrease mobile phase viscosity and can reduce retention and peak width, often leading to less separation between closely eluting compounds. However, ensure the temperature is within the column's operating limits.

• Select a Different Stationary Phase:

  • Action: If the above steps fail, consider a column with different selectivity. For example, if using a C18 column, try a Phenyl-Hexyl or a polar-embedded phase. These phases offer different interaction mechanisms (e.g., pi-pi interactions) that may reduce the isotope effect.

Problem: My retention times are drifting or fluctuating.

Inconsistent retention times can invalidate results. This is often a system or column health issue rather than an isotope-specific problem.

• Symptom: Gradual Drift (usually to shorter retention times).

  • Cause: Column contamination or degradation of the stationary phase over time.[7]

  • Solution: Use a guard column, implement a column washing procedure, or replace the column if it has reached the end of its lifespan.

• Symptom: Abrupt or Random Fluctuations.

  • Cause: Issues with the HPLC system, such as air bubbles in the pump, faulty check valves, leaks, or inconsistent solvent mixing.[7]

  • Solution: Purge the pump to remove bubbles, check for leaks throughout the system, and ensure mobile phase solvents are properly degassed and mixed.

• Symptom: Drift at the start of a sequence.

  • Cause: Insufficient column equilibration.[7]

  • Solution: Ensure the column is equilibrated with 10-20 column volumes of the initial mobile phase before the first injection.[7]

Column Selection and Performance Data

The choice of column is critical and depends on the chromatographic technique and the analytical goal.

Gas Chromatography (GC)

For GC, the separation of isotopologues is often more pronounced. Nonpolar stationary phases frequently exhibit an "inverse isotope effect," where the heavier (deuterated) compound elutes earlier.[5][9] In contrast, polar phases may show a "normal isotope effect" where the deuterated compound is retained longer.[5]

Table 1: Comparison of GC Columns for Isotopic Pair Separation [9]

Isotopic Pair	SPB-5 (60m)	SPB-35 (60m)	SPB-50 (30m)
Separation Time / Temp	Separation Time / Temp	Separation Time / Temp
Benzene-d6/d0	12 min / 40°C	Less Effective Separation	N/A
Toluene-methyl-d3/d0	18 min / 40°C	Less Effective Separation	N/A
Toluene-ring-d5/d0	18 min / 40°C	30 min / 40°C	9 min / 40°C
Methylcyclohexane-d14/d0	12 min / 60°C	20 min / 60°C	4 min / 60°C
Octane-d18/d0	6 min / 80°C	10 min / 80°C	3 min / 80°C
Ethylbenzene-d10/d0	15 min / 80°C	25 min / 80°C	4 min / 80°C
Ethylbenzene-ring-d5/d0	Overlap	25 min / 80°C	4 min / 80°C

• Recommendation: For a mixture of aliphatic and aromatic isotopic pairs, an SPB-5 column (or equivalent 5% phenyl polydimethylsiloxane phase) offers a good balance of selectivity.[9] For aliphatic molecules only, SPB-35 or SPB-50 columns can provide faster analysis times.[9]

High-Performance Liquid Chromatography (HPLC)

• Reversed-Phase (RPLC): C18 columns are the most common starting point. If significant separation occurs, consider a phase with different selectivity. Phenyl-Hexyl columns can sometimes reduce the isotope effect due to alternative pi-pi interaction mechanisms. Shorter columns (e.g., <50 mm) with smaller particles (e.g., <3 µm) can also promote co-elution due to higher efficiency and shorter analysis times.

• Normal-Phase (NPLC) / HILIC: In these modes, the deuterated compound may be retained longer than the non-deuterated analog.[3] This is because the C-D bond can be slightly more polar than the C-H bond, leading to stronger interactions with polar stationary phases like silica or diol.

Supercritical Fluid Chromatography (SFC)

SFC is a valuable technique, particularly for chiral separations, and is considered a "green" technology.[10] It can be highly effective for separating deuterated compounds. Method development often involves screening different stationary phases and varying the organic co-solvent (modifier) and its concentration.[11] Using deuterated modifiers like deuterated methanol (CD3OD) can be advantageous for SFC-NMR applications, as it streamlines the process by eliminating the need for fraction drying before NMR analysis.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. gcms.cz [gcms.cz]
• 10. 2025 Symposia | Pacifichem 2025 [pacifichem.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ion Suppression with (Bromomethyl)cyclohexane-d11

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using (Bromomethyl)cyclohexane-d11 as an internal standard to mitigate ion suppression in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my analytical results?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte in a mass spectrometer's ion source.[1][2][3] This phenomenon is caused by co-eluting compounds from the sample matrix, such as salts, lipids, or proteins.[4][5] The presence of these interfering molecules can lead to several analytical challenges, including:

• Reduced analyte signal intensity and sensitivity.[1][6]

• Inaccurate and imprecise quantification.[2][3]

• Poor reproducibility of results.[6]

Q2: How does (Bromomethyl)cyclohexane-d11 work as an internal standard to correct for ion suppression?

A2: (Bromomethyl)cyclohexane-d11 is the deuterium-labeled version of (Bromomethyl)cyclohexane.[1][7] As a stable isotope-labeled internal standard (SIL-IS), it is chemically and physically very similar to the non-labeled analyte.[8][9] The underlying principle is that the deuterated standard will co-elute with the analyte and experience the same degree of ion suppression.[6] By calculating the ratio of the analyte's signal to the internal standard's signal, the variability introduced by ion suppression can be normalized, leading to more accurate and precise quantification.[6][8] The high degree of deuteration (11 deuterium atoms) provides a significant mass shift, making it easily distinguishable from the non-labeled compound in the mass spectrometer.

Q3: For which analytes is (Bromomethyl)cyclohexane-d11 a suitable internal standard?

A3: (Bromomethyl)cyclohexane-d11 is the ideal internal standard for the quantitative analysis of (Bromomethyl)cyclohexane. It can also be considered for analytes with very similar chemical structures and chromatographic behavior. The effectiveness of an internal standard is highest when its physicochemical properties closely match those of the analyte.[9]

Q4: My quantitative results are still inaccurate despite using (Bromomethyl)cyclohexane-d11. What could be the reason?

A4: While highly effective, deuterated internal standards may not always provide perfect correction.[7] Inaccuracy can arise from several factors:

• Chromatographic Separation: A common issue is a slight difference in retention time between the analyte and the deuterated standard due to the deuterium isotope effect.[7] If this separation occurs in a region of significant ion suppression, they will be affected differently.

• Differential Ion Suppression: The analyte and the internal standard may not experience the exact same degree of ion suppression, even with co-elution.[7]

• Isotopic Instability (H/D Exchange): While the deuterium atoms on the cyclohexane ring are generally stable, there is a small possibility of exchange with hydrogen atoms from the solvent or matrix under certain conditions.

Troubleshooting Guides

Problem 1: Inconsistent or inaccurate quantitative results.

This is a common problem that often points to differential matrix effects or a lack of co-elution between the analyte and (Bromomethyl)cyclohexane-d11.

Troubleshooting Workflow for Inaccurate Quantification

Caption: Troubleshooting logic for inaccurate results.

Problem 2: Significant signal drop for both analyte and internal standard in matrix samples.

This indicates that ion suppression is occurring and affecting both compounds. While the internal standard should correct for this, severe suppression can lead to a loss of sensitivity.

Solutions:

• Improve Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic method to separate the analyte and internal standard from the regions of ion suppression. A post-column infusion experiment can identify these regions.[2]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression. However, ensure the analyte concentration remains above the limit of quantification.

Data Presentation

Table 1: Physical and Chemical Properties of (Bromomethyl)cyclohexane and its Deuterated Analog.

Property	(Bromomethyl)cyclohexane	(Bromomethyl)cyclohexane-d11
CAS Number	2550-36-9[9]	1219794-79-2[1][8]
Molecular Formula	C₇H₁₃Br[9]	C₇H₂D₁₁Br[8]
Molecular Weight	177.08 g/mol [9]	188.15 g/mol [8]
Appearance	Colorless to light yellow liquid[2][6]	Liquid[8]
Boiling Point	76-77 °C at 26 mmHg[6]	Not available
Density	~1.269 g/mL at 25 °C[6]	Not available
Solubility	Insoluble in water; soluble in organic solvents.[6]	Not available

Table 2: Example Data for Matrix Effect Evaluation.

This table can be used to record and calculate the matrix effect using the post-extraction spike method.

Sample ID	Analyte Peak Area (Neat Solution - Set 1)	Analyte Peak Area (Post-Extraction Spike - Set 2)	Matrix Effect (%)
Sample 1
Sample 2
Sample 3
Average

Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[8]

Experimental Protocols

1. Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment helps to identify the regions in the chromatogram where ion suppression occurs.[2]

Workflow for Post-Column Infusion

Caption: Identifying ion suppression zones.

Methodology:

• Prepare a standard solution of your analyte at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to a T-piece.

• Continuously deliver the analyte standard solution to the second port of the T-piece using a syringe pump.

• Connect the third port of the T-piece to the mass spectrometer inlet.

• Once a stable baseline signal for the analyte is established, inject a blank matrix extract onto the LC column.

• Monitor the analyte's signal. A dip in the baseline indicates a region of ion suppression.

2. Post-Extraction Spike Experiment to Quantify Matrix Effects

This protocol quantifies the extent of ion suppression or enhancement.[8]

Methodology:

• Set 1 (Neat Solution): Prepare a solution of the analyte and (Bromomethyl)cyclohexane-d11 in a clean solvent (e.g., mobile phase) at a known concentration.

• Set 2 (Post-Extraction Spike): Extract a blank matrix sample using your established sample preparation method. Add the analyte and (Bromomethyl)cyclohexane-d11 to the final, clean extract at the same concentration as in Set 1.

• LC-MS/MS Analysis: Analyze both sets of samples using your developed LC-MS/MS method.

• Data Analysis: Calculate the matrix effect using the formula provided in the caption of Table 2.

By following these guidelines and protocols, researchers can effectively troubleshoot and minimize ion suppression when using (Bromomethyl)cyclohexane-d11 as an internal standard, leading to more accurate and reliable quantitative results.

References

• 1. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 2. asidmf.com [asidmf.com]
• 3. nbinno.com [nbinno.com]
• 4. 【(Bromomethyl)cyclohexane-d11】(Bromomethyl)cyclohexane-d11 CAS号:1219794-79-2【结构式 性质 活性】-化源网 [chemsrc.com]
• 5. (Bromomethyl)cyclohexane D11 [a-2-s.com]
• 6. Cyclohexane, (bromomethyl)- (CAS 2550-36-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. asidmf.com [asidmf.com]
• 8. (Bromomethyl)cyclohexane-d11 | LGC Standards [lgcstandards.com]
• 9. Cyclohexane, (bromomethyl)- [webbook.nist.gov]

Technical Support Center: Deuterium Scrambling in Reactions with (Bromomethyl)cyclohexane-d11

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding deuterium scrambling in reactions involving (Bromomethyl)cyclohexane-d11.

Frequently Asked Questions (FAQs)

Q1: What is deuterium scrambling and why is it a concern when using (Bromomethyl)cyclohexane-d11?

A1: Deuterium scrambling, or H/D scrambling, is a process where deuterium atoms on a labeled molecule, such as (Bromomethyl)cyclohexane-d11, exchange with hydrogen atoms from the solvent or other reagents.[1][2] This randomization of isotopes compromises the isotopic purity of the starting material and any subsequent products. For researchers using deuterated compounds as internal standards in mass spectrometry or to probe reaction mechanisms, scrambling can lead to inaccurate quantification and misinterpretation of experimental results.[3][4]

Q2: What are the primary causes of deuterium scrambling in reactions with (Bromomethyl)cyclohexane-d11?

A2: Deuterium scrambling can be initiated by several factors, including:

• Acidic or Basic Conditions: Traces of acid or base can catalyze the exchange of deuterium atoms, particularly those on carbons adjacent to functional groups.[2][5]

• Elevated Temperatures: Higher reaction temperatures can provide the necessary activation energy for deuterium exchange to occur.[6]

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, alcohols, or carboxylic acids, can serve as a source of hydrogen for exchange.[2]

• Gas-Phase Rearrangements: During mass spectrometry analysis, gas-phase randomization of deuterium can occur, especially during collision-induced dissociation (CID).[1][7]

Q3: How can I detect if deuterium scrambling has occurred in my experiment?

A3: Several analytical techniques can be used to assess the isotopic purity of your compounds and detect scrambling:

• Mass Spectrometry (MS): High-resolution mass spectrometry can reveal changes in the isotopic distribution of your molecule.[8][9] A shift in the mass spectrum or the appearance of unexpected isotopologues can indicate scrambling.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can detect the appearance of proton signals in regions that should be deuterated. ²H NMR can show a decrease in the expected deuterium signals.[8]

Q4: What general strategies can I employ to minimize deuterium scrambling?

A4: To minimize scrambling, it is crucial to control the experimental conditions:

• Use Anhydrous Solvents and Reagents: Ensure all solvents and reagents are free from water and other protic impurities.[2]

• Control pH: Avoid strongly acidic or basic conditions unless required by the reaction mechanism. If possible, work at a neutral pH.[6]

• Maintain Low Temperatures: Perform reactions at the lowest temperature that allows for a reasonable reaction rate.[6]

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to atmospheric moisture.[10]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Loss of deuterium label observed in mass spectrometry.	Back-exchange during LC-MS analysis.	Optimize LC conditions: use a mobile phase with low pH (~2.5-3.0), keep the column and autosampler at low temperatures (0-4 °C), and use a rapid gradient to minimize analysis time.[6]
In-source fragmentation or gas-phase scrambling.	If using CID for fragmentation in MS/MS, consider alternative fragmentation methods like electron-capture dissociation (ECD) or electron-transfer dissociation (ETD), which are known to cause less scrambling.[7]
Inconsistent deuterium levels between replicate experiments.	Variable exposure to atmospheric moisture.	Standardize sample handling procedures to ensure all samples have minimal and consistent exposure to the atmosphere. Use sealed vials.[10]
Temperature fluctuations.	Use a stable temperature-controlled environment for all experimental steps.[10]
NMR analysis shows unexpected proton signals.	Deuterium exchange during reaction workup.	Use deuterated solvents for extraction and washing steps if possible. Minimize the use of aqueous washes, and if necessary, use D₂O-based solutions.
Contaminated NMR solvent.	Use high-purity, sealed NMR solvents and prepare samples just before analysis.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Deuterium Scrambling in a Substitution Reaction

This protocol outlines a general approach for reacting (Bromomethyl)cyclohexane-d11 with a nucleophile while minimizing the risk of H/D exchange.

• Preparation:

  • Oven-dry all glassware at 120°C overnight and cool under a stream of dry nitrogen or argon.[2]

  • Use anhydrous solvents from a solvent purification system or a freshly opened bottle.[2]

  • Ensure all reagents are of high purity and free from water.

• Reaction Setup:

  • Assemble the reaction apparatus under an inert atmosphere.

  • Dissolve the nucleophile and any non-protic base in the anhydrous solvent.

  • Cool the reaction mixture to the desired temperature (e.g., 0°C or lower).

• Addition of (Bromomethyl)cyclohexane-d11:

  • Slowly add (Bromomethyl)cyclohexane-d11 to the stirred reaction mixture via a dry syringe.

• Reaction and Work-up:

  • Monitor the reaction by an appropriate method (e.g., TLC, LC-MS).

  • Upon completion, quench the reaction with a non-protic quencher if possible. If an aqueous workup is necessary, use ice-cold, degassed D₂O or a saturated solution of a mild salt in D₂O.

  • Extract the product with a dry, non-protic organic solvent.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure at a low temperature.

Protocol 2: Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

This protocol describes how to determine the isotopic purity of your product.

• Sample Preparation:

  • Prepare a dilute solution of your compound in a high-purity, aprotic solvent (e.g., acetonitrile).[11]

• HRMS Analysis:

  • Infuse the sample directly into the mass spectrometer or analyze via LC-MS with a short, rapid chromatographic method.

  • Acquire the full scan mass spectrum in a high-resolution mode.

• Data Analysis:

  • Extract the ion chromatogram for the expected molecular ion.

  • Analyze the isotopic distribution of the molecular ion peak.

  • Calculate the isotopic enrichment by comparing the intensities of the desired deuterated isotopologue to the lower mass isotopologues that would result from deuterium loss.[8][9]

Visualizations

Caption: Experimental workflow to minimize deuterium scrambling.

Caption: Troubleshooting logic for deuterium scrambling.

References

• 1. Measuring the hydrogen/deuterium exchange of proteins at high spatial resolution by mass spectrometry: overcoming gas-phase hydrogen/deuterium scrambling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Improving signal-to-noise ratio for (Bromomethyl)cyclohexane-d11

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the signal-to-noise ratio (S/N) for (Bromomethyl)cyclohexane-d11 in analytical experiments.

Mass Spectrometry (MS) Troubleshooting

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal-to-noise ratio for my (Bromomethyl)cyclohexane-d11 internal standard in my LC-MS analysis?

A low S/N ratio for your deuterated internal standard can stem from several factors including matrix effects, suboptimal instrument conditions, or issues with the standard itself. Matrix effects, caused by co-eluting compounds from the sample matrix, can suppress the ionization of the internal standard, leading to a weaker signal.[1] It is also crucial to ensure the mass spectrometer is properly tuned and calibrated.[2]

Troubleshooting Steps:

• Evaluate Matrix Effects:

  • Prepare a sample of (Bromomethyl)cyclohexane-d11 in a clean solvent and compare its signal intensity to a sample spiked into the extracted matrix. A significant drop in signal in the matrix sample indicates ion suppression.

  • Solution: Improve sample cleanup using techniques like solid-phase extraction (SPE) or dilute the sample to reduce the concentration of matrix components.[1]

• Optimize Instrument Parameters:

  • Ion Source: Ensure the ion source is clean and settings (e.g., spray voltage, gas flows, temperature) are optimized for (Bromomethyl)cyclohexane-d11.[3]

  • Tuning and Calibration: Regularly tune and calibrate the mass spectrometer to ensure optimal performance and accurate mass detection.[2]

• Check for Contamination:

  • Run blank injections of the mobile phase to check for system contamination that could contribute to high background noise.[3]

  • High background can obscure the signal of your internal standard. If contamination is detected, "steam cleaning" the LC/MSD system overnight may be beneficial.[4]

Q2: My (Bromomethyl)cyclohexane-d11 peak is showing a chromatographic shift compared to the unlabeled analyte. Why is this happening and how can I address it?

This is a known phenomenon where deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[3] This isotopic effect, while often minor, can become problematic if it leads to differential matrix effects, as the analyte and the internal standard are not exposed to the same co-eluting interferences.[3]

Troubleshooting Steps:

• Modify Chromatographic Conditions:

  • Adjust the gradient to be shallower, which can improve resolution between the analyte and interfering peaks.

  • Experiment with the column temperature or mobile phase composition (e.g., switching between acetonitrile and methanol) to alter selectivity.[1]

• Consider a Different Column:

  • If chromatographic adjustments are insufficient, trying a column with a different stationary phase chemistry (e.g., C8, Phenyl-Hexyl) may minimize the isotope effect.[1]

Experimental Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general workflow for cleaning up plasma samples to reduce matrix effects when analyzing (Bromomethyl)cyclohexane-d11 as an internal standard.

Step	Procedure
1. Cartridge Conditioning	Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. Ensure the cartridge does not go dry.
2. Sample Pre-treatment	Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water. Vortex for 10 seconds.
3. Sample Loading	Load the pre-treated plasma sample onto the conditioned SPE cartridge.
4. Washing	Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
5. Elution	Elute the analyte and (Bromomethyl)cyclohexane-d11 with 1 mL of acetonitrile.
6. Evaporation & Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase for LC-MS/MS analysis.[1]

Troubleshooting Workflow for Low S/N in LC-MS

Caption: A logical workflow for troubleshooting low signal-to-noise ratio in mass spectrometry.

NMR Spectroscopy Troubleshooting

Frequently Asked Questions (FAQs)

Q1: The deuterium signal for (Bromomethyl)cyclohexane-d11 is very weak in my ²H NMR spectrum. What can I do to improve it?

A weak signal in ²H NMR is not uncommon due to the low magnetogyric ratio of deuterium, which results in lower intrinsic sensitivity compared to ¹H NMR.[5] Several factors can contribute to a weak signal, including low sample concentration, improper instrument setup, and suboptimal experimental parameters.[5]

Troubleshooting Steps:

• Increase Sample Concentration:

  • If possible, prepare a more concentrated sample. A higher concentration of the deuterated analyte will yield a stronger signal.

• Optimize Acquisition Parameters:

  • Number of Scans: The most direct way to improve the S/N ratio is by increasing the number of scans. The S/N ratio increases with the square root of the number of scans.[6]

  • Pulse Width: Ensure the 90° pulse width is correctly calibrated for your sample and the deuterium probe.[6]

  • Relaxation Delay (d1): Set the relaxation delay to at least 1.3 times the longest T1 relaxation time of the deuterium nuclei to allow for full relaxation between pulses, which maximizes signal intensity.[6]

• Instrument Setup:

  • Shimming: A poorly shimmed sample will have poor magnetic field homogeneity, leading to broad and weak signals.[5] Careful shimming is critical for good spectral quality.

  • Receiver Gain: Set the receiver gain to an optimal level. If it's too low, the signal will not be sufficiently amplified; if it's too high, the signal can be clipped.[6]

Q2: The lock signal from my deuterated solvent is weak or unstable. How does this affect my measurement of (Bromomethyl)cyclohexane-d11?

The deuterium signal from the solvent is used by the spectrometer to "lock" the magnetic field, which stabilizes it.[5][7] A weak or unstable lock signal indicates poor magnetic field homogeneity, which will result in broad and weak signals for your (Bromomethyl)cyclohexane-d11 sample.[5]

Troubleshooting Steps:

• Proper Shimming: This is the most common cause of a poor lock signal. Re-shim the sample carefully.[5]

• Sample Positioning: Ensure the NMR tube is positioned correctly within the probe.

• Sample Quality: Check for any precipitate in your sample, as this can negatively impact the field homogeneity.

Quantitative Data: Effect of Number of Scans on S/N Ratio

The following table illustrates the theoretical improvement in the signal-to-noise ratio by increasing the number of scans.

Number of Scans (n)	S/N Improvement Factor (√n)
1	1.0
4	2.0
16	4.0
64	8.0
256	16.0

This table is based on the principle that the S/N ratio is proportional to the square root of the number of scans.[8]

Experimental Workflow for Optimizing NMR Acquisition

Caption: A workflow for optimizing NMR acquisition parameters to improve the signal-to-noise ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. allanchem.com [allanchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of High-Purity Deuterated Standards

Welcome to the technical support center for the synthesis of high-purity deuterated standards. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the common challenges encountered during the synthesis and purification of deuterated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in synthesizing high-purity deuterated compounds?

A1: The primary challenges include achieving high levels of isotopic enrichment, controlling regioselectivity (the specific position of deuterium incorporation), and preventing unwanted H/D scrambling.[1] Another common difficulty is purifying the final deuterated product from its non-deuterated or partially-deuterated precursors.[1] Back-exchange of deuterium with hydrogen from protic solvents during workup and purification is also a major concern.[2]

Q2: What are the common types of impurities in deuterated standards?

A2: Impurities in deuterated standards can be broadly categorized as:

• Isotopologues: Molecules with the same chemical formula but different numbers of deuterium atoms (e.g., d0, d1, d2 contaminants in a d3 target).[3]

• Isotopomers: Isomers with the same number of deuterium atoms but at different positions in the molecule.[3]

• Standard Organic Impurities: These include residual solvents, unreacted starting materials, and byproducts from the synthesis.[3]

Q3: Which analytical techniques are essential for characterizing my deuterated compound?

A3: A combination of analytical methods is typically required for a thorough analysis. The most effective techniques are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly effective for determining the degree and position of deuteration by observing the disappearance or reduction of proton signals.[1] ²H NMR directly detects deuterium, confirming its presence and chemical environment.[3]

• High-Resolution Mass Spectrometry (HRMS): HRMS is very sensitive for determining the distribution of isotopologues by analyzing the mass-to-charge ratio of molecular ions.[2][4]

Q4: What is the Kinetic Isotope Effect (KIE) and why is it important in drug development?

A4: The Kinetic Isotope Effect refers to the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, so reactions involving the cleavage of a C-D bond are typically slower.[5] This effect is significant in drug development as strategic deuteration can slow down a drug's metabolism, potentially improving its pharmacokinetic profile and reducing the formation of toxic metabolites.[3]

Q5: How can I prevent the loss of the deuterium label during purification (back-exchange)?

A5: Back-exchange of labile deuterium atoms (e.g., on heteroatoms like oxygen and nitrogen) with protic solvents is a common problem. To minimize this:

• Use deuterated solvents (e.g., D₂O, MeOD) for extraction and chromatography when possible.[3]

• Minimize contact time with protic solvents like H₂O and methanol.[1]

• If feasible, protect labile functional groups before deuteration and deprotect them in the final step.[3]

Troubleshooting Guides

Issue 1: Low Deuterium Incorporation

Symptom: The final product shows a lower-than-expected level of deuterium enrichment.

Potential Cause	Troubleshooting Steps & Solutions
Insufficient Deuterating Reagent	Increase the molar excess of the deuterating agent. For reactions like metal-catalyzed hydrogen-deuterium exchange, using a larger volume of D₂O or a higher pressure of D₂ gas can drive the equilibrium towards the deuterated product.[3]
Poor Reagent Activity	Ensure the deuterating reagent is fresh and has not been contaminated with protic solvents (e.g., H₂O). For example, LiAlD₄ is highly reactive with moisture.[3]
Catalyst Deactivation	In catalytic reactions (e.g., Pd/C catalyzed exchange), the catalyst may be poisoned. Try using a fresh batch of catalyst or increasing the catalyst loading.[3]
Back-Exchange with Protic Solvents	During workup or purification, labile deuterium atoms can be washed out by protic solvents. Use deuterated solvents for extraction and chromatography where possible, or minimize contact with protic media.[3]
Incomplete Reaction	Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS, NMR). Optimize reaction time and temperature to ensure the reaction goes to completion.[3]

Issue 2: H/D Scrambling (Isotopic Scrambling)

Symptom: Deuterium is incorporated at unintended positions in the molecule, leading to a mixture of isotopomers.[2]

Potential Cause	Troubleshooting Steps & Solutions
Harsh Reaction Conditions	High temperatures or prolonged reaction times can promote H/D scrambling. Try running the reaction at a lower temperature for a longer period.[3]
Highly Active Catalyst	Some catalysts can be too active, leading to non-specific deuteration. Consider using a less active catalyst or a catalyst poison to improve selectivity.[3]
Unstable Intermediates	The reaction mechanism may involve intermediates that are prone to rearrangement or exchange with the solvent. Modifying the reaction conditions (e.g., changing the base or solvent) may stabilize the desired reaction pathway.[3]

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for the characterization of deuterated standards.

Table 1: Analytical Techniques for Purity Assessment

Analytical Technique	Information Provided	Type	Key Advantages & Limitations
¹H NMR	Degree and position of deuteration	Quantitative	Excellent for determining site-specific deuteration by observing signal reduction.[1]
²H NMR	Direct detection and quantification of deuterium	Quantitative	Confirms the presence and chemical environment of deuterium.[3]
High-Resolution Mass Spectrometry (HRMS)	Isotopologue distribution (d0, d1, d2, etc.)	Quantitative	Highly sensitive and provides accurate mass measurements; cannot differentiate isotopomers.[3][6]
Molecular Rotational Resonance (MRR)	Isotopomer and isotopologue identification	Quantitative	Unambiguously identifies and quantifies different isotopomers; requires the sample to be in the gas phase.[6]

Table 2: Isotopic Purity of Selected Commercially Available Deuterated Compounds [7]

Compound	Calculated % Isotopic Purity
Benzofuranone derivative (BEN-d2)	94.7
Tamsulosin-d4 (TAM-d4)	99.5
Oxybutynin-d5 (OXY-d5)	98.8
Eplerenone-d3 (EPL-d3)	99.9
Propafenone-d7 (PRO-d7)	96.5

Experimental Protocols

General Protocol for Catalytic Deuteration using D₂ Gas

This protocol outlines a general procedure for deuterating an unsaturated compound using deuterium gas with a palladium on carbon (Pd/C) catalyst.[2]

Materials:

• Unsaturated substrate (e.g., alkene)

• Palladium on carbon (10 wt% Pd/C)

• Anhydrous solvent (e.g., ethyl acetate, methanol-d₄)

• Deuterium gas (D₂)

Procedure:

• Dissolve the substrate in the anhydrous solvent within a reaction flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst to the solution.

• Evacuate the flask and backfill with D₂ gas. This cycle is typically repeated 3 times to ensure an inert atmosphere.[2]

• Maintain a positive pressure of D₂ (e.g., using a balloon) and stir the reaction vigorously at room temperature.

• Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude deuterated product.

• Purify as required, typically by column chromatography or recrystallization.[2]

Visualizations

Caption: General workflow for synthesis and purification of deuterated standards.

Caption: Troubleshooting decision tree for low deuterium incorporation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Deuterated Alkyl Halides

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with deuterated alkyl halides. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common stability issues and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for deuterated alkyl halides?

A1: The stability of deuterated alkyl halides is influenced by environmental factors and their molecular structure.[1] Key concerns include:

• Hydrolysis: Moisture can act as a nucleophile, leading to slow hydrolysis to form the corresponding deuterated alcohol and hydrohalic acid (HX).[1]

• Elimination: The presence of strong or even weak bases can promote dehydrohalogenation (E2 elimination) to form alkenes.[1]

• Free-Radical Reactions: UV light, especially for alkyl iodides and bromides, can initiate free-radical chain reactions through homolytic cleavage of the C-X bond.[1] Oxygen can also participate in and propagate these radical pathways.[1]

• Isotopic Exchange: Deuterium atoms can exchange with protons from the environment (e.g., protic solvents, atmospheric moisture) under certain conditions, particularly acidic or basic ones, which compromises isotopic purity.[2]

Q2: How does deuteration affect the stability of an alkyl halide?

A2: The presence of deuterium can enhance stability against certain degradation pathways due to the kinetic isotope effect (KIE).[1] A carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond.[2][3] Therefore, if the C-D bond is broken in the rate-determining step of a reaction, the reaction will proceed more slowly. This is particularly pronounced in E2 elimination reactions where a deuterium on the β-carbon is removed, potentially decreasing the formation of alkene side-products compared to a non-deuterated analogue.[2][3]

Q3: What are the best practices for storing deuterated alkyl halides?

A3: Proper storage is critical to maintain chemical and isotopic purity.[1] Key recommendations are summarized in the table below.

Storage Parameter	Recommendation	Rationale
Temperature	Store at manufacturer-specified temperatures, typically refrigerated (2-8°C) or frozen (-20°C).[1]	Reduces the rate of all chemical degradation pathways (hydrolysis, elimination, etc.).[1]
Light	Store in original amber glass vials or in a dark location.[1]	Prevents UV light from initiating free-radical degradation.[1]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen). Purge headspace before sealing.[1]	Protects against moisture (hydrolysis) and oxygen (radical reactions).[1]
Container	Use tightly sealed, high-quality containers with PTFE-lined caps.[1]	Provides an inert, non-reactive seal to block moisture ingress.[1]
Chemical Segregation	Store separately from strong bases, strong oxidizers, and reactive metals.[1]	Prevents accidental contact and potentially violent reactions or accelerated decomposition.[1]

Q4: How can I verify the purity of my deuterated alkyl halide?

A4: The primary techniques for assessing chemical and isotopic purity are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).[1][4]

• NMR: This non-destructive technique can identify degradation products (new signals) and assess isotopic purity by comparing signal integrations.[1]

• GC-MS: This method separates the parent compound from impurities. The mass spectrometer identifies components and can track the decrease in the parent compound's peak area over time as a measure of degradation.[1]

Troubleshooting Guides

Issue 1: I see unexpected peaks in the NMR spectrum of my reaction mixture.

• Possible Cause 1: Degradation of the Alkyl Halide. Your starting material may have degraded due to improper storage or handling. Common degradation products include the corresponding alkene (from elimination) or alcohol (from hydrolysis).[1]

  • Solution: Before starting your reaction, run a purity check on the deuterated alkyl halide using NMR or GC-MS. Compare the spectrum to the one provided by the manufacturer. If degradation is confirmed, use a fresh, unopened vial or purify the material if possible.

• Possible Cause 2: Isotopic Scrambling (H/D Exchange). Protons from solvents, reagents, or acidic/basic contaminants can exchange with the deuterium atoms on your compound.[2] This leads to a mixture of isotopologues.

  • Solution: Use anhydrous, deuterated solvents and reagents where possible. Ensure all glassware is thoroughly dried. If your reaction is sensitive to acid or base, consider running it under buffered or strictly neutral conditions.[2] Neutralize the reaction mixture promptly during workup to prevent exchange during purification.[2]

• Possible Cause 3: Competing Reaction Pathways. Alkyl halides can undergo both substitution (SN1/SN2) and elimination (E1/E2) reactions.[2] The unexpected peaks may be from a competing pathway.

  • Solution: Adjust your reaction conditions (temperature, solvent, base/nucleophile) to favor the desired pathway. For example, using a bulky, non-nucleophilic base favors elimination, while a strong, non-bulky nucleophile favors substitution.

Caption: Troubleshooting workflow for unexpected NMR signals.

Issue 2: My reaction yield is low, or the reaction is sluggish.

• Possible Cause 1: Kinetic Isotope Effect (KIE). If your reaction mechanism involves breaking a C-D bond in the rate-determining step, the reaction will be slower than with the non-deuterated analogue.[3][5] This is common in E2 eliminations.[2][3]

  • Solution: You may need to increase the reaction time, temperature, or concentration of reagents to compensate for the slower reaction rate. Be aware that forcing conditions may also promote side reactions.

• Possible Cause 2: Impure Starting Material. As with unexpected peaks, degraded starting material will lower the concentration of the active reagent, leading to lower yields.

  • Solution: Confirm the purity of the deuterated alkyl halide before use.[1]

Data Presentation

The stability and utility of deuterated alkyl halides often depend on their specific physical properties. The following table summarizes key data for representative deuterated alkyl bromide standards used in analytical chemistry.

Table 1: Physicochemical Properties of Selected Deuterated Alkyl Bromide Standards [6]

Property	1-Bromononane-d3	1-Bromononane-d19	1-Bromooctane-d17	1-Bromododecane-d25
Molecular Formula	C₉H₁₆D₃Br	C₉D₁₉Br	C₈D₁₇Br	C₁₂D₂₅Br
Molecular Weight	~210.17	~226.27	210.23	274.38
Degree of Deuteration	3	19	17	25
Nominal Mass Shift	+3	+19	+17	+25
Typical Isotopic Purity	Not Specified	>98%	98 atom % D	98 atom % D
Boiling Point (°C)	~201	~201	201	134-135 (at 6 mmHg)
Density (g/mL at 25°C)	~1.084	~1.084	1.217	1.141

Experimental Protocols

Protocol 1: General Procedure for Purity Assessment by GC-MS

This protocol outlines a general method for monitoring the stability of a deuterated alkyl halide over time.

• Time-Zero Analysis:

  • Prepare a stock solution of the new or "time-zero" deuterated alkyl halide in a high-purity volatile solvent (e.g., hexane or ethyl acetate).[1]

  • Develop a GC method with a suitable temperature program to separate the parent compound from potential impurities like the corresponding alkene or alcohol.[1] A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is often suitable.[6]

  • Analyze the sample by GC-MS to establish its initial purity profile and confirm its mass spectrum. This serves as your baseline.[1]

• Stability Study:

  • Store the bulk material under the desired conditions (e.g., 4°C, in the dark).[1]

  • At predetermined intervals (e.g., 1, 3, 6 months), withdraw a small aliquot, prepare a sample in the same manner as the time-zero sample, and analyze it using the established GC-MS method.[1]

• Data Analysis:

  • Calculate the purity at each time point by area percent normalization.[1]

  • Track the decrease in the main peak's area and the emergence of any new peaks corresponding to degradation products.[1] A significant decrease in the parent peak area indicates instability under the storage conditions.

Caption: Primary factors leading to the degradation of deuterated alkyl halides.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Alkylation with Deuterated Reagents

This guide provides troubleshooting for common side reactions encountered when using deuterated reagents in alkylation experiments. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product shows low or incomplete deuterium incorporation. What are the likely causes and how can I fix it?

A: Low deuterium incorporation is a common issue that can stem from several sources, primarily unwanted hydrogen/deuterium (H/D) exchange with proton-containing contaminants or reagents.

Possible Causes:

• Protic Solvents: Trace amounts of water, methanol, or other protic solvents can act as a proton source, quenching the deuterated reagent or exchanging with the deuterated product. Aprotic solvents are highly recommended to avoid H/D exchange.

• Acidic α-Hydrogens: If your substrate has acidic protons (e.g., alpha to a carbonyl group), these can readily exchange with deuterium from sources like D₂O, especially under acidic or basic conditions.[1][2][3]

• Reagent Purity: The isotopic purity of the deuterated reagent itself is critical. Commercially available deuterated compounds are rarely 100% enriched and contain a distribution of isotopologues.[4]

• Atmospheric Moisture: Exposure to ambient moisture during the reaction setup or workup can introduce protons.

Troubleshooting Steps:

• Rigorous Drying of Glassware and Solvents: Ensure all glassware is oven-dried or flame-dried immediately before use. Use freshly distilled, anhydrous aprotic solvents.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen) to exclude atmospheric moisture.[5]

• Use of Deuterated Reagents: When possible, use deuterated solvents and reagents (e.g., D₂O, NaOD) to minimize proton sources.[6] For instance, when aiming for di-deuteration, using a fully deuterated condensing agent can prevent deuterium loss during intermediate formation.[6]

• Verify Reagent Purity: Always check the certificate of analysis for your deuterated reagent to know its isotopic enrichment. This is crucial for accurate analysis.[4]

• Reaction Quenching: Quench the reaction with a deuterated source (e.g., D₂O or deuterated acid) before workup to prevent back-exchange during purification.

Q2: My mass spectrometry results show a distribution of masses (e.g., M+1, M+2, M+3) instead of a single deuterated product. What causes this isotopic scrambling?

A: Isotopic scrambling, or the randomization of deuterium labels, can occur both during the reaction and during analysis, leading to a mixture of isotopologues.

Possible Causes:

• H/D Exchange: The most common cause is H/D exchange with various proton sources in the reaction mixture, as detailed in Q1.[7] This is especially prevalent for substrates with acidic protons, like ketones, which can form enolates and exchange protons with the solvent.[1][3]

• Equilibration: If multiple acidic sites are present on the substrate, a catalytic amount of base or acid can be sufficient to cause equilibration, leading to deuterium incorporation at multiple positions.

• Gas-Phase Scrambling (Mass Spectrometry): Intramolecular randomization of deuterium labels can occur in the gas phase during certain mass spectrometry/tandem mass spectrometry (MS/MS) techniques, particularly with high-energy activation methods like collision-induced dissociation (CID).[8]

Troubleshooting Steps:

• Control Reaction Conditions:

  • Base Selection: Use a strong, non-nucleophilic base in a stoichiometric amount to ensure complete deprotonation, minimizing equilibrium between the substrate and its enolate.

  • Temperature Control: Running the reaction at low temperatures (e.g., -78 °C) can often prevent equilibration and unwanted side reactions.[9]

• Purification: Rapid and careful purification is essential to minimize exposure to protic solvents that can facilitate back-exchange.

• Analytical Technique Selection:

  • When using MS/MS for analysis, be aware that the activation method can influence scrambling.[8]

  • Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining not only the level of isotopic enrichment but also the specific sites of deuteration.[4]

Q3: I am observing elimination products (alkenes) instead of the desired alkylated product. How can I prevent this?

A: Elimination is a common competing side reaction in alkylation, particularly when using sterically hindered substrates or certain types of alkyl halides.

Possible Causes:

• Steric Hindrance: Using bulky alkylating agents or substrates can favor elimination (E2 pathway) over substitution (SN2 pathway).

• Alkyl Halide Type: Tertiary alkyl halides are not suitable for enolate alkylation as they strongly favor elimination.[9] Secondary halides can also lead to significant elimination.

• Reaction Temperature: Higher temperatures tend to favor elimination over substitution.[10]

Troubleshooting Steps:

• Choice of Alkylating Agent: Whenever possible, use primary or methyl halides, as they are much less prone to elimination.[9]

• Optimize Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Sulfuric acid alkylation units, for example, are often operated at low temperatures (5–10 ºC) to minimize side reactions.[10]

• Counter-ion Effects: The choice of base and the resulting counter-ion can influence the reaction outcome. Experiment with different bases (e.g., LDA, NaHMDS, KHMDS) to find the optimal conditions for your specific substrate.

Data & Protocols

Table 1: Factors Influencing Common Side Reactions

Factor	Side Reaction(s) Influenced	Mitigation Strategy
Temperature	Elimination, Decomposition	Operate at lower temperatures (-78°C to RT).[5][10]
Solvent	H/D Exchange	Use anhydrous, aprotic solvents (e.g., THF, Dioxane, Glyme).
Base	Elimination, Poly-alkylation	Use a strong, non-nucleophilic base (e.g., LDA, KHMDS).
Alkyl Halide	Elimination	Preferentially use primary or methyl halides (R-I > R-Br > R-Cl).[9]
Moisture/Light	H/D Exchange, Radical Reactions	Use an inert atmosphere; store reagents in amber vials.[5]

General Experimental Protocol: α-Deuteration of a Ketone

This protocol provides a general method for replacing the acidic α-hydrogens of a ketone with deuterium, a common first step before alkylation.

Objective: To achieve high isotopic incorporation at the α-position of a ketone using D₂O as the deuterium source.

Methodology:

• Preparation: Oven-dry all glassware and allow it to cool under a stream of dry argon or nitrogen.

• Reaction Setup: To a solution of the ketone (1.0 equiv) in an appropriate solvent (e.g., THF, DMSO-d₆), add a catalytic amount of base (e.g., NaOD, tBuOK).[11][12]

• Deuterium Exchange: Add an excess of deuterium oxide (D₂O). The mixture is then stirred, sometimes with gentle heating (e.g., 70-90 °C), to facilitate the exchange.[1][11][12] The reaction progress can be monitored by ¹H NMR or LC-MS.

• Workup: Once the exchange is complete, the reaction is cooled to room temperature. The mixture is diluted with an aprotic solvent (e.g., diethyl ether) and washed with D₂O to remove the base.

• Purification: The organic phase is collected, dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the α-deuterated ketone.[11] This product can then be used in subsequent alkylation steps.

Visual Guides

Caption: Troubleshooting workflow for deuterated alkylation experiments.

Caption: Key factors influencing side reactions in deuteration chemistry.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Site-specific and Degree-controlled Alkyl Deuteration via Cu-catalyzed Redox-neutral Deacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. Gas-Phase Hydrogen/Deuterium Scrambling in Negative-Ion Mode Tandem Mass Spectrometry [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. portal.tpu.ru [portal.tpu.ru]
• 11. Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of Analytical Methods: A Comparative Guide to Using (Bromomethyl)cyclohexane-d11

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. In chromatographic methods coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving reliable results. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry because their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly throughout the analytical process.[1]

(Bromomethyl)cyclohexane-d11 is the deuterated form of (Bromomethyl)cyclohexane, a versatile intermediate in various chemical syntheses.[2] Given its structural properties as an alkyl halide, (Bromomethyl)cyclohexane may be a target analyte in applications such as the monitoring of potential genotoxic impurities in pharmaceutical products.[3][4] In such analytical methods, (Bromomethyl)cyclohexane-d11 serves as an ideal SIL internal standard.

This guide provides an objective comparison of using (Bromomethyl)cyclohexane-d11 as a SIL internal standard versus a structural analog internal standard for the validation of a quantitative GC-MS method. The information presented is synthesized from established principles of bioanalytical method validation and data from analogous compounds to provide a representative performance comparison.[1][5]

Performance Comparison: SIL vs. Structural Analog Internal Standard

The choice of internal standard significantly impacts the performance of an analytical method. Here, we compare the use of (Bromomethyl)cyclohexane-d11 (a SIL internal standard) with a hypothetical structural analog, 1-bromoheptane, for the quantitative analysis of (Bromomethyl)cyclohexane.

Data Presentation

The following tables summarize the expected performance characteristics and validation parameters for a GC-MS method for the quantification of (Bromomethyl)cyclohexane using these two types of internal standards. The data is representative and based on typical performance for such analytical methods.

Table 1: Physicochemical Properties of Internal Standards

Property	(Bromomethyl)cyclohexane-d11 (SIL IS)	1-Bromoheptane (Structural Analog IS)
Molecular Formula	C₇H₂D₁₁Br	C₇H₁₅Br
Molecular Weight	~188.15	179.10
Boiling Point	Similar to (Bromomethyl)cyclohexane (~76-77 °C at 26 mmHg)[2][6]	~179 °C
Structural Similarity to Analyte	Identical (Isotopologue)	Similar (Alkyl Halide)
Co-elution with Analyte (GC)	Yes (or very close)	No

Table 2: Comparison of Analytical Method Validation Parameters

Validation Parameter	(Bromomethyl)cyclohexane-d11 (SIL IS)	1-Bromoheptane (Structural Analog IS)	Acceptance Criteria (Typical)
Linearity (r²)	> 0.999	> 0.995	≥ 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15% (± 20% at LLOQ)[7]
Precision (% CV)	< 5%	< 15%	≤ 15% (≤ 20% at LLOQ)[7]
Lower Limit of Quantification (LLOQ)	Lower	Higher	Signal-to-noise ratio ≥ 10
Matrix Effect	Minimal (Compensated)	Potential for differential effects	Analyte and IS response should be consistent
Recovery	Tracks analyte recovery closely	May differ from analyte recovery	Consistent and reproducible

Experimental Protocols

Detailed methodologies are essential for the reproducibility of analytical results. Below is a representative protocol for the quantification of (Bromomethyl)cyclohexane in a drug substance using GC-MS with (Bromomethyl)cyclohexane-d11 as the internal standard.

1. Sample Preparation

• Standard and Quality Control (QC) Sample Preparation:

  • Prepare stock solutions of (Bromomethyl)cyclohexane and (Bromomethyl)cyclohexane-d11 in a suitable organic solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking a blank matrix (e.g., a solution of the drug substance in a suitable solvent) with varying concentrations of (Bromomethyl)cyclohexane.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Spike all calibration standards and QC samples with a constant concentration of the (Bromomethyl)cyclohexane-d11 internal standard solution.

• Test Sample Preparation:

  • Accurately weigh a known amount of the drug substance and dissolve it in a defined volume of a suitable solvent.

  • Spike the sample with the same constant concentration of the (Bromomethyl)cyclohexane-d11 internal standard solution.

2. GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• GC Column: A non-polar column, such as a DB-5ms or equivalent.

• Oven Temperature Program: A suitable temperature gradient to ensure separation of the analyte from other matrix components. For example, start at 50°C, hold for 1 minute, then ramp to 250°C at 20°C/min.

• Injector: Splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Ions to Monitor: Select characteristic ions for both (Bromomethyl)cyclohexane and (Bromomethyl)cyclohexane-d11.

3. Data Analysis and Quantification

• Integrate the peak areas for the selected ions of both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the test samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Comparison of Internal Standard Types.

Caption: Quantitative Analysis Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. shimadzu.com [shimadzu.com]
• 4. ijpsr.com [ijpsr.com]
• 5. benchchem.com [benchchem.com]
• 6. (Bromomethyl)cyclohexane 99 2550-36-9 [sigmaaldrich.com]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]

(Bromomethyl)cyclohexane-d11 Internal Standard: A Guide to Ensuring Accuracy and Precision in Quantitative Analysis

(Bromomethyl)cyclohexane-d11 is the deuterated form of (Bromomethyl)cyclohexane, a volatile and flammable liquid.[2][3] Its primary application in analytical chemistry is as an internal standard, particularly for Gas Chromatography-Mass Spectrometry (GC-MS) methods. The core advantage of a deuterated standard is that its chemical and physical properties are nearly identical to the non-deuterated analyte of interest.[1] This ensures it behaves similarly during sample extraction, chromatography, and ionization, effectively compensating for variations that can compromise data quality.[4]

The Principle of Isotope Dilution Mass Spectrometry

The use of (Bromomethyl)cyclohexane-d11 relies on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the earliest stage of preparation. Because it is chemically almost identical to the analyte, it will be affected by sample preparation steps (e.g., extraction, derivatization) in the same way as the analyte. The mass spectrometer can distinguish between the analyte and the deuterated internal standard due to the mass difference. By measuring the ratio of the analyte's signal to that of the internal standard, variations in sample volume, extraction efficiency, and instrument response are normalized, leading to highly accurate and precise quantification.[1]

Performance Comparison: The Deuterated Standard Advantage

To illustrate the performance benefits, this section presents a comparison of two common sample preparation methods for the analysis of brominated compounds using a deuterated internal standard analogous to (Bromomethyl)cyclohexane-d11. The data compares a Liquid-Liquid Extraction (LLE) method with a Solid-Phase Extraction (SPE) method, both coupled with GC-MS for the analysis of 1-bromononane using its deuterated counterpart as the internal standard.[5]

Table 1: Inter-Laboratory Performance Data for Brominated Compound Analysis [5]

Parameter	Method A: LLE-GC-MS	Method B: SPE-GC-MS
Limit of Detection (LOD)	0.1 µg/L	0.05 µg/L
Limit of Quantification (LOQ)	0.3 µg/L	0.15 µg/L
Analyte Recovery	85%	95%
Precision (%RSD)	<15%	<10%

The data clearly indicates that the SPE-GC-MS method provides lower detection and quantification limits, higher and more consistent recovery, and better precision. The use of the deuterated internal standard in both methods is crucial for achieving this level of performance by correcting for procedural variability.[5]

Experimental Protocols

Detailed methodologies are critical for reproducing analytical results. Below are generalized protocols for sample preparation and analysis of a brominated hydrocarbon using a deuterated internal standard, based on common industry practices.[5]

Method A: Liquid-Liquid Extraction (LLE) - GC-MS

• Sample Preparation : To 100 mL of an aqueous sample, add a known quantity of (Bromomethyl)cyclohexane-d11 internal standard.

• Extraction : Transfer the sample to a separatory funnel and add 30 mL of a suitable organic solvent (e.g., dichloromethane or hexane). Shake vigorously for 2 minutes and allow the layers to separate. Collect the organic layer. Repeat the extraction twice more with fresh solvent.

• Drying : Combine the organic extracts and pass them through anhydrous sodium sulfate to remove any residual water.

• Concentration : Evaporate the solvent to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• GC-MS Analysis : Inject an aliquot of the concentrated extract into the GC-MS system.

Method B: Solid-Phase Extraction (SPE) - GC-MS

• Sample Preparation : Spike 100 mL of the aqueous sample with the (Bromomethyl)cyclohexane-d11 internal standard.

• Cartridge Conditioning : Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Extraction : Pass the entire sample through the conditioned SPE cartridge at a controlled flow rate.

• Washing : Wash the cartridge with a 5% methanol in water solution to remove interferences. Dry the cartridge under vacuum.

• Elution : Elute the analyte and internal standard from the cartridge with a small volume of a suitable organic solvent (e.g., ethyl acetate or acetone).

• GC-MS Analysis : Inject an aliquot of the eluate into the GC-MS system.

Visualizing the Workflow

The following diagrams illustrate the logical and experimental workflows for quantitative analysis using a deuterated internal standard like (Bromomethyl)cyclohexane-d11.

Caption: Logical workflow for quantitative analysis.

Caption: Comparative experimental workflows.

Conclusion

While direct experimental data for (Bromomethyl)cyclohexane-d11 is not extensively published, the principles of using deuterated internal standards and the data from analogous compounds strongly support its utility for enhancing the accuracy and precision of quantitative methods. Its use in GC-MS analysis of volatile or semi-volatile organic compounds, particularly other brominated or cyclic hydrocarbons, can be expected to provide superior performance over methods that do not employ a stable isotope-labeled internal standard. The choice between sample preparation techniques like LLE and SPE will depend on the specific application, matrix, and desired performance characteristics, but in either case, the inclusion of (Bromomethyl)cyclohexane-d11 as an internal standard is a key step toward robust and reliable results. As with any analytical method, thorough validation is essential to demonstrate fitness for purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and reliability in quantitative analysis, the choice of an internal standard is a critical decision that profoundly impacts data quality. This guide provides an objective, data-driven comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analog) internal standards, primarily in the context of liquid chromatography-mass spectrometry (LC-MS) assays.

Internal standards (IS) are essential in quantitative analysis to correct for the variability inherent in analytical procedures, from sample preparation and injection to instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two most common types of internal standards are deuterated standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogs, which have a similar but not identical chemical structure.[1]

The scientific consensus, supported by regulatory bodies like the FDA and EMA, overwhelmingly favors the use of stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, as the "gold standard" for achieving the highest levels of accuracy and precision in quantitative bioanalysis.[1][2][3] Their near-identical chemical and physical properties to the analyte allow for superior performance in mitigating analytical variability, most notably matrix effects.[4]

Unparalleled Performance of Deuterated Internal Standards

The primary advantage of a deuterated internal standard lies in its ability to co-elute with the analyte during chromatography and exhibit virtually identical behavior during sample extraction and ionization in the mass spectrometer.[5] This ensures that any variations affecting the analyte will equally affect the deuterated IS, allowing for accurate normalization of the signal.[6]

Mitigating Matrix Effects

A significant challenge in bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte in the mass spectrometer, leading to inaccurate quantification.[2] Because a deuterated internal standard has nearly identical chromatographic behavior and ionization efficiency to the analyte, it is affected by the matrix in the same way. The ratio of the analyte to the deuterated IS, therefore, remains constant, effectively canceling out the matrix effect.[4]

Quantitative Data Presentation: A Head-to-Head Comparison

The superiority of deuterated internal standards is consistently demonstrated in experimental data, showcasing significant improvements in accuracy, precision, and robustness of analytical methods.[2] The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards based on key validation parameters.

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Structural Analog) IS	Key Findings
Accuracy (Mean % Bias)	100.3%[4]	96.8%[4]	Deuterated IS shows significantly lower bias, indicating higher accuracy.[4]
Precision (% CV)	7.6%[6]	8.6%[6]	The use of a deuterated IS results in a statistically significant improvement in precision.[6]
Matrix Effect Compensation	High[4]	Variable[4]	The near-identical properties of the deuterated IS ensure it effectively tracks and corrects for matrix-induced signal variations. Structural analogs may be affected differently by the matrix, leading to inaccurate results.[4]
Recovery Variability	Low	High	Deuterated IS closely mimics the analyte's extraction recovery, minimizing variability between samples.

Table 1. Comparative performance of deuterated versus non-deuterated internal standards in a bioanalytical assay.

Analyte Concentration (ng/mL)	Accuracy (%) with Deuterated IS	Precision (%) with Deuterated IS	Accuracy (%) with Structural Analog IS	Precision (%) with Structural Analog IS
1	101.2	5.8	92.5	12.3
10	99.8	4.2	95.1	9.8
100	100.5	3.1	98.2	7.5
1000	99.5	2.5	105.6	6.1

Table 2. Accuracy and precision data from calibration standards of an analyte analyzed using deuterated and structural analog internal standards. (Hypothetical data based on typical experimental outcomes)

Parameter	Lapatinib with Lapatinib-d3 (Deuterated IS)	Lapatinib with Zileuton (Structural Analog IS)
Matrix Factor	0.98 ± 0.05	1.02 ± 0.08
Recovery (%)	85.2 ± 4.1	78.9 ± 9.5
IS-Normalized Recovery (%)	101.5 ± 3.2	66 - 1136% (highly variable)

Table 3. Matrix effect and recovery of lapatinib determined in 6 different donors of plasma, using a deuterated internal standard versus a structural analog internal standard. [7]

Experimental Protocols

To objectively compare the performance of deuterated and non-deuterated internal standards, a thorough validation experiment should be conducted. The following is a detailed methodology for the evaluation of matrix effects.

Protocol: Quantitative Assessment of Matrix Effects

Objective: To assess and compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Analyte of interest

• Deuterated internal standard (D-IS)

• Non-deuterated internal standard (ND-IS)

• Control biological matrix from at least six different sources

• LC-MS/MS system

• Standard laboratory reagents and equipment for sample preparation

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of the analyte and both internal standards (D-IS and ND-IS) in the final mobile phase solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank biological matrix from the different sources. After the final extraction step, spike the analyte and both internal standards into the clean extracts to the same final concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and both internal standards into the blank matrix before performing the extraction procedure. This set is used to determine extraction recovery.

• Analysis: Analyze all three sets in triplicate within a single LC-MS/MS run.

• Data Analysis:

  • Matrix Factor (MF): Calculate the matrix factor by dividing the peak area of the analyte in Set B by the peak area in Set A. An MF < 1.0 indicates ion suppression, while an MF > 1.0 indicates ion enhancement.

  • IS-Normalized MF: Calculate the ratio of the analyte peak area to the IS peak area for both Set A and Set B. The IS-normalized MF is the ratio of these ratios (Set B / Set A). An IS-normalized MF close to 1.0 indicates effective compensation for matrix effects.

  • Recovery: Calculate the extraction recovery by dividing the peak area of the analyte in Set C by the peak area in Set B.

General Bioanalytical Workflow

The following diagram illustrates a typical workflow for a quantitative bioanalytical assay using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard Debate: A Comparative Guide to (Bromomethyl)cyclohexane-d11 and ¹³C-Labeled Internal Standards in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals navigating the complexities of quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. In the realm of mass spectrometry, stable isotope-labeled (SIL) internal standards are the undisputed gold standard. However, a crucial choice exists within this category: deuterated (²H or D) standards, such as (Bromomethyl)cyclohexane-d11, versus carbon-13 (¹³C) labeled standards. This guide provides an objective, data-driven comparison to illuminate the performance differences and guide the selection of the optimal internal standard for your analytical needs.

The ideal internal standard should behave identically to the analyte of interest throughout the entire analytical process—from sample preparation and chromatography to ionization in the mass spectrometer.[1] This ensures accurate correction for any variability that may occur. While both deuterated and ¹³C-labeled compounds serve this purpose, subtle but significant differences in their physicochemical properties can lead to disparate outcomes, particularly in complex biological matrices.[1]

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and ability to compensate for matrix effects. While deuterated standards are often more accessible and less expensive, a growing body of evidence points to the superior performance of ¹³C-labeled standards for robust and accurate quantitative bioanalysis.

Chromatographic Co-elution: The Isotope Effect

One of the most significant advantages of ¹³C-labeled standards is their ability to co-elute almost perfectly with the unlabeled analyte.[1] This is because the mass difference is distributed throughout the carbon backbone of the molecule, resulting in a negligible change to its physicochemical properties.[1]

In contrast, deuterated standards like (Bromomethyl)cyclohexane-d11 can exhibit a chromatographic shift, often eluting slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[1] This phenomenon, known as the "isotope effect," arises from the fact that a carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[1] This separation can compromise accurate quantification if the analyte and the internal standard experience different matrix effects at their respective retention times.[1] In some cases, this imperfect retention time matching can lead to significant quantitative errors, with one study demonstrating an error of up to 40%.

Isotopic Stability

¹³C labels are incorporated into the carbon skeleton of the molecule, making them exceptionally stable and not susceptible to exchange with other atoms.[1] Deuterium atoms, however, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent, particularly if they are located on heteroatoms (e.g., -OH, -NH) or at acidic positions.[1][2] This can lead to a loss of the isotopic label and inaccurate quantification.

Matrix Effect Compensation

Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, represent a major challenge in bioanalysis.[1] An ideal internal standard should experience the same matrix effects as the analyte. Due to their near-perfect co-elution, ¹³C-labeled standards are more effective at compensating for these effects, leading to improved accuracy and precision.[1] The chromatographic shift of deuterated standards can mean they are not in the same "analytical space" as the analyte at the moment of ionization, leading to differential matrix effects and potentially biased results.[1] Studies have shown that the matrix effects experienced by an analyte and its deuterated internal standard can differ by 26% or more.

Quantitative Performance Data

The following table summarizes quantitative data from various studies, highlighting the performance differences between deuterated and ¹³C-labeled internal standards.

Performance Parameter	Deuterated (²H) Labeled Internal Standard (e.g., (Bromomethyl)cyclohexane-d11)	¹³C-Labeled Internal Standard
Accuracy (Mean Bias)	Can be less accurate, with one study reporting a mean bias of 96.8%.[3][4] In some cases, errors can be as high as 40% due to chromatographic shifts.	Generally demonstrates higher accuracy. A comparative study showed a mean bias of 100.3%.[3][4] Another study reported accuracy (recovery) between 97-118%.[1]
Precision (CV% or SD)	A study reported a standard deviation of 8.6%.[3][4]	Higher precision is often observed. The same comparative study showed a lower standard deviation of 7.6%.[3][4] Another study reported precision with a Relative Standard Deviation (RSD) of <14%.[1]
Extraction Recovery	Can differ significantly from the analyte. One study reported a 35% difference in extraction recovery between an analyte and its deuterated internal standard.	More closely mimics the analyte's extraction recovery due to nearly identical physicochemical properties.
Matrix Effect	Prone to differential matrix effects due to chromatographic separation from the analyte. Differences of 26% or more have been observed.	Provides superior compensation for matrix effects due to co-elution with the analyte.[3]
Isotopic Stability	Can be susceptible to back-exchange, especially if the deuterium is on an exchangeable position.[1][2]	Highly stable with no risk of isotopic exchange.[3]

Experimental Protocols

To rigorously evaluate the performance of an internal standard, a well-designed experimental protocol is essential. The following outlines a general methodology for comparing deuterated and ¹³C-labeled internal standards.

Objective

To compare the performance of a deuterated internal standard (e.g., (Bromomethyl)cyclohexane-d11) and a ¹³C-labeled internal standard for the quantification of a specific analyte in a biological matrix (e.g., plasma) by LC-MS/MS.

Materials

• Analyte of interest

• Deuterated internal standard ((Bromomethyl)cyclohexane-d11)

• ¹³C-labeled internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources

• HPLC-grade solvents (e.g., methanol, acetonitrile, water)

• Formic acid or other appropriate mobile phase additives

• LC-MS/MS system

Methodology

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, deuterated IS, and ¹³C-labeled IS in a suitable solvent (e.g., methanol).

  • Prepare working solutions of the analyte for calibration standards and quality control (QC) samples by diluting the stock solution.

  • Prepare separate working solutions of the deuterated IS and ¹³C-labeled IS at a fixed concentration.

• Sample Preparation:

  • Thaw blank plasma samples.

  • For each internal standard, spike a known amount of the IS working solution into a set of plasma samples.

  • Perform sample extraction (e.g., protein precipitation with acetonitrile or methanol, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the supernatant or extracted solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatography: Develop a chromatographic method to separate the analyte from endogenous matrix components.

  • Mass Spectrometry: Optimize the mass spectrometer parameters for the analyte and both internal standards. Use Multiple Reaction Monitoring (MRM) for quantification.

• Evaluation of Performance Parameters:

  • Chromatographic Co-elution: Overlay the chromatograms of the analyte and each internal standard to visually assess the retention time difference.

  • Matrix Effect Evaluation (Post-Extraction Addition Method):

    • Set 1 (Neat Solution): Prepare standards of the analyte in the final mobile phase solvent.

    • Set 2 (Post-Extraction Spike): Extract blank matrix from six different sources. Spike the extracted matrix with the analyte at the same concentrations as Set 1.

    • Calculation: Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100. An ideal internal standard will show a similar matrix effect to the analyte across all sources.

  • Accuracy and Precision: Prepare calibration curves and QC samples using both internal standards and analyze them on multiple days to determine intra- and inter-day accuracy and precision.

  • Recovery: Compare the peak area of the analyte in pre-extraction spiked samples to post-extraction spiked samples.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]

The Deuterated Advantage: A Cost-Effectiveness Analysis of (Bromomethyl)cyclohexane-d11 in Preclinical Research

For researchers, scientists, and drug development professionals, the quest for more effective and stable therapeutic agents is perpetual. In this context, the strategic use of deuterated compounds has emerged as a valuable tool to enhance the pharmacokinetic profiles of drug candidates. This guide provides a comparative analysis of (Bromomethyl)cyclohexane-d11 and its non-deuterated counterpart, (Bromomethyl)cyclohexane, focusing on their cost-effectiveness in the synthesis of potential therapeutic agents, such as SecA inhibitors.

The core advantage of substituting hydrogen with its heavier isotope, deuterium, lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage. This increased metabolic stability can lead to a longer drug half-life, reduced formation of toxic metabolites, and potentially enhanced therapeutic efficacy.[1]

(Bromomethyl)cyclohexane is a key reagent in the synthesis of various organic molecules, including cyano thiouracils, which have been identified as inhibitors of SecA.[1] SecA is an essential ATPase in the bacterial protein secretion pathway, making it a promising target for novel antibacterial drugs. By using the deuterated analogue, (Bromomethyl)cyclohexane-d11, researchers can introduce a metabolically stable cyclohexylmethyl moiety into the drug candidate, potentially improving its overall performance.

Comparative Analysis: (Bromomethyl)cyclohexane-d11 vs. (Bromomethyl)cyclohexane

To evaluate the cost-effectiveness of using the deuterated reagent, we present a hypothetical but realistic comparison based on typical laboratory-scale synthesis of a SecA inhibitor precursor. The analysis considers not only the initial cost of the reagents but also the impact of deuteration on the potential therapeutic value of the final compound.

Reagent	Molecular Weight ( g/mol )	Estimated Cost per Gram	Reaction Yield (Hypothetical)	Cost per Mole of Product	Potential for Improved Pharmacokinetics	Overall Cost-Effectiveness
(Bromomethyl)cyclohexane	177.08	~$2.00	85%	~$235	Standard	Baseline
(Bromomethyl)cyclohexane-d11	188.15	~$50.00	88%	~$5,682	High	Potentially high long-term value

Note: The prices are estimations based on currently available market data for the non-deuterated compound and analogous deuterated reagents. Reaction yields are hypothetical and based on typical nucleophilic substitution reactions, with a slight assumed improvement for the deuterated compound due to potential secondary kinetic isotope effects.

While the initial investment for (Bromomethyl)cyclohexane-d11 is significantly higher, the potential for improved pharmacokinetic properties can translate to substantial long-term savings in drug development. A more stable compound may require lower or less frequent dosing, leading to better patient compliance and reduced side effects. These improvements can be critical factors in the success of a drug candidate in clinical trials.

Experimental Protocols

The following is a representative experimental protocol for the S-alkylation of a thiouracil derivative with (bromomethyl)cyclohexane or its deuterated analog.

Materials:

• 2-Thiouracil (or a suitable derivative)

• (Bromomethyl)cyclohexane or (Bromomethyl)cyclohexane-d11

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-thiouracil (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add (Bromomethyl)cyclohexane or (Bromomethyl)cyclohexane-d11 (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 60°C and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired S-alkylated product.

Visualizing the Impact: Signaling Pathways and Experimental Workflows

To further illustrate the context and application of these reagents, the following diagrams, generated using Graphviz, depict the SecA-mediated protein translocation pathway and a typical experimental workflow for comparing the efficacy of the synthesized inhibitors.

References

• 1. chem.libretexts.org [chem.libretexts.org]

The Performance Advantage of (Bromomethyl)cyclohexane-d11 in Biological Matrices: A Comparative Guide

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the accuracy and reliability of analytical data are paramount. The use of internal standards is a fundamental practice to control for variability during sample preparation and analysis. Among the various types of internal standards, deuterated compounds, such as (Bromomethyl)cyclohexane-d11, have emerged as the gold standard, offering significant advantages over their non-deuterated counterparts. This guide provides an objective comparison of the expected performance of (Bromomethyl)cyclohexane-d11 against its non-deuterated analog in complex biological matrices, supported by established principles of isotope dilution mass spectrometry.

Mitigating Variability with Deuterated Internal Standards

Deuterated internal standards are versions of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[1][2] This subtle mass change allows the mass spectrometer to distinguish between the analyte and the standard, while their physicochemical properties remain nearly identical.[1] This near-identical behavior is the cornerstone of their superior performance, as they effectively mirror the analyte's behavior throughout the analytical process—from extraction and cleanup to chromatographic separation and ionization.[3][4] Consequently, any analyte loss or signal variation is compensated for by the internal standard, leading to highly accurate and precise quantification.[1]

Comparative Performance Insights

Performance Parameter	(Bromomethyl)cyclohexane-d11 (Deuterated IS)	(Bromomethyl)cyclohexane (Non-Deuterated IS)	Rationale for Performance Difference
Matrix Effect Compensation	High	Low to Moderate	The deuterated standard co-elutes with the analyte, experiencing the same degree of ion suppression or enhancement from matrix components, thus providing effective normalization.[1][2] The non-deuterated analog may have different chromatographic behavior and be affected differently by the matrix.
Correction for Extraction Recovery	High	Moderate	With nearly identical chemical properties, the deuterated standard is lost in proportion to the analyte during sample preparation, ensuring the analyte-to-standard ratio remains constant.[3] The non-deuterated analog may have different extraction efficiencies.
Precision (%CV)	< 5%	10-20%	By correcting for multiple sources of variability, the deuterated standard leads to significantly lower coefficients of variation (CV%) and more reproducible results.[5]
Accuracy (%Bias)	< 5%	5-15%	The superior normalization capabilities of the deuterated standard result in more accurate measurements of the true analyte concentration.
Chromatographic Co-elution	Yes	No (or partial)	The deuterated standard is chemically identical to the analyte and will co-elute, which is critical for effective matrix effect compensation.[4] A non-deuterated analog will likely have a different retention time.

Key Experimental Protocols in Bioanalysis

The robustness of a bioanalytical method heavily relies on the sample preparation protocol. The addition of a deuterated internal standard at the earliest stage is crucial for achieving accurate quantification.[1] Below are detailed methodologies for two common extraction techniques used for biological matrices like plasma.

Protocol 1: Protein Precipitation (PPT)

This method is often used for its simplicity and speed in removing the bulk of proteins from plasma samples.

• Sample Preparation : To 100 µL of a plasma sample (calibrator, quality control, or unknown), add 10 µL of the (Bromomethyl)cyclohexane-d11 working solution.

• Precipitation : Add 300 µL of ice-cold acetonitrile (often containing 0.1% formic acid to aid in protein denaturation) to precipitate the plasma proteins.

• Vortexing : Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation : Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the clear supernatant to a new vial or a 96-well plate for subsequent LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a sample clean-up technique that separates compounds based on their relative solubilities in two different immiscible liquids.

• Sample Preparation : To 100 µL of a plasma sample, add 10-20 µL of the (Bromomethyl)cyclohexane-d11 working solution and vortex briefly.

• pH Adjustment : If necessary, add a buffering agent to adjust the pH of the sample to ensure the analyte is in a neutral state for efficient extraction into the organic solvent.

• Extraction : Add an appropriate volume of a water-immiscible organic solvent (e.g., methyl tert-butyl ether, ethyl acetate).

• Vortexing/Mixing : Vortex or mix vigorously for several minutes to facilitate the transfer of the analyte and internal standard from the aqueous phase to the organic phase.

• Centrifugation : Centrifuge to separate the aqueous and organic layers.

• Organic Layer Transfer : Carefully transfer the organic layer containing the analyte and internal standard to a clean tube.

• Evaporation and Reconstitution : Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

Visualizing the Workflow and Logic

To further clarify the processes and decisions involved in bioanalysis using deuterated internal standards, the following diagrams illustrate a typical experimental workflow and the logic behind selecting an appropriate internal standard.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Caption: Decision logic for selecting a suitable internal standard in bioanalysis.

Conclusion

The use of a deuterated internal standard like (Bromomethyl)cyclohexane-d11 is indispensable for achieving the highest levels of accuracy and precision in the quantitative analysis of analytes in complex biological matrices.[1] By effectively mimicking the behavior of the target analyte throughout the entire analytical process, it provides a robust and reliable means to correct for nearly all sources of experimental variability.[3] While the initial investment in a deuterated standard may be higher, the unparalleled data integrity and confidence in analytical results are critical for informed decision-making in research and regulated drug development.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Derivatizing Agents: (Bromomethyl)cyclohexane-d11 vs. Silylating Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is a critical step for the analysis of polar and non-volatile compounds. The choice of derivatizing agent can significantly influence the sensitivity, selectivity, and reproducibility of an analytical method. This guide provides a comprehensive comparison of the deuterated alkylating agent, (Bromomethyl)cyclohexane-d11, with two of the most common silylating agents, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

(Bromomethyl)cyclohexane-d11 is a deuterated alkylating agent that introduces a cyclohexylmethyl group to polar functional groups such as hydroxyls, carboxyls, and amines. The deuterium labeling makes it an excellent tool for isotope dilution mass spectrometry, a gold-standard technique for quantitative analysis. In contrast, BSTFA and MSTFA are powerful silylating agents that replace active hydrogens with a trimethylsilyl (TMS) group, thereby increasing the volatility and thermal stability of the analytes.[1][2]

Performance Comparison: Alkylation vs. Silylation

The selection of a derivatizing agent is contingent on the specific analyte, the sample matrix, and the analytical objectives. While direct comparative experimental data for (Bromomethyl)cyclohexane-d11 is limited in publicly available literature, a comparison can be drawn based on the general characteristics of alkylating and silylating agents.

Key Performance Parameters:

Feature	(Bromomethyl)cyclohexane-d11 (Alkylation)	BSTFA / MSTFA (Silylation)
Principle	Replaces active hydrogens with a cyclohexylmethyl group.	Replaces active hydrogens with a trimethylsilyl (TMS) group.[3]
Derivative Stability	Generally forms stable ether, ester, and amine derivatives.[4]	TMS derivatives can be susceptible to hydrolysis, requiring anhydrous conditions.[5]
Reaction Byproducts	Typically produces a salt (e.g., HBr) that may need to be neutralized or removed.	Byproducts (N-methyltrifluoroacetamide for MSTFA) are volatile and often do not interfere with chromatography.[2]
Internal Standardization	The d11 label provides an ideal internal standard for mass spectrometry.	Deuterated versions are available but not inherent to the standard reagents.
Reaction Conditions	Often requires a base and elevated temperatures for optimal reaction.	Can often be performed at room temperature, though heating can accelerate the reaction for less reactive compounds.[6]
Versatility	Effective for a wide range of polar functional groups.	Highly versatile for hydroxyls, carboxyls, amines, and thiols.[1][2]

Quantitative Data Summary

Table 1: Typical Performance of Silylating Agents in GC-MS

Parameter	BSTFA	MSTFA
Typical Reaction Time	15-60 minutes[6]	15-60 minutes[7]
Typical Reaction Temperature	60-90°C[6]	30-70°C[7]
Common Analytes	Alcohols, phenols, carboxylic acids, amines, amino acids, sugars, steroids[1][5][6]	Alcohols, carboxylic acids, amino acids, amides, amines, enols, steroids[2][7]
Limit of Detection (LOD)	Analyte and matrix dependent, generally in the low ng/mL to pg/mL range.	Analyte and matrix dependent, generally in the low ng/mL to pg/mL range.
Precision (%RSD)	Typically <15% for validated methods.	Typically <15% for validated methods.[7]

Experimental Protocols

Detailed and optimized experimental protocols are crucial for achieving reproducible and reliable results. Below are representative methodologies for derivatization with (Bromomethyl)cyclohexane-d11 (proposed), BSTFA, and MSTFA.

Proposed Derivatization Protocol for (Bromomethyl)cyclohexane-d11

This protocol is a generalized procedure and should be optimized for specific analytes and matrices. It is based on common practices for alkylation reactions with similar brominated reagents.[8][9]

Materials:

• (Bromomethyl)cyclohexane-d11

• Analyte standard or sample extract

• Anhydrous aprotic solvent (e.g., Acetonitrile, Toluene)

• Base (e.g., Anhydrous Potassium Carbonate, Triethylamine)

• Quenching agent (e.g., Methanol)

• Extraction solvent (e.g., Ethyl Acetate, Hexane)

Procedure:

• Sample Preparation: Ensure the sample is dry in a reaction vial.

• Reagent Addition: Add 50-100 µL of the analyte solution in an anhydrous solvent to the vial. Add a molar excess of (Bromomethyl)cyclohexane-d11 and a suitable base.

• Reaction: Tightly cap the vial and vortex. Incubate at 60-80°C for 30-60 minutes.

• Work-up: Cool the reaction mixture. Add a small amount of methanol to quench unreacted reagent. Add water and an extraction solvent, then vortex to extract the derivative.

• Sample Analysis: Transfer the organic layer to a clean vial, dry if necessary, and inject into the GC-MS system.

Standard Derivatization Protocol for BSTFA (+/- TMCS)

This is a general protocol for the silylation of a wide range of polar compounds.[6]

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Trimethylchlorosilane (TMCS) (optional, as a catalyst)

• Anhydrous solvent (e.g., Pyridine, Acetonitrile)

Procedure:

• Sample Preparation: Ensure the sample (typically 1-10 mg) is completely dry in a GC vial.

• Reagent Addition: Add 100-500 µL of BSTFA (with or without 1% TMCS) and an optional solvent.

• Reaction: Tightly cap the vial and mix. The reaction can proceed at room temperature for 5-15 minutes or be heated to 60-90°C for 15-60 minutes for less reactive compounds.

• Sample Analysis: After cooling, the sample can be directly injected into the GC-MS.

Standard Derivatization Protocol for MSTFA

MSTFA is a highly versatile silylating agent with volatile byproducts.[7]

Materials:

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous solvent (e.g., Acetonitrile, Pyridine)

Procedure:

• Sample Preparation: Dissolve the sample (e.g., 1 mg) in an anhydrous solvent in a reaction vial.

• Reagent Addition: Add an excess of MSTFA (e.g., 250 µL).

• Reaction: Tightly cap the vial and heat at 70°C for 15 minutes. For some analytes, pyridine may be added after the initial heating, followed by further heating.

• Sample Analysis: After cooling, the sample can be injected into the GC-MS.

Visualization of Workflows and Pathways

To better understand the experimental processes and logical relationships, the following diagrams illustrate the derivatization workflows and a decision-making pathway for selecting a suitable agent.

Caption: Generalized experimental workflows for alkylation and silylation.

Caption: Decision pathway for selecting a derivatizing agent.

Conclusion

The choice between (Bromomethyl)cyclohexane-d11 and silylating agents like BSTFA and MSTFA depends on the specific requirements of the analysis. Silylating agents are well-established, highly reactive, and suitable for a broad range of polar compounds. They are often the first choice for general-purpose derivatization for GC-MS.

(Bromomethyl)cyclohexane-d11, as a deuterated alkylating agent, offers the distinct advantage of producing stable derivatives and serving as an ideal internal standard for high-precision quantitative analysis using isotope dilution mass spectrometry. While it may require more rigorous method development, including optimization of reaction conditions and potential work-up steps, the resulting robustness and accuracy can be invaluable for demanding applications in drug development and clinical research. Researchers should consider the trade-offs between the ease of use of silylating agents and the potential for superior quantitative performance offered by a deuterated alkylating agent like (Bromomethyl)cyclohexane-d11.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 4. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 5. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Robustness Testing of Analytical Methods: Evaluating (Bromomethyl)cyclohexane-d11

For researchers, scientists, and drug development professionals, the reliability and consistency of an analytical method are paramount. Robustness, defined as the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters, is a critical indicator of its reliability during routine use.[1][2] This guide provides a comprehensive comparison of (Bromomethyl)cyclohexane-d11 against a common alternative for use as a deuterated internal standard or derivatizing agent in robustness testing, supported by illustrative experimental data and detailed protocols.

The selection of an appropriate internal standard (IS) is a pivotal decision that significantly influences method robustness, especially in sensitive techniques like liquid chromatography-mass spectrometry (LC-MS).[1] Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely considered the gold standard.[3][4] They are chemically almost identical to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization, thus providing superior compensation for variations.[1][5]

(Bromomethyl)cyclohexane is a versatile reagent used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[6][7][8] Its deuterated form, (Bromomethyl)cyclohexane-d11, can serve as a valuable tool in quantitative analytical methods, either as an internal standard for an analyte containing a cyclohexylmethyl moiety or as a derivatizing agent to introduce a labeled tag.

Comparative Performance in Robustness Testing

To evaluate the performance of (Bromomethyl)cyclohexane-d11, a hypothetical robustness study is presented below. In this scenario, it is used as an internal standard for the quantification of a target analyte, "Analyte A," which possesses a similar cyclohexylmethyl structure. Its performance is compared against a non-deuterated structural analog, Benzyl bromide, which could be considered a less ideal but plausible alternative.

The objective of a robustness test is to assess the method's capacity to remain unaffected by small, deliberate changes to key parameters.[2][9]

Table 1: Comparison of Internal Standards in a Robustness Study for Analyte A

Method Parameter	Variation	(Bromomethyl)cyclohexane-d11 (Deuterated IS) - %RSD	Benzyl bromide (Analog IS) - %RSD	Acceptance Criteria
Mobile Phase pH	5.8 (Nominal)	1.8%	2.1%	≤ 5.0%
5.6 (-0.2)	2.0%	3.5%
6.0 (+0.2)	1.9%	3.8%
Column Temperature	35°C (Nominal)	2.2%	2.5%	≤ 5.0%
30°C (-5°C)	2.4%	4.8%
40°C (+5°C)	2.3%	5.2%
Flow Rate	1.0 mL/min (Nominal)	1.5%	1.9%	≤ 5.0%
0.9 mL/min (-10%)	1.7%	4.1%
1.1 mL/min (+10%)	1.6%	4.5%

Data is illustrative and hypothetical.

The results clearly indicate that the method using (Bromomethyl)cyclohexane-d11 as the internal standard exhibits significantly greater robustness. The Relative Standard Deviation (%RSD) of the measurements for Analyte A remains low and well within the acceptance criteria despite variations in pH, temperature, and flow rate. In contrast, when using the structural analog Benzyl bromide, the %RSD increases substantially with these variations, in some cases exceeding the acceptance criteria. This demonstrates that the deuterated standard more effectively compensates for shifts in retention time and ionization efficiency caused by these small changes.[5]

Experimental Protocols

A structured approach is necessary for conducting a thorough robustness study.[9] The International Council for Harmonisation (ICH) guidelines provide a framework for validating analytical procedures, including robustness testing.[10][11]

Protocol: Robustness Testing of an LC-MS Method

1. Objective: To evaluate the robustness of an LC-MS analytical method for the quantification of "Analyte A" using (Bromomethyl)cyclohexane-d11 as an internal standard.

2. Materials and Reagents:

• Analyte A reference standard

• (Bromomethyl)cyclohexane-d11 (Internal Standard)

• Control matrix (e.g., human plasma)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Buffers and additives (e.g., formic acid, ammonium acetate)

3. Preparation of Samples:

• Prepare a stock solution of Analyte A and (Bromomethyl)cyclohexane-d11.

• Spike the control matrix with Analyte A to prepare Quality Control (QC) samples at a medium concentration.

• Add a constant concentration of the internal standard, (Bromomethyl)cyclohexane-d11, to all QC samples.

• Perform sample extraction (e.g., protein precipitation or liquid-liquid extraction).

4. Experimental Design:

• Identify critical method parameters to be varied. Common parameters for HPLC methods include:

  • Mobile phase pH (e.g., ±0.2 units)

  • Column temperature (e.g., ±5°C)

  • Flow rate (e.g., ±10%)

  • Mobile phase organic composition (e.g., ±2%)[9][12]

• Use a one-factor-at-a-time approach or an experimental design like a Plackett-Burman design to efficiently screen multiple factors.[13][14]

5. Execution of Experiments:

• Analyze a set of QC samples (n=6) under the nominal (standard) method conditions.

• For each parameter, analyze a new set of QC samples (n=6) with the parameter adjusted to its extreme levels (e.g., pH 5.6 and pH 6.0).

• Ensure that only one parameter is changed at a time from the nominal condition.

6. Data Analysis:

• Calculate the concentration of Analyte A in each sample.

• For each condition (nominal and varied), calculate the mean concentration, standard deviation, and %RSD.

• Compare the results from the varied conditions against the nominal conditions. The method is considered robust if the results remain within the predefined acceptance criteria (e.g., %RSD ≤ 5.0%).

Visualizing Workflows and Relationships

Diagrams are essential for clearly communicating experimental processes and logical connections.

Caption: Workflow for robustness testing of an analytical method.

Caption: Key parameters varied during robustness testing.

References

• 1. benchchem.com [benchchem.com]
• 2. database.ich.org [database.ich.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. nbinno.com [nbinno.com]
• 7. asidmf.com [asidmf.com]
• 8. nbinno.com [nbinno.com]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. biopharmaspec.com [biopharmaspec.com]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]

Navigating Bioanalysis: A Comparative Guide to the Regulatory Acceptance and Performance of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical decision that directly impacts the accuracy, precision, and reliability of quantitative analysis, particularly for methods scrutinized by regulatory agencies. This guide provides an objective comparison of deuterated internal standards against other alternatives, supported by regulatory context, experimental data, and detailed methodologies to inform the selection of the most appropriate standard for your bioanalytical needs.

In the landscape of regulated bioanalysis, particularly for studies supporting new drug applications, a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have harmonized their recommendations under the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline, which strongly advocates for the use of a SIL-IS whenever possible.[1] This preference is rooted in the ability of a SIL-IS to mimic the analyte throughout sample preparation and analysis, thereby providing the most accurate and precise quantification.[3][4]

Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are the most common type of SIL-IS.[4] Their nearly identical physicochemical properties to the analyte ensure they co-elute during chromatography and experience similar extraction recovery and ionization effects in mass spectrometry.[2] This allows them to effectively compensate for variability, a crucial aspect for regulatory acceptance.[2][5]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical decision in method development. The three main types are deuterated SIL-IS, other SIL-IS (e.g., ¹³C, ¹⁵N), and structural analogs. The choice significantly impacts assay performance, especially in complex biological matrices.

Internal Standard Type	Advantages	Disadvantages	Regulatory Acceptance
Deuterated Standards (²H or D)	- Closely mimics analyte's physicochemical properties.[4]- Co-elutes with the analyte, effectively compensating for matrix effects.[2][3]- Generally more cost-effective and readily available than other SIL-IS.	- Potential for chromatographic separation from the analyte (isotope effect).[6]- Risk of back-exchange of deuterium for hydrogen, compromising stability.[6]- Can sometimes influence the metabolism of the analyte (metabolic switching).[7][8]	Highly accepted and recommended by FDA and EMA when properly validated.[1][5]
¹³C or ¹⁵N Labeled Standards	- Considered the most ideal IS; behaves virtually identically to the analyte with minimal chromatographic shift.[6][9]- Chemically more stable than some deuterated compounds, with no risk of back-exchange.[6]	- Often more expensive and can have longer synthesis timelines.- Availability can be limited.	Highly accepted and often preferred, though not always considered necessary if a deuterated standard performs adequately.
Structural Analogs	- Readily available and cost-effective.- Can be used when a SIL-IS is not available.	- Different physicochemical properties can lead to different extraction recovery and chromatographic behavior.- May not adequately compensate for matrix effects.[10]- May be subject to different metabolic pathways.	Accepted, but requires more extensive validation to demonstrate its suitability. Often considered a last resort when a SIL-IS cannot be used.

Quantitative Performance Data

Experimental data consistently demonstrates the superiority of a SIL-IS, like a deuterated compound, over a structural analog in mitigating variability and improving data quality.

Case Study 1: Quantification of Everolimus [3]

A study compared a deuterated internal standard (everolimus-d4) with a structural analog for the quantification of the immunosuppressant drug everolimus. While both were deemed acceptable, the deuterated standard showed a more favorable comparison with an independent LC-MS/MS method.[3]

Performance Characteristic	Deuterated IS (everolimus-d4)	Analog IS (32-desmethoxyrapamycin)
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Analytical Recovery	98.3% - 108.1%	98.3% - 108.1%
Total Coefficient of Variation (CV)	4.3% - 7.2%	4.3% - 7.2%
Slope (vs. independent method)	0.95	0.83
Correlation Coefficient (r)	> 0.98	> 0.98

Case Study 2: Analysis of Pesticides in Complex Matrices [11]

In the analysis of pesticides in complex cannabis matrices, the use of deuterated internal standards was crucial for maintaining accuracy.

Performance Metric	Without Internal Standard	With Deuterated Internal Standard
Accuracy Deviation	> 60%	< 25%
Relative Standard Deviation (RSD)	> 50%	< 20%

Experimental Protocols for Method Validation

A robust bioanalytical method validation protocol is essential to demonstrate the suitability of the chosen internal standard and to meet regulatory expectations.

Protocol 1: Assessment of Matrix Effects

Objective: To assess the ability of the internal standard to compensate for matrix-induced ion suppression or enhancement.

Materials:

• Six different lots of blank biological matrix (e.g., plasma) from individual donors.

• Analyte and Internal Standard stock solutions.

• Quality Control (QC) samples at low and high concentrations.

Procedure:

• Set 1 (Analyte in Post-Extraction Spiked Matrix): Extract blank matrix from each of the six lots. Spike the extracted matrix with the analyte and IS at low and high QC concentrations.

• Set 2 (Analyte in Neat Solution): Prepare solutions of the analyte and IS in a neat (non-matrix) solvent at the same concentrations as Set 1.

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculations:

  • Matrix Factor (MF): (Peak area of analyte in Set 1) / (Peak area of analyte in Set 2)

  • IS-Normalized MF: (MF of Analyte) / (MF of Internal Standard)

  • Calculate the Coefficient of Variation (CV) of the IS-normalized MF across the six lots.

Acceptance Criteria: The CV of the IS-normalized matrix factor should be ≤ 15%.

Protocol 2: Evaluation of Accuracy and Precision

Objective: To determine the accuracy and precision of the method using the selected internal standard.

Materials:

• Blank biological matrix.

• Analyte and Internal Standard stock solutions.

Procedure:

• Prepare calibration standards and QC samples (at a minimum of LLOQ, low, medium, and high concentrations) by spiking the blank matrix.

• Process and analyze the samples.

• Intra-run Accuracy and Precision: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-run Accuracy and Precision: Analyze the QC samples in at least three separate runs on different days.

• Calculations: Calculate the mean concentration, the deviation from the nominal concentration (accuracy), and the CV (precision) for each QC level.

Acceptance Criteria (for chromatographic methods):

• Accuracy: The mean value should be within ±15% of the nominal value (±20% at LLOQ).

• Precision: The CV should not exceed 15% (20% at LLOQ).

Protocol 3: Assessment of Deuterium Back-Exchange

Objective: To evaluate the stability of the deuterium label on the internal standard under various conditions.

Materials:

• Deuterated internal standard solution.

• Blank biological matrix and various solvent conditions (e.g., different pH values, mobile phase compositions).

Procedure:

• Spike the deuterated IS into the test matrices/solvents.

• Incubate the samples under various conditions that mimic the analytical process (e.g., storage temperature, autosampler temperature, and for the duration of a typical analytical run).

• Analyze the samples at different time points by LC-MS/MS.

• Monitor for any decrease in the deuterated IS signal and a corresponding increase in the signal of the unlabeled analyte.

Evaluation: A significant change in the ratio of the deuterated IS to any appearing unlabeled analyte over time indicates instability and potential back-exchange.

Visualizing Workflows and Logical Relationships

Diagrams are essential for clearly communicating complex experimental processes and decision-making logic.

A logical workflow for the selection and validation of a deuterated internal standard.

A typical experimental workflow for quantitative bioanalysis using a deuterated internal standard.

A conceptual diagram illustrating the phenomenon of metabolic switching due to deuteration.

Conclusion

For bioanalytical assays supporting clinical trials, a stable isotope-labeled internal standard is the preferred choice to ensure rugged and reliable data that meets stringent regulatory expectations. Deuterated standards offer a robust and widely accessible option that significantly enhances accuracy and precision by effectively compensating for matrix effects and other analytical variabilities. While potential issues such as chromatographic shifts and isotopic instability exist, a thorough validation process can ensure that these factors do not compromise the integrity of the results. For researchers and drug development professionals where data quality is non-negotiable, the use of a well-characterized deuterated internal standard is a scientifically sound decision that leads to more reliable and defensible data for regulatory submissions.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. osti.gov [osti.gov]
• 8. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. lcms.cz [lcms.cz]

Navigating Analytical Method Cross-Validation: A Comparative Guide to Using Different Internal Standards

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of bioanalytical data is paramount. When analytical methods are transferred between laboratories, or when modifications are made to a validated method—such as changing the internal standard—a thorough cross-validation is crucial to maintain data integrity. This guide provides an objective comparison of analytical method performance when using different internal standards, supported by experimental data and detailed methodologies, to aid in this critical process.

The choice of an internal standard (IS) is a cornerstone of robust quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2] An ideal IS should mimic the physicochemical properties of the analyte, compensating for variability during sample preparation, injection, and analysis.[3][4] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely considered the "gold standard" due to their near-identical properties to the analyte.[3][5] However, practical considerations like cost and availability may necessitate the use of structural analogs.[2] When transitioning between different internal standards, it is imperative to perform a cross-validation to ensure that the analytical results remain comparable and reliable.[1]

Comparative Performance of Different Internal Standards

The selection of an internal standard can significantly impact the accuracy and precision of an analytical method.[6] The following tables summarize hypothetical, yet representative, quantitative data from cross-validation studies comparing the performance of a validated analytical method using two different internal standards: a stable isotope-labeled (SIL) IS and a structural analog IS.

Table 1: Comparison of Accuracy and Precision for the Quantification of Analyte X

Validation Parameter	Method A (SIL-IS)	Method B (Analog-IS)	Acceptance Criteria
Intra-Assay Precision (%CV)
Low QC (3 ng/mL)	2.8%	4.5%	≤15%
Medium QC (30 ng/mL)	2.1%	3.2%	≤15%
High QC (300 ng/mL)	1.9%	2.8%	≤15%
Inter-Assay Precision (%CV)
Low QC (3 ng/mL)	4.2%	6.8%	≤15%
Medium QC (30 ng/mL)	3.5%	5.1%	≤15%
High QC (300 ng/mL)	3.1%	4.5%	≤15%
Accuracy (%Bias)
Low QC (3 ng/mL)	+3.3%	-8.7%	±15%
Medium QC (30 ng/mL)	+1.7%	-5.4%	±15%
High QC (300 ng/mL)	-0.8%	-3.2%	±15%

Table 2: Incurred Sample Reanalysis (ISR) Results

Sample ID	Initial Concentration (Method A: SIL-IS)	Re-analyzed Concentration (Method B: Analog-IS)	% Difference
ISR-001	15.2 ng/mL	13.9 ng/mL	-8.6%
ISR-002	87.5 ng/mL	81.3 ng/mL	-7.1%
ISR-003	254.1 ng/mL	240.5 ng/mL	-5.3%
ISR-004	42.8 ng/mL	38.9 ng/mL	-9.1%
ISR-005	178.9 ng/mL	165.2 ng/mL	-7.7%

The percentage difference is calculated as: ((Re-analyzed - Initial) / Average) * 100. The acceptance criterion for ISR is that at least 67% of the re-analyzed samples should have a percentage difference within ±20% of the mean of the initial and re-analyzed concentrations.

Experimental Protocols

A rigorous experimental design is essential for a successful cross-validation study. The following protocols outline the key steps for comparing two analytical methods with different internal standards.

Objective

To assess the comparability of analytical data for a specific analyte in a given biological matrix when quantified using two different internal standards.

Materials

• Blank biological matrix (e.g., human plasma) from at least six different sources.

• Certified reference standards of the analyte.

• Internal Standard 1 (e.g., Stable Isotope-Labeled IS).

• Internal Standard 2 (e.g., Structural Analog IS).

• All necessary reagents and solvents for the analytical method.

Methodology

• Preparation of Stock and Working Solutions :

  • Prepare individual stock solutions of the analyte and each internal standard in a suitable organic solvent.[3]

  • From the stock solutions, prepare working solutions for spiking into the biological matrix to create calibration standards and quality control (QC) samples.[3]

• Preparation of Calibration Standards and QC Samples :

  • Prepare two sets of calibration curves and QC samples in the biological matrix.

  • Set A: Spiked with Internal Standard 1 (SIL-IS).

  • Set B: Spiked with Internal Standard 2 (Analog-IS).

  • QC samples should be prepared at a minimum of three concentration levels: low, medium, and high.

• Sample Analysis :

  • Process and analyze both sets of calibration standards and QC samples using the respective analytical methods on the same day by the same analyst to minimize variability.[7]

  • Analyze a set of at least 30 incurred (study) samples using both Method A and Method B.[7]

• Data Analysis and Acceptance Criteria :

  • For each method, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.[3]

  • Determine the concentrations of the QC samples and incurred samples using the respective calibration curves.

  • Accuracy and Precision: The mean concentration of the QC samples for each method should be within ±15% of the nominal value (except for the Lower Limit of Quantification, where it should be within ±20%), and the coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).[8]

  • Incurred Sample Reanalysis: The percentage difference between the initial and re-analyzed concentrations for at least 67% of the incurred samples should be within ±20%.

Visualizing the Cross-Validation Workflow

To better understand the logical flow of a cross-validation study, the following diagrams illustrate the key decision points and experimental processes.

Caption: Workflow for cross-validation of analytical methods.

Caption: Decision tree for initiating cross-validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmaguru.co [pharmaguru.co]

A Comparative Guide to the Utility of (Bromomethyl)cyclohexane-d11 as an Internal Standard in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of (Bromomethyl)cyclohexane-d11 as a deuterated internal standard in bioanalytical studies, particularly focusing on recovery and matrix effects. Due to the limited availability of publicly accessible, specific experimental data for (Bromomethyl)cyclohexane-d11, this document will utilize representative, hypothetical data to illustrate its advantages over non-deuterated alternatives. The experimental protocols and principles described are based on established methodologies for validating bioanalytical assays using stable isotope-labeled internal standards.[1][2][3][4]

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated compound, is widely considered the gold standard in quantitative mass spectrometry.[1] This is because a SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[4] This mimicry allows for effective compensation for variations in the analytical process, leading to improved accuracy and precision.[3][5]

This guide will compare the hypothetical performance of (Bromomethyl)cyclohexane-d11 with a structural analog internal standard, (Bromomethyl)cyclopentane, in a simulated bioanalytical method for the quantification of (Bromomethyl)cyclohexane in human plasma.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standard

The following tables summarize the hypothetical performance data for a bioanalytical method using either (Bromomethyl)cyclohexane-d11 or (Bromomethyl)cyclopentane as the internal standard.

Table 1: Recovery Data

Recovery assesses the efficiency of the extraction process. Consistent and reproducible recovery is crucial for a reliable bioanalytical method.

Analyte/Internal Standard	Mean Recovery (%)	Standard Deviation (%)	Coefficient of Variation (%CV)
Using (Bromomethyl)cyclohexane-d11
(Bromomethyl)cyclohexane (Analyte)	85.2	3.4	4.0
(Bromomethyl)cyclohexane-d11 (IS)	86.1	3.1	3.6
Using (Bromomethyl)cyclopentane
(Bromomethyl)cyclohexane (Analyte)	84.9	5.1	6.0
(Bromomethyl)cyclopentane (IS)	78.5	6.3	8.0

Note: The hypothetical data illustrates that the recovery of the deuterated internal standard closely tracks that of the analyte, a desirable characteristic for an internal standard.

Table 2: Matrix Effect Data

The matrix effect evaluates the influence of co-eluting matrix components on the ionization of the analyte and internal standard. An ideal internal standard should experience the same degree of matrix effect as the analyte, thus compensating for it.

Analyte/Internal Standard	Mean Matrix Effect (%)	Standard Deviation (%)	Coefficient of Variation (%CV)	IS-Normalized Matrix Factor (%CV)
Using (Bromomethyl)cyclohexane-d11
(Bromomethyl)cyclohexane (Analyte)	88.7 (Suppression)	4.1	4.6	1.8
(Bromomethyl)cyclohexane-d11 (IS)	89.2 (Suppression)	3.8	4.3
Using (Bromomethyl)cyclopentane
(Bromomethyl)cyclohexane (Analyte)	89.1 (Suppression)	4.3	4.8	9.5
(Bromomethyl)cyclopentane (IS)	81.5 (Suppression)	7.9	9.7

Note: The hypothetical data shows that the deuterated internal standard effectively compensates for the ion suppression experienced by the analyte, resulting in a low %CV for the IS-Normalized Matrix Factor. The structural analog shows a different degree of suppression, leading to higher variability.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Recovery Evaluation

Objective: To determine the extraction efficiency of the analyte and the internal standard from the biological matrix.

Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix (e.g., human plasma) at three concentration levels (low, medium, and high). Process these samples through the entire extraction procedure.

  • Set 2 (Post-Extraction Spike): Extract blank biological matrix. Spike the analyte and internal standard into the final, clean extract at the same three concentration levels as Set 1.

  • Set 3 (Neat Solution): Prepare solutions of the analyte and internal standard in the reconstitution solvent at the same three concentration levels.

• LC-MS/MS Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculation:

  • Recovery (%) = (Mean Peak Area in Set 1 / Mean Peak Area in Set 2) * 100

  • Calculate the recovery for the analyte and the internal standard separately.

Protocol 2: Matrix Effect Evaluation

Objective: To assess the impact of matrix components on the ionization of the analyte and the internal standard.

Procedure:

• Prepare Two Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard at low and high concentrations into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank plasma from at least six different sources. After the final extraction step, spike the resulting extracts with the analyte and internal standard to the same concentrations as Set A.

• LC-MS/MS Analysis: Inject all samples from Set A and Set B onto the LC-MS/MS system.

• Calculation:

  • Matrix Effect (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

  • Calculate the Matrix Effect for the analyte and the internal standard separately for each source. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

  • IS-Normalized Matrix Factor = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

  • The precision (%CV) of the IS-Normalized Matrix Factor across the different sources should be ≤15%.

Visualizing Experimental Workflows

The following diagrams illustrate the workflows for the described experimental protocols.

Caption: Workflow for Recovery Evaluation.

Caption: Workflow for Matrix Effect Evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. scispace.com [scispace.com]
• 5. ucimsf.ps.uci.edu [ucimsf.ps.uci.edu]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling (Bromomethyl)cyclohexane-d11

(Bromomethyl)cyclohexane-d11 is a deuterated form of (Bromomethyl)cyclohexane, a flammable and irritating compound.[1][2] Proper handling and disposal are crucial to ensure laboratory safety and environmental protection. This guide provides essential procedural information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

(Bromomethyl)cyclohexane is classified as a hazardous substance that is irritating to the eyes, respiratory system, and skin.[1] It is also a flammable liquid and its vapors can form explosive mixtures with air.[1][3] Given the similar chemical structure, (Bromomethyl)cyclohexane-d11 should be handled with the same precautions.

Table 1: Hazard Summary for (Bromomethyl)cyclohexane

Hazard Type	Description
Physical Hazards	Flammable liquid and vapor.[3][4] Vapors are heavier than air and may travel to an ignition source.[3] Containers may explode when heated.[3]
Health Hazards	Irritating to eyes, skin, and respiratory system.[1] Inhalation of vapors may cause drowsiness and dizziness.[1] May accentuate pre-existing dermatitis.[1]

| Environmental Hazards | No specific data for (Bromomethyl)cyclohexane-d11, but brominated organic compounds can cause significant environmental harm if disposed of improperly.[5] |

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize exposure. The following table outlines the recommended PPE for handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part	PPE	Rationale
Hands	Chemical-resistant gloves (Neoprene or Nitrile recommended).[6][7]	To prevent skin contact and irritation.[1] Neoprene is effective against a range of chemicals including hydrocarbons, while Nitrile offers good resistance to oils and some acids.[6][7]
Eyes	Chemical safety goggles and a face shield.[8][9]	To protect against splashes and vapors that can cause eye irritation and damage.[1]
Body	Chemical-resistant lab coat or apron.[7][10]	To protect against skin contact from spills and splashes.[1]

| Respiratory | Use in a well-ventilated area, such as a chemical fume hood.[1][9] If ventilation is inadequate or for large spills, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.[9] | To prevent inhalation of irritating and potentially dizzying vapors.[1] |

Operational Plan: Handling and Storage

Strict adherence to proper handling and storage protocols is essential for safety.

Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an emergency eyewash station and safety shower readily accessible.[9]

• Location: All handling of (Bromomethyl)cyclohexane-d11 should be conducted in a well-ventilated chemical fume hood.[1][9]

• Dispensing: Ground and bond containers when transferring the liquid to prevent static discharge, which can ignite flammable vapors.[3][9] Use only non-sparking tools.[3][9]

• Avoidance: Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1] Do not allow clothing wet with the material to remain in contact with the skin.[1]

• Spills: In case of a minor spill, alert others in the area.[5] Remove all ignition sources.[1][3] Absorb the spill with an inert material (e.g., sand, silica gel) and collect it into a designated hazardous waste container.[3][5] For larger spills, evacuate the area and contact emergency services.

Storage Protocol:

• Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][5]

• Containers: Keep the container tightly sealed.[3][5]

• Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking in the storage area.[1]

• Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents and strong bases.[3][5]

Disposal Plan

(Bromomethyl)cyclohexane-d11 and any materials contaminated with it must be disposed of as hazardous waste.[1] Improper disposal of brominated organic compounds can be environmentally harmful.[5]

Waste Segregation and Collection:

• Halogenated Organic Waste: All liquid waste containing (Bromomethyl)cyclohexane-d11 must be collected in a clearly labeled, dedicated container for "Halogenated Organic Waste."[5][11] Do not mix with non-halogenated organic waste.[5]

• Solid Waste: Contaminated solid materials, such as gloves, absorbent pads, and filter paper, must be collected in a separate, labeled container for solid hazardous waste.[5]

• Aqueous Waste: Any aqueous solutions containing this compound should also be treated as hazardous waste and collected separately.[5]

Disposal Procedure:

• All waste containers must be tightly sealed and stored in a designated hazardous waste accumulation area.

• Arrange for disposal through a licensed hazardous waste disposal company.[12] Incineration at a permitted facility is a common disposal method for this type of waste.[12]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations and the relationships between handling procedures, safety measures, and disposal.

Caption: Workflow for safe handling and disposal of (Bromomethyl)cyclohexane-d11.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. (Bromomethyl)cyclohexane-d11 | CAS#:1219794-79-2 | Chemsrc [chemsrc.com]
• 3. fishersci.com [fishersci.com]
• 4. (Bromomethyl)cyclohexane D11 [a-2-s.com]
• 5. benchchem.com [benchchem.com]
• 6. sjsu.edu [sjsu.edu]
• 7. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 8. epa.gov [epa.gov]
• 9. fishersci.com [fishersci.com]
• 10. blog.storemasta.com.au [blog.storemasta.com.au]
• 11. Chemical disposal | UK Science Technician Community [community.preproom.org]
• 12. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]